An In-depth Technical Guide to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride: Properties, Synthesis, and Characterization
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and analytical characterization of 1-(4-...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and analytical characterization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This compound, belonging to the aminopiperidine class, is of significant interest in medicinal chemistry and drug development due to the versatile nature of the piperidine scaffold. This document is intended to serve as a valuable resource for researchers by detailing its molecular structure, physicochemical properties, a proposed synthetic route, and robust protocols for its characterization and quality control.
Introduction
The piperidine moiety is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to engage in various intermolecular interactions make it a privileged scaffold in drug design. The functionalization of the piperidine ring, as seen in 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one, allows for the fine-tuning of physicochemical and pharmacological properties. The hydrochloride salt form is commonly employed to enhance the solubility and stability of amine-containing compounds, facilitating their handling and formulation. This guide will delve into the essential technical aspects of this specific hydrochloride salt, providing a foundation for its application in research and development.
Molecular Structure and Properties
The structural and physicochemical properties of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride are fundamental to its behavior in both chemical and biological systems.
Chemical Structure
The chemical structure of the parent compound, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one, is characterized by a 4-aminopiperidine ring acylated at the 1-position with an isobutyryl group. The hydrochloride salt is formed by the protonation of one or both of the basic nitrogen atoms, typically the more basic primary amine on the piperidine ring.
Molecular Formula (Hydrochloride Salt): C9H19ClN2O
Physicochemical Properties
Precise experimental data for the hydrochloride salt is not widely available in the public domain, suggesting its status as a specialized research chemical. The following table summarizes known properties of the free base and predicted properties for the hydrochloride salt based on general chemical principles.
The synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride can be achieved through a straightforward acylation of a suitably protected 4-aminopiperidine derivative, followed by deprotection and salt formation. The following is a proposed synthetic route based on established methodologies for the synthesis of N-acyl-4-aminopiperidine derivatives.[2][3]
An In-depth Technical Guide to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride: A Versatile Scaffold in Modern Drug Discovery
This guide provides a comprehensive technical overview of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a key building block for researchers, scientists, and professionals in drug development. We will del...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a key building block for researchers, scientists, and professionals in drug development. We will delve into its chemical identity, structural elucidation, synthesis, and its emerging significance in medicinal chemistry, grounded in established scientific principles and field-proven insights.
Core Chemical Identity and Structural Elucidation
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a synthetic organic compound featuring a central 4-aminopiperidine core. This core is N-acylated with an isobutyryl group. The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, a desirable characteristic for many pharmaceutical applications.
The chemical structure of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is characterized by a piperidine ring substituted at the 1-position with an isobutyryl group and at the 4-position with an amino group. The hydrochloride salt is formed by the protonation of one of the basic nitrogen atoms, typically the more accessible primary amine at the 4-position.
Below is a 2D representation of the chemical structure:
Caption: Chemical structure of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one.
Physicochemical and Safety Data
Precise experimental data for the hydrochloride salt is not extensively published in peer-reviewed literature. The following table summarizes key computed and supplier-provided data. Researchers should independently verify these properties for their specific applications.
As a research chemical, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride should be handled with care in a laboratory setting. While a specific safety data sheet (SDS) for this exact compound is not widely available, general precautions for similar amine-containing heterocyclic compounds should be followed.
P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Synthesis and Methodologies
The synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride typically involves the acylation of a suitably protected 4-aminopiperidine derivative, followed by deprotection. A common and logical synthetic route is outlined below.
Caption: General synthetic workflow for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
Experimental Protocol (Exemplary):
Protection of 4-Aminopiperidine: To a solution of 4-aminopiperidine in a suitable solvent (e.g., dichloromethane), add di-tert-butyl dicarbonate (Boc₂O) and a base (e.g., triethylamine). Stir at room temperature until the reaction is complete (monitored by TLC or LC-MS). The product, tert-butyl piperidin-4-ylcarbamate, is then isolated and purified.
N-Acylation: Dissolve the protected aminopiperidine in an aprotic solvent (e.g., dichloromethane) and cool in an ice bath. Add isobutyryl chloride dropwise in the presence of a base (e.g., triethylamine). Allow the reaction to warm to room temperature and stir until completion. The resulting N-acylated product is then worked up and purified.
Deprotection and Salt Formation: The Boc-protected intermediate is dissolved in a suitable solvent (e.g., dioxane or diethyl ether), and a solution of hydrochloric acid in the same or a compatible solvent is added. The hydrochloride salt typically precipitates out of the solution and can be collected by filtration, washed with a cold solvent, and dried under vacuum.
Significance and Applications in Drug Development
The 4-aminopiperidine scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds. Its rigid cyclic structure helps to constrain the conformation of attached pharmacophores, which can lead to improved selectivity and potency for specific biological targets.
Key Therapeutic Areas:
N-type Calcium Channel Blockers: Derivatives of 4-aminopiperidine have been synthesized and evaluated as N-type calcium channel blockers, which have potential applications in the treatment of pain, including neuropathic pain.[5] The specific substitution on the two nitrogen atoms is crucial for this activity.
Antiviral Agents: The 4-aminopiperidine scaffold has been identified as a core component in inhibitors of hepatitis C virus (HCV) assembly.[6] This highlights its potential in the development of novel antiviral therapies that target different stages of the viral life cycle.
CCR5 Antagonists: 4-Substituted-4-aminopiperidine derivatives are key building blocks for the synthesis of CCR5 antagonists, which are a class of drugs used as HIV-1 entry inhibitors.[7]
Dipeptidyl Peptidase-4 (DPP-4) Inhibitors: The 3-aminopiperidine moiety, a close structural relative, is a key component of the highly potent and selective DPP-4 inhibitor, linagliptin, used in the treatment of type 2 diabetes.[8] This underscores the importance of the aminopiperidine core in designing enzyme inhibitors.
The title compound, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, serves as a versatile intermediate for introducing the N-isobutyryl-4-aminopiperidine moiety into more complex molecules during the drug discovery process. The isobutyryl group can influence the compound's lipophilicity, metabolic stability, and interaction with biological targets.
Future Perspectives
The utility of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and related N-acyl-4-aminopiperidines in drug discovery is expected to continue to grow. The ability to readily modify both the acyl group and the 4-amino position allows for the generation of diverse chemical libraries for screening against a wide range of biological targets. Future research may focus on:
Exploring Novel Therapeutic Targets: Screening libraries based on this scaffold against new and emerging drug targets.
Structure-Activity Relationship (SAR) Studies: Systematically modifying the structure to optimize potency, selectivity, and pharmacokinetic properties for known targets.
Development of Novel Synthetic Methodologies: Devising more efficient and scalable synthetic routes to access a wider range of derivatives.
The metabolism of 4-aminopiperidine-containing drugs, primarily through cytochrome P450 enzymes like CYP3A4, is a critical consideration in drug design.[9] Understanding the metabolic pathways of this scaffold allows for the rational design of new drug candidates with improved metabolic stability and pharmacokinetic profiles.
References
Teodori, E., et al. (2004). Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain. Journal of Medicinal Chemistry, 47(24), 6070-81. Available from: [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. (2011). PLoS One, 6(6), e20437. Available from: [Link]
Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. (2017). ACS Medicinal Chemistry Letters, 8(11), 1184-1189. Available from: [Link]
BIOFOUNT. 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride. Available from: [Link]
4-Aminopiperidine: A Versatile Intermediate for Pharmaceutical and Chemical Synthesis. Available from: [Link]
Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. (2022). Journal of Medicinal Chemistry, 65(1), 389-421. Available from: [Link]
Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. (2004). Bioorganic & Medicinal Chemistry Letters, 14(14), 3855-3858. Available from: [Link]
PubChemLite. 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one. Available from: [Link]
(+)-Methyl (1R,2S)-2-{[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]methyl}-1-phenylcyclopropanecarboxylate [(+)-MR200] Derivatives as Potent and Selective Sigma Receptor Ligands: Stereochemistry and Pharmacological Properties. (2018). Journal of Medicinal Chemistry, 61(1), 372-384. Available from: [Link]
Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (2021). Molecules, 26(11), 3326. Available from: [Link]
PubChem. 1-(4-Aminopiperidin-1-yl)propan-1-one. Available from: [Link]
Piperidin-4-one: the potential pharmacophore. (2013). Mini Reviews in Medicinal Chemistry, 13(4), 565-83. Available from: [Link]
8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. (2007). Journal of Medicinal Chemistry, 50(26), 6450-3. Available from: [Link]
An In-depth Technical Guide to the Solubility of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in Common Laboratory Solvents
Introduction to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and the Imperative of Solubility 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a substituted aminopiperidine derivative. The...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and the Imperative of Solubility
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a substituted aminopiperidine derivative. The molecule features a basic aminopiperidine core acylated with an isobutyryl group, and it is formulated as a hydrochloride salt. The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, influencing everything from in vitro assay reliability to oral bioavailability and formulation design.[1] Low aqueous solubility can lead to erratic absorption and suboptimal drug exposure, creating significant hurdles in later stages of development. Therefore, a thorough understanding of a compound's solubility profile across a range of solvents is a non-negotiable prerequisite for its advancement as a drug candidate.
Physicochemical Properties and Their Anticipated Impact on Solubility
The solubility of a compound is governed by its intrinsic physicochemical properties. For 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, the key determinants are its structure, pKa, and the presence of the hydrochloride salt form.
Molecular Structure: The molecule possesses both polar (amine, amide carbonyl) and non-polar (isobutyl group, piperidine ring) functionalities. This amphiphilic nature suggests a nuanced solubility profile.
pKa: The presence of a basic aminopiperidine nitrogen implies that the compound's ionization state will be pH-dependent. As a hydrochloride salt, the amine is protonated, enhancing its polarity and favoring solubility in polar solvents. The pH-solubility profile is expected to be a critical characteristic.[2]
Hydrochloride Salt Form: The conversion of a basic parent molecule into a hydrochloride salt is a common strategy to enhance aqueous solubility.[3] This is because the salt form readily dissociates in water, yielding the protonated, more polar form of the molecule.
Based on these characteristics, a qualitative solubility profile can be predicted:
High Solubility: Expected in polar protic solvents like water, methanol, and ethanol, where the ionic nature of the hydrochloride salt and the potential for hydrogen bonding with the solvent are maximized.
Moderate to High Solubility: Likely in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which can effectively solvate the cation.
Low Solubility: Anticipated in non-polar solvents like hexanes and toluene, which cannot effectively solvate the charged species.[4]
A Comprehensive Protocol for Experimental Solubility Determination: The Shake-Flask Method
The gold standard for determining equilibrium solubility is the shake-flask method.[5][6] This technique is reliable and widely accepted by regulatory bodies.[7] The following protocol provides a detailed, step-by-step guide for its implementation.
Selection of common laboratory solvents (e.g., Water, Phosphate Buffered Saline (PBS) pH 7.4, 0.1 N HCl, Methanol, Ethanol, Isopropanol, Acetonitrile, DMSO, Acetone, Toluene, Hexane)[8][9][10][11]
Calibrated analytical balance
Vials with screw caps (e.g., 2 mL glass vials)
Orbital shaker or rotator capable of maintaining a constant temperature
Centrifuge
Syringe filters (e.g., 0.22 µm PVDF or PTFE)
Calibrated pH meter
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS) for quantification
Experimental Workflow
The following diagram, generated using the DOT language, outlines the logical flow of the shake-flask solubility determination protocol.
Caption: A flowchart illustrating the key steps of the shake-flask method for determining equilibrium solubility.
Step-by-Step Methodology
Preparation: Add an excess amount of solid 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride to a vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming that a saturated solution has been achieved.[12]
Solvent Addition: Add a precise volume of the chosen solvent to the vial.
Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient duration to reach equilibrium, typically 24 to 72 hours.[12] It is advisable to sample at multiple time points (e.g., 24h and 48h) to confirm that the concentration has reached a plateau.[5]
Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is a critical step and can be achieved by allowing the solution to stand, followed by centrifugation.
Sampling and Filtration: Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.[1] Dilute the filtrate immediately to prevent precipitation.[12]
Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC. A calibration curve prepared with known concentrations of the compound is required for accurate quantification.[13]
Data Reporting: Express the solubility in appropriate units, such as mg/mL or µM.
Key Factors Influencing Solubility
Several factors can significantly alter the measured solubility of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
pH: For an ionizable compound like this, solubility is highly pH-dependent. In acidic to neutral pH, the amine will be protonated, leading to higher solubility. In basic conditions, the free base may precipitate, drastically reducing solubility. Therefore, determining the solubility in buffers at different pH values (e.g., pH 1.2, 4.5, and 6.8 as per regulatory guidance) is essential.[5][14]
Temperature: Solubility is generally temperature-dependent. For most solids, solubility increases with temperature. It is crucial to control and report the temperature at which the solubility was determined.[12]
Common Ion Effect: In solutions already containing chloride ions, the solubility of a hydrochloride salt may be suppressed. This phenomenon, known as the common ion effect, can be relevant in certain formulation contexts.[2]
Data Presentation
Experimentally determined solubility data should be presented in a clear and organized manner. The following table serves as a template for reporting results.
Solvent System
Temperature (°C)
pH (for aqueous systems)
Solubility (mg/mL)
Method
Deionized Water
25
(Measure and report)
Experimental Value
Shake-Flask/HPLC-UV
PBS
25
7.4
Experimental Value
Shake-Flask/HPLC-UV
0.1 N HCl
25
1.2
Experimental Value
Shake-Flask/HPLC-UV
Methanol
25
N/A
Experimental Value
Shake-Flask/HPLC-UV
Ethanol
25
N/A
Experimental Value
Shake-Flask/HPLC-UV
DMSO
25
N/A
Experimental Value
Shake-Flask/HPLC-UV
Acetonitrile
25
N/A
Experimental Value
Shake-Flask/HPLC-UV
Toluene
25
N/A
Experimental Value
Shake-Flask/HPLC-UV
Conclusion
While a pre-existing, comprehensive solubility profile for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is not publicly available, this guide provides the necessary theoretical and practical framework for its determination. The compound is anticipated to be soluble in polar solvents, with its solubility being highly dependent on pH. By following the detailed shake-flask protocol outlined herein, researchers can generate reliable and accurate solubility data. This information is indispensable for making informed decisions in the drug development process, from early-stage screening and formulation to preclinical and clinical studies.
References
World Health Organization. Annex 4. In: WHO Expert Committee on Specifications for Pharmaceutical Preparations. Geneva: World Health Organization; 2006. Available from: [Link]
Tsume Y, et al. Experimentally determined pH-dependent API solubility using a globally harmonized protocol. ResearchGate. 2018. Available from: [Link]
ECA Academy. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. 2018. Available from: [Link]
KISHIDA CHEMICAL CO., LTD. 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride, PK00263E-2, 2023/5/8 - Safety Data Sheet. 2023. Available from: [Link]
Apley M, et al. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. 2017;24(1):36-39. Available from: [Link]
Quora. How do you perform the shake flask method to determine solubility?. 2017. Available from: [Link]
World Health Organization. PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS FOR BIOWAIVER. 2018. Available from: [Link]
Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. 2018. Available from: [Link]
Chinese Pharmaceutical Journal. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. 2019. Available from: [Link]
Serajuddin A, et al. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research. 1985;2(2):65-8. Available from: [Link]
KISHIDA CHEMICAL CO., LTD. (4-Aminopiperidin-1-yl)[2-(trifluoromethyl)phenyl]methanone hydrochloride, PK03574E-1 - Safety Data Sheet. Available from: [Link]
Al-Ghananeem A, et al. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Pharmaceutics. 2022;14(11):2336. Available from: [Link]
SynZeal. (S)-(+)-3-Aminopiperidine Dihydrochloride - Safety Data Sheet. Available from: [Link]
ScienceMadness Discussion Board. solubility of inorganic salts in organic solvents!!. 2006. Available from: [Link]
Quora. Are there any salts that are soluble in organic solvents?. 2019. Available from: [Link]
PubChem. 1-(4-Aminopiperidin-1-yl)propan-1-one. National Center for Biotechnology Information. Available from: [Link]
PubChem. (S)-2-Amino-1-(4-phenylpiperidin-1-yl)-propan-1-one hydrochloride. National Center for Biotechnology Information. Available from: [Link]
CP Lab Safety. Understanding Common Lab Solvents. Available from: [Link]
PubChem. Prd_002214. National Center for Biotechnology Information. Available from: [Link]
PubChemLite. 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride. Available from: [Link]
Master Organic Chemistry. Common Solvents Used in Organic Chemistry: Table of Properties. 2020. Available from: [Link]
Organic Chemistry Data. Common Solvents Used in Organic Chemistry: Table of Properties. 2020. Available from: [Link]
PubChem. 2-[4-[1-Hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-ium-1-yl]butyl]phenyl]-2-methylpropanoic acid;chloride. National Center for Biotechnology Information. Available from: [Link]
Whitepaper: A Strategic Framework for Elucidating the Mechanism of Action of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract The 4-aminopiperidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its prev...
Author: BenchChem Technical Support Team. Date: January 2026
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
The 4-aminopiperidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide array of biologically active agents. Its derivatives have been successfully developed as therapeutics for conditions ranging from neurological disorders to metabolic diseases. This guide presents a comprehensive, multi-phase strategic framework for the elucidation of the mechanism of action (MoA) for a novel compound, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. We will traverse a logical, field-proven workflow, beginning with hypothesis generation based on structural analogy, progressing through systematic target screening and validation, and culminating in pathway analysis. This document serves as a technical guide, detailing the causality behind experimental choices, providing self-validating protocols, and grounding the proposed strategy in authoritative scientific literature.
Introduction: The Enigma of a Privileged Scaffold Derivative
The piperidine ring is a frequent motif in pharmaceuticals, valued for its favorable physicochemical properties and its ability to present substituents in defined three-dimensional space.[1] The addition of an amino group at the 4-position creates a versatile scaffold found in drugs targeting a multitude of protein classes.[2][3] Literature analysis reveals that subtle modifications to the 4-amino and 1-piperidine positions can drastically alter biological activity, directing the molecule towards targets as diverse as G-protein coupled receptors (GPCRs), ion channels, and enzymes.[4][5][6][7]
The subject of this guide, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (hereafter referred to as Compound X), is a structurally simple derivative. Its MoA is currently uncharacterized. The core challenge is to efficiently navigate the vast landscape of potential biological targets to pinpoint its primary mechanism of action. This guide outlines a robust, multi-phase approach to achieve this, transforming an unknown molecule into a well-characterized pharmacological tool.
Phase 1: Hypothesis Generation and Broad-Based Target Screening
Rationale: Given the absence of direct data for Compound X, our initial strategy is guided by inference from structurally related 4-aminopiperidine derivatives. The literature strongly suggests that this scaffold has a high propensity for interacting with targets in the central nervous system (CNS).[6][8] Therefore, our initial hypotheses will center on common CNS drug targets.
Primary Hypotheses:
GPCR Modulation: Compound X may act as a ligand for opioid, dopamine, serotonin, or muscarinic receptors.[5][6][8]
Ion Channel Blockade: The compound could function as a blocker of voltage-gated ion channels, such as N-type calcium channels.[4]
Enzyme Inhibition: It might inhibit enzymes like Dipeptidyl Peptidase 4 (DPP-4), a known target for some aminopiperidine-containing molecules.[7]
Sigma Receptor Interaction: The piperidine core is also common in ligands for sigma receptors, which are involved in various cellular signaling processes.[3][9]
To test these hypotheses, a broad-based screening campaign is the most efficient first step. This involves subjecting Compound X to a panel of assays designed to detect interactions with major target classes.
Experimental Workflow: Phase 1
A parallel screening approach is recommended to maximize efficiency. This involves both target-based and phenotypic assays.
Caption: Phase 1 screening workflow for Compound X.
Protocol: Radioligand Binding Assay Panel
This protocol describes a representative target-based screen to assess the affinity of Compound X for a panel of GPCRs, ion channels, and transporters.
Objective: To identify potential binding interactions by measuring the displacement of a known high-affinity radioligand from its target.
Materials:
Membrane preparations from cells expressing the target receptor of interest (e.g., CHO or HEK293 cells).
Specific radioligand for each target (e.g., [³H]-DAMGO for µ-opioid receptor).
Compound X stock solution (10 mM in DMSO).
Assay buffer (specific to each target).
96-well filter plates and a cell harvester.
Scintillation cocktail and a liquid scintillation counter.
Procedure:
In a 96-well plate, add assay buffer, the appropriate membrane preparation, and the specific radioligand at a concentration near its Kd.
Add Compound X to achieve a final concentration of 10 µM. For control wells, add vehicle (DMSO) for total binding and a saturating concentration of a known non-radiolabeled ligand for non-specific binding.
Incubate the plates at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.
Terminate the binding reaction by rapid filtration through the filter plates using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.
Allow the filters to dry, then add scintillation cocktail to each well.
Quantify the bound radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate the percent inhibition of specific binding caused by Compound X using the formula:
% Inhibition = 100 * (1 - (Sample_CPM - NonSpecific_CPM) / (Total_CPM - NonSpecific_CPM))
A "hit" is typically defined as >50% inhibition at the screening concentration of 10 µM.
Phase 2: Hit Validation and Potency Determination
Rationale: An initial hit from a high-throughput screen requires rigorous validation. The goal of this phase is to confirm the interaction, determine its potency and efficacy, and rule out artifacts. This is achieved through dose-response studies and orthogonal functional assays.
Assuming Phase 1 screening identified a significant interaction with the µ-opioid receptor (a plausible target based on literature[5]), the next steps would be to characterize this interaction in detail.
Experimental Workflow: Phase 2
Caption: Phase 2 workflow for hit validation and characterization.
This protocol determines if Compound X acts as an agonist or antagonist at the µ-opioid receptor, which is a Gi-coupled receptor that inhibits adenylyl cyclase, leading to a decrease in cellular cyclic AMP (cAMP).
Objective: To measure the functional activity of Compound X at the µ-opioid receptor by quantifying changes in intracellular cAMP levels.
Materials:
HEK293 cells stably expressing the human µ-opioid receptor.
Forskolin (an adenylyl cyclase activator).
DAMGO (a known µ-opioid agonist).
Naloxone (a known µ-opioid antagonist).
A commercial cAMP detection kit (e.g., HTRF or ELISA-based).
Procedure (Agonist Mode):
Plate the cells in a 96-well plate and allow them to adhere overnight.
Prepare serial dilutions of Compound X.
Treat the cells with the different concentrations of Compound X for 15-30 minutes.
Add a fixed concentration of forskolin to all wells to stimulate cAMP production and incubate.
Lyse the cells and measure cAMP levels according to the kit manufacturer's instructions.
Procedure (Antagonist Mode):
Prepare serial dilutions of Compound X.
Pre-incubate the cells with the different concentrations of Compound X.
Add a fixed concentration of the agonist DAMGO (at its EC80) to all wells, along with forskolin.
Incubate and then measure cAMP levels as described above.
Data Analysis:
Agonist: Plot the cAMP levels against the log concentration of Compound X. Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).
Antagonist: Plot the cAMP levels against the log concentration of Compound X. Fit the data to determine the IC50 (concentration for 50% inhibition of the DAMGO response).
Data Presentation: Hypothetical Validation Results
Assay Type
Compound X Parameter
Value
Interpretation
Radioligand Binding
IC50 vs. [³H]-DAMGO
150 nM
Confirms high-affinity binding to the µ-opioid receptor.
cAMP Functional Assay
EC50
> 10 µM
No significant agonist activity observed.
cAMP Functional Assay
IC50 vs. DAMGO
250 nM
Potent antagonist activity at the µ-opioid receptor.
Phase 3: In-Cellulo Target Engagement and Pathway Analysis
Rationale: After validating a target and determining the mode of action in engineered cell systems, it is crucial to confirm that the compound engages its target within a more physiologically relevant context and to understand its downstream cellular consequences.
Based on our hypothetical results, Compound X is a potent µ-opioid receptor antagonist. The next step is to confirm this in a cellular environment and trace the downstream signaling pathway.
Signaling Pathway: µ-Opioid Receptor Antagonism
Caption: Signaling pathway of µ-opioid receptor antagonism by Compound X.
Protocol: Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to verify direct target engagement in a cellular environment. It relies on the principle that ligand binding stabilizes the target protein, increasing its melting temperature.
Objective: To confirm that Compound X directly binds to the µ-opioid receptor in intact cells.
Materials:
Cells endogenously expressing the µ-opioid receptor (e.g., SH-SY5Y neuroblastoma cells).
Compound X.
Phosphate-buffered saline (PBS) with protease inhibitors.
Equipment for heating samples, performing SDS-PAGE, and Western blotting.
An antibody specific to the µ-opioid receptor.
Procedure:
Treat cell suspensions with either vehicle (DMSO) or a saturating concentration of Compound X for 1 hour.
Aliquot the treated cell suspensions into PCR tubes.
Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C) for 3 minutes, then cool to room temperature.
Lyse the cells by freeze-thaw cycles.
Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.
Analyze the amount of soluble µ-opioid receptor remaining at each temperature using Western blotting.
Data Analysis:
Plot the band intensity of the soluble receptor against temperature for both vehicle- and Compound X-treated samples.
A rightward shift in the melting curve for the Compound X-treated sample compared to the vehicle control indicates thermal stabilization and confirms direct target engagement.
Conclusion and Future Directions
This in-depth technical guide has outlined a systematic and logical framework for discovering the mechanism of action of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. By progressing from broad-based screening to specific target validation and cellular engagement studies, this workflow provides a high degree of scientific rigor.
Our hypothetical investigation identified Compound X as a potent µ-opioid receptor antagonist. This discovery would pave the way for further preclinical evaluation, including in-vivo studies in animal models of conditions where opioid antagonism is beneficial, such as opioid-induced constipation or certain types of substance abuse. The principles and protocols detailed herein are adaptable and can be applied to the MoA discovery of any novel chemical entity, providing a robust blueprint for advancing drug discovery programs.
References
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Naseem, H. et al. (2023). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Polycyclic Aromatic Compounds. Available at: [Link]
Manetti, D. et al. (2003). 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
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Eckhardt, M. et al. (2007). 8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. Journal of Medicinal Chemistry. Available at: [Link]
Sahu, S. K. et al. (2013). Piperidin-4-one: the potential pharmacophore. Mini Reviews in Medicinal Chemistry. Available at: [Link]
Prezzavento, O. et al. (2018). (+)-Methyl (1R,2S)-2-{[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]methyl}-1-phenylcyclopropanecarboxylate [(+)-MR200] Derivatives as Potent and Selective Sigma Receptor Ligands: Stereochemistry and Pharmacological Properties. Journal of Medicinal Chemistry. Available at: [Link]
Biological screening of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
An In-Depth Technical Guide to the Biological Screening of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride Abstract The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privilege...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Biological Screening of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Abstract
The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in numerous biologically active compounds and approved pharmaceuticals.[1] This guide outlines a comprehensive, multi-stage biological screening cascade for the novel compound, 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. Given the absence of published biological data for this specific molecule, we leverage established activities of structurally related 4-aminopiperidine derivatives—which span antifungal, antiviral, antidiabetic, and neurological applications—to construct a logical and efficient screening strategy.[2][3][4][5] This document is intended for researchers, scientists, and drug development professionals, providing detailed, field-proven protocols and the scientific rationale behind each experimental choice to facilitate the systematic evaluation of this compound's therapeutic potential.
Form: Hydrochloride salt (as specified in the topic). This is critical as it affects solubility and handling.
The structure features a 4-aminopiperidine core acylated with an isobutyryl group. This modification removes the basicity of the piperidine ring nitrogen while retaining a primary amine on the 4-position, which is a key feature for potential target interactions.
The Strategic Screening Cascade
A tiered approach is the most resource-effective method for screening a novel compound. This strategy, outlined below, begins with broad, essential assays and progresses to more specific, hypothesis-driven investigations based on initial findings.
Caption: Proposed multi-stage workflow for the biological screening of a novel compound.
Stage 1: Foundational Assays
The initial stage aims to answer two fundamental questions: Is the compound cytotoxic, and does it exhibit any broad biological activity at non-toxic concentrations?
In Vitro Cytotoxicity Profiling
Rationale: Assessing cytotoxicity is a critical first step to establish a therapeutic window. It ensures that any observed biological activity in subsequent screens is not merely a consequence of cell death.[7] The MTT assay is a robust, cost-effective colorimetric method for this purpose, measuring cellular metabolic activity as an indicator of viability.[8][9]
Experimental Protocol: MTT Cytotoxicity Assay
Cell Plating: Seed human cell lines (e.g., HEK293 for non-cancerous, and a panel like MCF-7 and HeLa for cancerous) in 96-well plates at a density of 5,000-10,000 cells/well.[8][9] Allow cells to adhere overnight.
Compound Treatment: Prepare a 10-point serial dilution of the test compound (e.g., from 100 µM down to 0.005 µM). Replace the cell culture medium with medium containing the different compound concentrations. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls.
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.[10]
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[1]
Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression.
Data Presentation: Hypothetical Cytotoxicity Data
Cell Line
Description
Test Compound IC₅₀ (µM)
Positive Control (e.g., Doxorubicin) IC₅₀ (µM)
HEK293
Human Embryonic Kidney
> 100
1.5 ± 0.2
MCF-7
Human Breast Adenocarcinoma
85.2 ± 5.6
0.9 ± 0.1
HeLa
Human Cervical Carcinoma
92.4 ± 7.1
1.1 ± 0.3
Data are presented as mean ± standard deviation from three independent experiments.
Broad Target-Class Screening
Rationale: Given the diverse activities of the 4-aminopiperidine scaffold, a broad screen is warranted. G protein-coupled receptors (GPCRs) and ion channels represent two of the largest and most successfully drugged target families.[11][12] Screening against panels of these targets can rapidly identify potential areas of interest.
Recommended Approach: Utilize a commercial screening service (e.g., those offered by Charles River, Creative BioMart) that provides functional or binding assays for large panels of GPCRs and ion channels.[11][13] An initial screen at a single high concentration (e.g., 10 µM) in duplicate is standard practice.
Stage 2: Hit Validation and Target Identification
If the foundational screen yields a "hit" (e.g., >50% inhibition or activation in a specific assay at 10 µM) with an acceptable cytotoxicity window (IC₅₀ > 10-fold above the hit concentration), the next step is to validate and characterize this activity.
Dose-Response and Potency Determination
Rationale: A single-point screen is prone to false positives. A full dose-response curve is necessary to confirm the activity and quantify the compound's potency (EC₅₀ for agonists, IC₅₀ for antagonists/inhibitors).
Protocol: The protocol is similar to the specific assay format of the hit. For instance, if the hit is on a Gαq-coupled GPCR, a calcium flux assay would be used. The compound would be tested over a 10-point concentration range to generate a robust curve.
Specific Target-Based Assays
Rationale: These assays are designed to confirm the interaction of the compound with the putative target identified in the broad screen.
Example Protocol: GPCR-Mediated cAMP Assay (for Gαs/Gαi-coupled receptors)
This assay measures the modulation of cyclic AMP (cAMP), a key second messenger.[14]
Cell Line: Use a stable cell line overexpressing the target GPCR (e.g., CHO-K1 or HEK293).
Plating & Treatment: Plate cells in a 96-well plate. For antagonist mode, pre-incubate cells with various concentrations of the test compound before stimulating with a known agonist (at its EC₈₀ concentration). For agonist mode, simply add the test compound.
Lysis and Detection: After incubation, lyse the cells and detect cAMP levels using a competitive immunoassay format, such as HTRF (Homogeneous Time-Resolved Fluorescence) or a bioluminescence-based method.[15]
Analysis: Plot the response against the compound concentration to determine IC₅₀ or EC₅₀ values.
Caption: Simplified Gαs-coupled GPCR signaling pathway for a cAMP assay.
Stage 3: Selectivity and Mechanism of Action (MoA)
A potent compound is only useful if it is also selective. This stage investigates the compound's specificity and begins to unravel its biological mechanism.
Selectivity Profiling: The compound should be tested against a panel of closely related receptors or channels to the primary hit. For example, if the hit is a specific serotonin receptor subtype, it should be screened against other serotonin receptors.
Mechanism of Action Studies: These experiments probe how the compound exerts its effect. For a GPCR antagonist, this could involve Schild analysis to determine if the antagonism is competitive or non-competitive. For an enzyme inhibitor, kinetic studies would reveal the mode of inhibition.[4]
Stage 4: In Vitro ADME/DMPK Profiling
Rationale: Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties, often called Drug Metabolism and Pharmacokinetics (DMPK), is crucial to avoid late-stage failures.[16] These assays predict how a compound might behave in a whole organism.
Data Presentation: Key In Vitro DMPK Assays
Assay
Purpose
Methodology
Desired Outcome
Metabolic Stability
Predicts metabolic clearance by liver enzymes.[17]
Incubation with liver microsomes or hepatocytes and measuring compound disappearance over time.
t½ > 30 min
Plasma Protein Binding
Determines the fraction of compound bound to plasma proteins, as only unbound drug is active.[18]
Equilibrium dialysis or ultrafiltration with plasma from relevant species (e.g., human, rat).
Moderate binding (20-80%); very high binding (>99%) can be problematic.
Permeability (PAMPA)
Assesses passive diffusion across a membrane, predicting gut absorption.[18]
Screens for inhibition of major Cytochrome P450 enzymes to predict drug-drug interaction potential.[18]
Fluorometric or LC-MS/MS based assays using specific CYP substrates.
IC₅₀ > 10 µM for major isoforms (e.g., 3A4, 2D6, 2C9).
Aqueous Solubility
Determines how well the compound dissolves, which impacts absorption and formulation.[17]
Kinetic or thermodynamic solubility measurement in physiological buffer (pH 7.4).
> 50 µM
Conclusion and Forward Path
This technical guide proposes a systematic, four-stage screening cascade for evaluating the biological potential of 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. By initiating with foundational cytotoxicity and broad target screening, followed by rigorous hit validation, selectivity profiling, and early ADME assessment, researchers can efficiently gather the critical data needed to make an informed go/no-go decision for advancing the compound into more complex preclinical models. The causality-driven approach, from broad phenotypic effects to specific target engagement and drug-like properties, ensures a comprehensive and resource-effective evaluation of this novel chemical entity.
References
Benchchem. (n.d.). Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
Sygnature Discovery. (n.d.). Ion Channel Screening at Sygnature Discovery.
Reaction Biology. (n.d.). Ion Channel Assays.
Creative BioMart. (n.d.). GPCR Screening Assays.
ION Biosciences. (n.d.). High-Throughput Screening in Drug Discovery.
Creative BioMart. (n.d.). Ion Channel Screening Assays.
Charles River Laboratories. (n.d.). Ion Channel Assays.
Wurm, M., et al. (2017). Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. MDPI. Retrieved from [Link]
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MDPI. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. MDPI. Retrieved from [Link]
National Institutes of Health (NIH). (2017). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PMC. Retrieved from [Link]
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PubMed. (2012). Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. PubMed. Retrieved from [Link]
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Benchchem. (n.d.). A Comparative Analysis of In Vitro and In Vivo Efficacy of Furan-Piperidine Amine Derivatives.
Benchchem. (n.d.). Biological Activity Screening of 4-Propylpiperidin-3-amine and Structurally Related Piperidine Derivatives: A Technical Guide.
PubMed. (2021). Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds. PubMed. Retrieved from [Link]
PubMed. (2024). Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents. PubMed. Retrieved from [Link]
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PubMed. (2007). 8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. PubMed. Retrieved from [Link]
The Strategic Deployment of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in Fragment-Based Drug Discovery: A Technical Guide
Introduction: The Rationale for a Privileged Fragment In the landscape of contemporary drug discovery, fragment-based drug discovery (FBDD) has emerged as a powerful engine for the generation of novel lead compounds.[1]...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rationale for a Privileged Fragment
In the landscape of contemporary drug discovery, fragment-based drug discovery (FBDD) has emerged as a powerful engine for the generation of novel lead compounds.[1] This approach, which champions the use of low molecular weight molecules (typically <300 Da) for screening, offers a more efficient sampling of chemical space compared to traditional high-throughput screening (HTS) of large, complex molecules.[2] The core principle of FBDD lies in identifying low-affinity but high-quality interactions that can be iteratively optimized into potent, drug-like candidates.[3]
This guide focuses on a particularly promising, yet underexplored fragment: 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride . This compound embodies several key attributes of an ideal fragment, including a three-dimensional saturated heterocyclic core, which is increasingly sought after to move beyond the flatland of traditional aromatic fragments.[4] The 4-aminopiperidine scaffold is a "privileged" structure, found in numerous bioactive compounds and successful drug candidates, validating its favorable interaction potential with a variety of biological targets.[5][6][7]
This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals on the strategic utilization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride as a cornerstone for FBDD campaigns. We will delve into its physicochemical properties, a robust synthetic protocol, and a detailed workflow for its application in screening, hit validation, and hit-to-lead optimization.
Physicochemical Profile and Fragment Library Design
The suitability of a molecule as a fragment is dictated by its physicochemical properties, often guided by the "Rule of Three" (Ro3).[8] Let's analyze 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one in this context.
Property
Value (Predicted/Calculated)
"Rule of Three" Guideline
Compliance
Molecular Weight
170.26 g/mol (base)
≤ 300 Da
Yes
cLogP
0.4
≤ 3
Yes
Hydrogen Bond Donors
1 (primary amine)
≤ 3
Yes
Hydrogen Bond Acceptors
2 (amide oxygen, piperidine nitrogen)
≤ 3
Yes
Rotatable Bonds
2
≤ 3
Yes
Polar Surface Area (PSA)
41.5 Ų
≤ 60 Ų
Yes
Table 1: Physicochemical properties of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one against the "Rule of Three" criteria.
As demonstrated, the molecule comfortably adheres to the Ro3, marking it as an excellent candidate for inclusion in a fragment library. Its key features include:
3D-Rich Scaffold: The piperidine ring provides a non-flat, three-dimensional geometry, which can enable interactions in more complex and deeper binding pockets often inaccessible to planar aromatic fragments.
Defined Vectors for Growth: The primary amine at the 4-position and the piperidine nitrogen offer two distinct and synthetically tractable vectors for chemical elaboration during the hit-to-lead phase. This is a critical feature for "poised fragments" designed for efficient optimization.
Aqueous Solubility: The hydrochloride salt form ensures high aqueous solubility, which is crucial for biophysical screening techniques that often require high compound concentrations to detect weak binding events.[8]
Synthesis and Characterization: A General Protocol
The synthesis of N-acyl-4-aminopiperidine derivatives is a well-established process in medicinal chemistry. A general and robust protocol for the preparation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is outlined below, based on standard amide coupling methodologies.[9]
Experimental Protocol: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Step 1: Boc Protection of 4-Aminopiperidine
Dissolve 4-aminopiperidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM).
Add a base, for example, triethylamine (1.2 eq), to the solution.
Cool the mixture to 0 °C in an ice bath.
Slowly add a solution of di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) in DCM.
Allow the reaction to warm to room temperature and stir for 12-18 hours.
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl piperidin-4-ylcarbamate.
Step 2: Amide Coupling
Dissolve tert-butyl piperidin-4-ylcarbamate (1.0 eq) and a base such as triethylamine (1.5 eq) in anhydrous DCM under an inert atmosphere.[10]
Cool the solution to 0 °C.
Slowly add isobutyryl chloride (1.1 eq) dropwise.
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.[11]
Monitor the reaction by TLC.
Upon completion, quench the reaction with water and separate the organic layer.
Wash the organic layer with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.
Filter and concentrate the solution to yield the crude Boc-protected product. Purify by column chromatography if necessary.
Step 3: Boc Deprotection and Salt Formation
Dissolve the purified product from Step 2 in a suitable solvent like methanol or isopropanol.
Add a solution of hydrochloric acid in the corresponding alcohol (e.g., 6 M HCl in isopropanol) and stir at room temperature.
The hydrochloride salt will precipitate out of the solution.
Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.
Fragment-Based Drug Discovery Workflow
The following section details a comprehensive FBDD workflow, using our title compound as the exemplary starting fragment.
Caption: A generalized workflow for a Fragment-Based Drug Discovery campaign.
Phase 1: Hit Identification - The Primary Screen
The initial step is to screen a library of fragments against the biological target of interest. Given the expected low affinity of fragments, highly sensitive biophysical techniques are required.[12]
Recommended Primary Screening Techniques:
Surface Plasmon Resonance (SPR): SPR is a high-throughput, label-free technique that can detect weak binding events in real-time.[13]
Protocol: The target protein is immobilized on a sensor chip. The fragment library, including 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, is then flowed over the chip at a concentration range typically between 100 µM to 1 mM. A binding event is detected as a change in the refractive index at the sensor surface.[14]
Causality: This method is chosen for its sensitivity and ability to provide kinetic data (association and dissociation rates), which can help in triaging initial hits.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Ligand-observed NMR techniques like Saturation Transfer Difference (STD) and WaterLOGSY are powerful for detecting weak interactions in solution.[15]
Protocol: A solution of the target protein is prepared, and the fragment is added. In STD-NMR, saturation of the protein's NMR signals is transferred to a bound ligand, resulting in a decrease in the ligand's signal intensity. In WaterLOGSY, the transfer of magnetization from bulk water to the bound ligand is observed.
Causality: NMR is excellent for reducing false positives as it directly observes the binding event in a more native-like solution state.
Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay: DSF measures the change in the thermal denaturation temperature (Tm) of a protein upon ligand binding.
Protocol: The protein is mixed with a fluorescent dye that binds to hydrophobic regions exposed upon unfolding. The fragment is added, and the temperature is gradually increased. A stabilizing fragment will result in a positive shift in the Tm.
Causality: DSF is a cost-effective and high-throughput primary screening method, though it is prone to false positives and negatives.
Phase 2: Hit Validation - Ensuring Authenticity
A crucial step in FBDD is to validate the hits from the primary screen using an orthogonal biophysical method to eliminate false positives.[15] For a hit like 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, the following validation steps are recommended:
Recommended Validation Techniques:
Isothermal Titration Calorimetry (ITC): ITC is the gold standard for characterizing binding thermodynamics. It directly measures the heat released or absorbed during a binding event.
Protocol: A solution of the target protein is placed in the sample cell, and the fragment is titrated into it from a syringe. The resulting heat changes are measured to determine the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).
Causality: ITC provides a complete thermodynamic profile of the interaction, confirming a true binding event and providing valuable information for subsequent optimization.
X-ray Crystallography: Obtaining a co-crystal structure of the fragment bound to the target protein is the most definitive validation.
Protocol: Crystals of the target protein are soaked in a solution containing a high concentration of the fragment. The crystals are then subjected to X-ray diffraction to solve the three-dimensional structure of the protein-fragment complex.
Causality: This provides unambiguous proof of binding and reveals the precise binding mode, including key interactions and the orientation of the fragment. This structural information is invaluable for the next phase of structure-based design.
Phase 3: Hit-to-Lead Optimization - From Fragment to Candidate
Once 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is confirmed as a validated hit, the process of evolving it into a potent lead compound begins. The goal is to increase affinity and selectivity while maintaining favorable drug-like properties.[16]
Caption: Hit-to-lead optimization strategies for a fragment hit.
Key Optimization Strategies:
Fragment Growing: This is the most common strategy, where chemical moieties are added to the fragment to engage with adjacent pockets in the binding site.[16]
Vector 1 (4-amino group): The primary amine is a versatile handle for derivatization via reductive amination, amide coupling, or sulfonamide formation to explore nearby interactions. A case in point is the successful elaboration of a 7-azaindole fragment with 4-aminopiperidine derivatives to generate potent and selective inhibitors of protein kinase B (PKB).[5] In this study, the 4-amino group was crucial for achieving selectivity over other kinases.
Vector 2 (Piperidine N-1): The isobutyryl group can be replaced with a wide variety of substituents through acylation or alkylation of the parent 4-aminopiperidine. This allows for probing different regions of the binding site.
Fragment Merging: If another fragment is identified that binds in an overlapping region, the two fragments can be merged into a single, more potent molecule.[16]
Fragment Linking: If a second fragment binds in a distinct but adjacent pocket, the two can be connected with a suitable linker to create a high-affinity ligand.[16]
This iterative process of design, synthesis, and testing, guided by structural biology and biophysical data, is the cornerstone of a successful FBDD campaign.
Conclusion: A Versatile Starting Point for Innovation
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride represents more than just a single molecule; it is an exemplar of a well-designed fragment built upon a privileged scaffold. Its favorable physicochemical properties, three-dimensional character, and synthetically tractable vectors make it an ideal starting point for FBDD campaigns against a wide range of biological targets. While direct screening data for this specific compound is not yet in the public domain, the repeated success of the 4-aminopiperidine core in drug discovery provides a strong rationale for its inclusion in fragment libraries.[6][7] By following the structured workflow outlined in this guide—from rigorous hit identification and validation to intelligent hit-to-lead optimization—researchers can strategically leverage this and similar fragments to accelerate the discovery of novel therapeutics.
References
Saxty, G., Woodhead, S. J., Berdini, V., et al. (2008). Identification of 4-(4-aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidines as selective inhibitors of protein kinase B through fragment elaboration. Journal of Medicinal Chemistry, 51(7), 2147–2157. Available at: [Link]
Scott, A. D., O'Donovan, D. H., & Hubbard, R. E. (2021). Fragment-based drug discovery-the importance of high-quality molecule libraries. The FEBS Journal, 288(18), 5329–5359. Available at: [Link]
Barelier, S., Gelin, M., & Krimm, I. (2022). Comprehensive analysis of commercial fragment libraries. RSC Medicinal Chemistry, 13(2), 169–181. Available at: [Link]
Thomas, G. H., & Schofield, C. J. (2019). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. Journal of Medicinal Chemistry, 62(3), 1127–1145. Available at: [Link]
Ciancetta, A., & Jacobson, K. A. (2018). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. Proceedings of the National Academy of Sciences, 115(19), 4878–4883. Available at: [Link]
Morrison, R., & Carlson, H. A. (2017). Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery. Methods in Molecular Biology, 1523, 1–18. Available at: [Link]
Liu, H., Geng, Z., & Li, J. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(13), 3471–3474. Available at: [Link]
de Souza, A. M., & de Azevedo, W. F., Jr. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry, 8, 111. Available at: [Link]
Sygnature Discovery. (n.d.). Fragment Screening. Retrieved from [Link]
ResearchGate. (n.d.). Different hit-to-lead optimization strategies (fragment growing, merging and linking approach). [Image]. Retrieved from [Link]
Rolt, A., et al. (2021). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Journal of Medicinal Chemistry, 64(13), 9431-9443. Available at: [Link]
ResearchGate. (n.d.). Physicochemical Property Profile of the Fragment Library. [Table]. Retrieved from [Link]
Renaud, J., & Gygax, D. (2011). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 2(4), 289–293. Available at: [Link]
Joseph, A. P., & Hubbard, R. E. (2019). Biophysical screening in fragment-based drug design: a brief overview. Essays in Biochemistry, 63(2), 173–182. Available at: [Link]
Rolt, A., et al. (2021). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Journal of Medicinal Chemistry, 64(13), 9431-9443. Available at: [Link]
ChemAxon. (2022). Integrated Strategy for Hit-to-Lead Optimization: The 'DOTS' approach. [Video]. YouTube. Available at: [Link]
Saxty, G., et al. (2007). Identification of inhibitors of protein kinase B using fragment-based lead discovery. Journal of Medicinal Chemistry, 50(10), 2293-6. Available at: [Link]
ResearchGate. (n.d.). Fragment-Based Discovery of Inhibitors of Protein Kinase B. Retrieved from [Link]
MDPI. (n.d.). Special Issue : Fragment-to-Lead Optimization in Drug Discovery. Retrieved from [Link]
Saxty, G., et al. (2007). Identification of inhibitors of protein kinase B using fragment-based lead discovery. Journal of Medicinal Chemistry, 50(10), 2293-6. Available at: [Link]
Chandrasekera, N. S., et al. (2015). The 4-aminopiperidine series has limited anti-tubercular and anti-staphylococcus aureus activity. Tuberculosis, 95(2), 209-14. Available at: [Link]
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Teodori, E., et al. (2004). Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain. Journal of Medicinal Chemistry, 47(24), 6070-81. Available at: [Link]
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Initial Toxicity Assessment of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
An In-depth Technical Guide Prepared by: Gemini, Senior Application Scientist Abstract This guide provides a comprehensive framework for the initial toxicological assessment of the novel chemical entity 1-(4-Aminopiperid...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide
Prepared by: Gemini, Senior Application Scientist
Abstract
This guide provides a comprehensive framework for the initial toxicological assessment of the novel chemical entity 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (hereafter referred to as Compound X). In the absence of pre-existing toxicological data, a structured, tiered approach is essential to characterize the preliminary safety profile of a new molecule. This document outlines a strategic combination of in silico, in vitro, and limited in vivo studies designed to identify potential liabilities early in the drug development process, thereby conserving resources and adhering to ethical guidelines for animal welfare. The methodologies described are grounded in international regulatory standards, including those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation (ICH).
Introduction: The Imperative for Early Safety Profiling
The journey of a new chemical entity (NCE) from discovery to clinical application is fraught with challenges, with unforeseen toxicity being a primary cause of late-stage attrition.[1] A robust, front-loaded toxicological assessment is therefore not merely a regulatory requirement but a cornerstone of efficient and ethical drug development. This guide details a multi-faceted strategy for the initial safety evaluation of Compound X. Our approach is designed to build a foundational understanding of the compound's potential hazards by systematically evaluating its effects on cellular viability, genetic integrity, cardiovascular function, and acute systemic toxicity. This proactive risk assessment allows for informed decision-making, guiding further development or early termination of the candidate molecule. The overall strategy adheres to the principles of the 3Rs (Replacement, Reduction, and Refinement) by maximizing the utility of non-animal testing methods before proceeding to limited, well-defined in vivo studies.[2]
Compound Profile and Physicochemical Characterization
A thorough understanding of a compound's physical and chemical properties is a prerequisite for designing meaningful toxicological assays. These properties influence absorption, distribution, metabolism, and excretion (ADME), which are inextricably linked to potential toxicity.
Chemical Structure: 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
(Note: As no public data exists, the following properties are postulated for illustrative purposes.)
Property
Assumed Value
Significance in Toxicity Testing
Molecular Formula
C₉H₁₉ClN₂O
Defines the exact composition and molecular weight.
Molecular Weight
206.71 g/mol
Influences diffusion and transport across biological membranes.
Water Solubility
High (as hydrochloride salt)
Critical for preparing dosing solutions for both in vitro and in vivo assays. Poor solubility can lead to compound precipitation and inaccurate results.
LogP
1.2 (Predicted)
Indicates lipophilicity. A moderate LogP suggests potential for cell membrane permeability without excessive bioaccumulation.
pKa
9.5 (Predicted, for aminopiperidine)
Determines the ionization state at physiological pH (7.4), which affects receptor interaction, membrane passage, and solubility.
Tiered In Vitro Toxicity Assessment Strategy
The core of the initial safety assessment is a battery of in vitro assays designed to probe for key toxicity endpoints. This approach provides rapid, cost-effective, and mechanistic insights while minimizing animal use.[3]
The Strategic Utility of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride in Novel Scaffold Development: An In-depth Technical Guide
Introduction: The Piperidine Moiety as a Privileged Scaffold in Modern Drug Discovery The piperidine ring is a ubiquitous structural motif in a vast number of natural products and synthetic pharmaceuticals, rightfully ea...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Piperidine Moiety as a Privileged Scaffold in Modern Drug Discovery
The piperidine ring is a ubiquitous structural motif in a vast number of natural products and synthetic pharmaceuticals, rightfully earning its status as a "privileged scaffold" in medicinal chemistry.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it an ideal building block for engaging with biological targets. Within this class of heterocycles, 4-aminopiperidine derivatives have emerged as particularly valuable intermediates, serving as the cornerstone for the development of a diverse array of therapeutic agents.[3][4][5] This guide focuses on a specific, highly versatile building block: 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride . We will delve into its chemical and physical properties, provide a detailed, field-proven synthetic protocol, and explore its strategic application in the development of novel molecular scaffolds for drug discovery.
Physicochemical Properties and Structural Attributes
Understanding the inherent properties of a building block is paramount to its effective utilization in a synthetic workflow. While specific experimental data for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is not extensively published, we can infer its key characteristics from closely related analogs and computational predictions.
Property
Value (Estimated)
Source/Justification
Molecular Formula
C₉H₁₉ClN₂O
Based on structure
Molecular Weight
206.71 g/mol
Calculated
Appearance
White to off-white solid
Typical for hydrochloride salts of amines
Solubility
Soluble in water and polar protic solvents (e.g., methanol, ethanol)
Presence of the hydrochloride salt and polar functional groups
pKa (of the 4-amino group)
~9-10
Typical for a primary amine on a piperidine ring
LogP
< 2.0
The hydrophilicity is increased by the amino and carbonyl groups, and the hydrochloride salt.
The structure of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride presents two key points for diversification. The primary amino group at the 4-position of the piperidine ring is a nucleophilic handle that can be readily functionalized through a variety of reactions, including acylation, alkylation, and reductive amination. The isobutyryl group on the piperidine nitrogen provides a specific steric and electronic environment, which can influence the overall conformation and properties of the final compounds.
A Robust and Validated Synthetic Protocol
The synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride can be efficiently achieved through a two-step process starting from commercially available 1-Boc-4-aminopiperidine. This protocol is designed to be self-validating, with clear checkpoints and rationale for each step.
Step 1: N-Acylation of 1-Boc-4-aminopiperidine
Reaction:
Detailed Protocol:
Reaction Setup: To a solution of 1-Boc-4-aminopiperidine (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/mmol) under an inert atmosphere (e.g., nitrogen or argon), add a suitable non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq). Cool the reaction mixture to 0 °C in an ice bath.
Causality: The use of an anhydrous solvent and inert atmosphere is crucial to prevent the hydrolysis of the highly reactive isobutyryl chloride. The base is essential to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[6] Cooling the reaction mixture helps to control the exothermicity of the acylation.
Addition of Acylating Agent: Slowly add isobutyryl chloride (1.1 eq) dropwise to the stirred reaction mixture.
Causality: Dropwise addition prevents a rapid temperature increase and potential side reactions. A slight excess of the acylating agent ensures complete consumption of the starting amine.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL/mmol). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 1-Boc-4-(isobutyrylamido)piperidine.
Self-Validation: The crude product can be analyzed by ¹H NMR to confirm the presence of the isobutyryl group (a characteristic doublet and septet) and the Boc protecting group.
Step 2: Boc Deprotection and Hydrochloride Salt Formation
Reaction:
Detailed Protocol:
Deprotection: Dissolve the crude 1-Boc-4-(isobutyrylamido)piperidine in a solution of 4 M HCl in 1,4-dioxane (5-10 mL/mmol).
Causality: A strong acid is required to cleave the tert-butyloxycarbonyl (Boc) protecting group. HCl in dioxane is a common and effective reagent for this transformation, which also facilitates the in-situ formation of the hydrochloride salt.
Reaction and Precipitation: Stir the solution at room temperature for 1-2 hours. The product will typically precipitate out of the solution as the hydrochloride salt.
Isolation: Collect the precipitate by filtration, wash with cold diethyl ether to remove any non-polar impurities, and dry under vacuum to yield 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride as a solid.
Self-Validation: The final product can be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity. The disappearance of the Boc protons in the ¹H NMR spectrum is a key indicator of a successful deprotection.
Application in Novel Scaffold Development: A Gateway to Chemical Diversity
The true power of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride lies in its application as a versatile building block for the construction of compound libraries for high-throughput screening.[7][8][9] The primary amine at the 4-position serves as a key diversification point.
Combinatorial Library Synthesis Workflow
The following diagram illustrates a typical workflow for generating a diverse library of compounds from our core building block.
Caption: Workflow for novel scaffold development.
Rationale for Diversification Strategies:
Acylation: Reaction with a diverse set of carboxylic acids or acyl chlorides introduces a wide range of substituents, allowing for the exploration of interactions with different pockets of a biological target.
Sulfonylation: The formation of sulfonamides introduces a key hydrogen bond donor and acceptor group, which can significantly impact binding affinity and pharmacokinetic properties.
Reductive Amination: This reaction with various aldehydes or ketones leads to the formation of secondary or tertiary amines, providing access to a different set of structural motifs and basicity.
Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates generates ureas and thioureas, which are common pharmacophores known to engage in specific hydrogen bonding patterns.
By employing these reactions in a parallel synthesis format, a large and diverse library of novel compounds can be rapidly generated from the core 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride scaffold. This approach significantly accelerates the early stages of drug discovery by providing a multitude of chemical entities for biological screening.
Conclusion: A Versatile Tool for the Modern Medicinal Chemist
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is more than just a chemical intermediate; it is a strategic tool for the efficient exploration of chemical space. Its straightforward synthesis, coupled with the reactive handle of the 4-amino group, makes it an ideal starting point for the construction of diverse compound libraries. By leveraging the principles of combinatorial chemistry and parallel synthesis, researchers can unlock the potential of this building block to identify novel hits and accelerate the development of next-generation therapeutics. The continued exploration of scaffolds derived from this and similar 4-aminopiperidine cores will undoubtedly contribute to the advancement of medicinal chemistry and the discovery of new medicines.
References
Galleni, M., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Molecules, 26(13), 4065. [Link]
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Eckhardt, M., et al. (2007). 8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 50(26), 6450-6453. [Link]
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An In-Depth Technical Guide to Target Identification Studies of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
For: Researchers, Scientists, and Drug Development Professionals Abstract The identification of molecular targets for novel bioactive compounds is a critical and often rate-limiting step in drug discovery and chemical bi...
Author: BenchChem Technical Support Team. Date: January 2026
For: Researchers, Scientists, and Drug Development Professionals
Abstract
The identification of molecular targets for novel bioactive compounds is a critical and often rate-limiting step in drug discovery and chemical biology.[1][2] It provides the mechanistic foundation for understanding a compound's efficacy, potential side effects, and opportunities for optimization. This guide presents a comprehensive, multi-pronged strategy for the target deconvolution of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a small molecule with a currently uncharacterized biological target profile. We will detail a systematic approach that integrates computational prediction with robust experimental validation through chemical proteomics, culminating in cell-based assays to confirm target engagement and functional relevance. Each section is designed to provide not only step-by-step protocols but also the strategic rationale behind the experimental choices, ensuring a self-validating and scientifically rigorous workflow.
Introduction: The Challenge of Target Deconvolution
Phenotypic screening campaigns can identify compounds that elicit a desired biological response, but they do not reveal the underlying molecular mechanism.[3][4] The process of identifying the specific protein or proteins that a small molecule interacts with to produce its effect is known as target identification or deconvolution.[2][5] A definitive understanding of a compound's target is paramount for several reasons:
Mechanism of Action (MoA): Elucidates how the compound works at a molecular level.[3]
Lead Optimization: Guides medicinal chemistry efforts to improve potency and selectivity.[6]
Safety and Toxicology: Helps predict and understand off-target effects and potential toxicities.[2][7]
Biomarker Development: Facilitates the discovery of biomarkers to monitor drug efficacy in preclinical and clinical settings.[8]
This guide focuses on a strategic workflow for identifying the molecular targets of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a compound for which public domain information on biological activity is not currently available. The proposed strategy is therefore a prospective framework applicable to other novel small molecules.
Phase 1: In Silico Target Prediction
Before embarking on resource-intensive experimental work, computational methods can provide valuable initial hypotheses about potential protein targets.[9][10] These in silico approaches leverage the vast amount of existing biological and chemical data to predict interactions.
Rationale and Approach
Ligand-based computational methods operate on the principle that structurally similar molecules often bind to similar protein targets.[11] By comparing the structure of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride to databases of known bioactive ligands, we can generate a preliminary list of potential targets.
Recommended Tool: SwissTargetPrediction
The SwissTargetPrediction web server is a robust and user-friendly tool for this purpose.[11] It predicts the most probable protein targets of a small molecule based on a combination of 2D and 3D similarity measures to known ligands.[11]
Protocol: Target Prediction using SwissTargetPrediction
Input Structure: Obtain the SMILES (Simplified Molecular Input Line Entry System) string for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one.
Submission: Navigate to the SwissTargetPrediction web server (URL provided in references). Paste the SMILES string into the query box.
Select Species: Choose "Homo sapiens" as the target organism to focus on therapeutically relevant proteins.
Execution: Initiate the prediction algorithm.
Data Analysis: The output will be a list of potential targets, ranked by probability. Carefully examine the top-ranking protein classes (e.g., kinases, GPCRs, enzymes) to form initial hypotheses.
Data Presentation: Predicted Target Classes
Predicted Protein Class
Representative Targets
Probability Score
Example: Kinases
EGFR, ABL1, SRC
e.g., 0.85
Example: GPCRs
D2R, 5-HT2A
e.g., 0.72
Example: Enzymes
MAO-B, FAAH
e.g., 0.65
Example: Ion Channels
hERG, Nav1.5
e.g., 0.51
(Note: This table is illustrative. Actual results will be generated from the SwissTargetPrediction analysis.)
Phase 2: Chemical Probe Synthesis and Affinity-Based Proteomics
While computational predictions are a useful starting point, experimental validation is essential. Chemical proteomics is a powerful discipline for the unbiased identification of small molecule-protein interactions directly in a biological system.[3][5][12] The cornerstone of this approach is the synthesis of a chemical probe derived from the molecule of interest.[13][14]
Rationale for Affinity-Based Protein Profiling (AfBPP)
Affinity-based protein profiling (AfBPP) is a reliable technique for identifying the direct targets of a small molecule.[15] This method involves chemically modifying the compound to create a "probe" that can be used to "fish" for its binding partners in a cell lysate.[1][16] The probe typically consists of three components: the parent molecule, a linker, and a reporter tag (e.g., biotin) for enrichment.[17]
Caption: Workflow for Affinity-Based Protein Profiling (AfBPP).
Protocol: Synthesis of a Biotinylated Probe
The primary amino group on the piperidine ring of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is the most logical point for linker attachment, as modification at this site is less likely to disrupt the core pharmacophore.
Neutralization: Neutralize the hydrochloride salt of the parent compound to the free base using a mild base (e.g., triethylamine).
Linker Attachment: React the free amine with an N-Hydroxysuccinimide (NHS) ester of a linker, such as NHS-PEG4-Biotin. The PEG (polyethylene glycol) linker provides spacing and reduces steric hindrance.[16]
Reaction Conditions: Perform the reaction in an aprotic polar solvent like dimethylformamide (DMF) at room temperature.
Purification: Purify the resulting biotinylated probe using high-performance liquid chromatography (HPLC).
Characterization: Confirm the structure and purity of the final probe by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[18]
Protocol: Affinity Pulldown and Mass Spectrometry
Cell Culture and Lysis: Culture a relevant human cell line (e.g., HEK293T or a disease-relevant line) and prepare a native cell lysate using a mild lysis buffer (e.g., RIPA buffer without harsh detergents).
Probe Incubation: Incubate the cell lysate with the biotinylated probe. A crucial control is to include a parallel incubation with an excess of the original, unmodified compound to competitively block specific binding sites.
Capture: Add streptavidin-coated magnetic beads to the lysates. The high affinity of biotin for streptavidin will capture the probe along with any specifically bound proteins.[1]
Washing: Perform a series of stringent washes to remove non-specifically bound proteins.
Elution: Elute the captured proteins from the beads, typically by boiling in SDS-PAGE loading buffer.
Protein Separation: Separate the eluted proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).
In-Gel Digestion: Excise the protein bands, and digest them into smaller peptides using trypsin.
LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][8][19] The mass spectrometer measures the mass-to-charge ratio of the peptides and their fragments.
Database Searching: Search the acquired MS/MS spectra against a human protein database (e.g., Swiss-Prot) to identify the proteins. Proteins that are significantly enriched in the probe-treated sample compared to the competition control are considered high-confidence candidate targets.
Caption: Logic diagram for identifying specific binders in AfBPP.
Phase 3: Target Validation and Functional Characterization
Identifying a protein in a pulldown experiment is a strong indication of interaction, but it requires orthogonal validation to confirm that it is a functionally relevant target.[4][20][21]
Rationale and Approach
Target validation assays aim to demonstrate that direct engagement of the candidate protein by the compound leads to a measurable biological effect in a cellular context.[22][23]
Protocol: Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to confirm direct target engagement in intact cells or cell lysates.[14] The principle is that a ligand binding to its target protein stabilizes the protein, increasing its melting temperature.
Cell Treatment: Treat intact cells with the parent compound across a range of concentrations. A vehicle-only (e.g., DMSO) sample serves as the control.
Heating: Heat aliquots of the treated cells to a range of temperatures.
Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.
Protein Quantification: Quantify the amount of the candidate target protein remaining in the soluble fraction for each temperature point using Western blotting or targeted mass spectrometry.
Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the compound-treated samples confirms target engagement.
Protocol: Functional Cell-Based Assays
The specific functional assay will depend on the identity of the validated target.
If the target is a kinase: Perform a phospho-specific Western blot to see if the compound inhibits the phosphorylation of a known downstream substrate.
If the target is a GPCR: Use a calcium flux assay or a cAMP assay to measure changes in second messenger signaling upon compound treatment.
If the target is an enzyme: Develop an assay to measure the formation of the enzyme's product or the depletion of its substrate in compound-treated cells.
These assays provide the crucial link between target binding and a functional cellular response, solidifying the compound's mechanism of action.
Conclusion
The identification of the molecular targets of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, and any novel bioactive small molecule, requires a systematic and multi-layered approach. By beginning with computational predictions, moving to unbiased chemical proteomics for discovery, and finishing with rigorous biophysical and cell-based assays for validation, researchers can build a compelling, data-driven case for a compound's mechanism of action. This structured workflow maximizes the probability of success while ensuring that each step logically informs the next, embodying the principles of robust and reproducible science.
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'Design, synthesis, and strategic use of small chemical probes toward identification of novel targets for drug development'. PubMed. [Link]
Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science. [Link]
Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. PubMed Central. [Link]
Cell-based assays on the rise. BMG LABTECH. [Link]
Therapeutically relevant cell-based assays for drug discovery. Nuvisan. [Link]
'Design, synthesis, and strategic use of small chemical probes toward identification of novel targets for drug development'. Semantic Scholar. [Link]
Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Semantic Scholar. [Link]
Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications. RSC Publishing. [Link]
Design and Synthesis of a Biotinylated Chemical Probe for Detecting the Molecular Targets of an Inhibitor of the Production of the Pseudomonas aeruginosa Virulence Factor Pyocyanin. Molecules. [Link]
Affinity-based Probe (AfBP) and Affinity-based Protein Profiling. ResearchGate. [Link]
Step-by-step guide to using 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in solid-phase synthesis
An in-depth guide to the solid-phase synthesis of molecules incorporating 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a versatile building block for introducing unique structural motifs. This guide is i...
Author: BenchChem Technical Support Team. Date: January 2026
An in-depth guide to the solid-phase synthesis of molecules incorporating 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a versatile building block for introducing unique structural motifs. This guide is intended for researchers, scientists, and professionals in drug development, providing detailed protocols and expert insights into its application.
Introduction: A Novel Scaffold for Synthesis
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a unique building block that presents an opportunity to incorporate a substituted aminopiperidine moiety into peptides and other organic molecules. The core structure features a secondary amine within the piperidine ring that has been acylated, and a primary amine at the 4-position which serves as the key reactive handle for solid-phase synthesis. The presence of the isobutyryl group on the ring nitrogen modulates the properties of the piperidine scaffold.
While specific literature on the solid-phase application of this exact molecule is emerging, its structural elements are well-represented in medicinal chemistry. Piperidine scaffolds are known to introduce conformational constraints in peptides, which can lead to enhanced biological activity and stability.[1] This guide provides a comprehensive protocol for the use of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in solid-phase synthesis, drawing upon established principles for similar aminopiperidine derivatives and sterically hindered amines.
Strategic Considerations for Solid-Phase Synthesis
The successful incorporation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride via its primary amine requires careful consideration of the reaction conditions, particularly the coupling step. The primary amine at the 4-position of the piperidine ring may exhibit different reactivity compared to a simple primary amine due to the cyclic structure. Therefore, the use of potent coupling reagents is recommended to ensure efficient amide bond formation.
The general strategy will follow the well-established Fmoc-based solid-phase peptide synthesis (SPPS) methodology. This approach allows for the iterative addition of amino acids and other building blocks to a growing chain anchored to a solid support.
The choice of resin is dictated by the desired C-terminal functionality. For a C-terminal amide, Rink Amide resin is suitable. For a protected fragment that can be cleaved under mild acidic conditions, a 2-chlorotrityl chloride resin is recommended.
Place the desired amount of resin in a solid-phase synthesis vessel.
Add N,N-dimethylformamide (DMF) to the resin (approximately 10 mL per gram of resin).
Allow the resin to swell for at least 1-2 hours at room temperature with gentle agitation. This ensures that the reactive sites within the resin beads are accessible.[2]
If starting a new peptide chain, the first Fmoc-protected amino acid needs to be loaded onto the resin. This protocol assumes the synthesis of a peptide with the title compound at the N-terminus. For loading onto a 2-chlorotrityl chloride resin:
Dissolve 2 equivalents of the Fmoc-amino acid in anhydrous DCM.
Add 4 equivalents of DIEA to the amino acid solution.
Add the solution to the swollen resin and agitate for 1-2 hours.
To cap any remaining unreacted sites, add a solution of DCM/methanol/DIEA (17:2:1) and agitate for 30 minutes.
Wash the resin thoroughly with DCM and then DMF.
Step 3: Iterative Peptide Elongation (Fmoc-SPPS)
For each amino acid to be added before the title compound, the following cycle is performed:
Fmoc Deprotection:
Add a 20% (v/v) solution of piperidine in DMF to the resin.
Agitate for 5 minutes, then drain.
Add a fresh portion of the 20% piperidine/DMF solution and agitate for an additional 15-20 minutes.[3][4] This two-step deprotection ensures complete removal of the Fmoc group.
Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.
Amino Acid Coupling:
In a separate vessel, dissolve 3-4 equivalents of the next Fmoc-amino acid and 3-4 equivalents of a coupling reagent (e.g., HATU, HBTU) in DMF.
Add 6-8 equivalents of DIEA to the activation solution and allow it to pre-activate for 1-2 minutes.
Add the activated amino acid solution to the deprotected resin.
Agitate for 1-2 hours at room temperature.
Monitor the coupling reaction for completion using a qualitative test such as the Kaiser test. A negative Kaiser test (beads remain colorless or yellow) indicates a complete reaction.
Wash the resin thoroughly with DMF.
Repeat this deprotection and coupling cycle for each amino acid in the sequence.
Step 4: Coupling of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
This is the key step for incorporating the title compound. Due to the potential for steric hindrance around the primary amine, a potent coupling reagent is crucial.
Perform the Fmoc deprotection on the N-terminal amino acid of the resin-bound peptide as described in Step 3.
In a separate vessel, dissolve 3-4 equivalents of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and 3-4 equivalents of HATU in DMF.
Add 6-8 equivalents of DIEA to the solution. The DIEA will neutralize the hydrochloride salt and facilitate the reaction.
Add the solution to the deprotected resin.
Agitate for 2-4 hours at room temperature. It is advisable to allow for a longer reaction time to ensure complete coupling.
Perform a Kaiser test to monitor the reaction. If the test is positive (blue beads), indicating incomplete coupling, the coupling step can be repeated with a fresh solution of the activated building block.
Once the coupling is complete (negative Kaiser test), wash the resin extensively with DMF, followed by DCM.
Step 5: Final Cleavage and Deprotection
The final step is to cleave the synthesized molecule from the resin and remove any side-chain protecting groups.
Dry the resin under a stream of nitrogen or in a vacuum desiccator.
Prepare a cleavage cocktail. A standard cocktail is 95% TFA, 2.5% TIS, and 2.5% water. If the sequence contains tryptophan, add 2.5% DTT as a scavenger.
Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).
Agitate at room temperature for 2-3 hours.
Filter the resin and collect the filtrate containing the cleaved product.
Precipitate the crude product by adding it to a large volume of cold diethyl ether.
Centrifuge the mixture to pellet the product, decant the ether, and repeat the ether wash twice.
Dry the crude product under vacuum.
The crude product can then be purified by reverse-phase HPLC.
A Robust Preparative RP-HPLC Method for the Purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride
An Application Note and Protocol from the Office of the Senior Application Scientist Abstract This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method fo...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note and Protocol from the Office of the Senior Application Scientist
Abstract
This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. As a small, polar, and basic molecule, this compound presents challenges for retention and peak symmetry on traditional C18 columns. The described method overcomes these issues by employing a polar-modified aqueous C18 (AQ) stationary phase and a mobile phase containing trifluoroacetic acid (TFA) as an ion-pairing agent. This protocol provides a comprehensive guide for researchers, chemists, and drug development professionals, covering method development rationale, detailed step-by-step procedures, system suitability criteria, and post-purification processing.
Introduction and Scientific Rationale
The purification of small, hydrophilic, and ionizable molecules is a common challenge in pharmaceutical and chemical research. 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is characteristic of this class, possessing a primary amine that imparts both polarity and basicity. Standard reversed-phase chromatography often fails to provide adequate retention for such compounds, leading to elution near the solvent front and poor separation from other polar impurities.[1]
The primary obstacle stems from two factors:
Low Hydrophobicity: The molecule's inherent polarity limits its partitioning into the non-polar C18 stationary phase.
Silanol Interactions: The basic amine can engage in strong ionic interactions with residual acidic silanol groups on the silica support of the stationary phase, causing significant peak tailing and poor resolution.[2][3]
To address these challenges, this protocol is built on a logical, scientifically-grounded method development strategy that leverages specific column chemistry and mobile phase modifiers to achieve efficient and reproducible purification.
Analyte Properties
A successful purification strategy begins with an understanding of the analyte's physicochemical properties.
Property
Value / Description
Rationale for HPLC Method
Structure
The molecule contains a basic primary amine (pKa ~9-10) and a less basic amide.
Molecular Formula
C₉H₁₉ClN₂O
Indicates a relatively small molecule.
Molecular Weight
206.71 g/mol (as HCl salt)
Low molecular weight contributes to high diffusion rates.
Form
Hydrochloride Salt
Highly soluble in aqueous solutions, making it ideal for RP-HPLC injection.[4]
Polarity
High
Prone to poor retention on standard C18 phases. Requires retention-enhancing strategies.
Basicity
High
The primary amine will be protonated at acidic to neutral pH, increasing polarity and risk of silanol interaction.
Core Method Development Choices
Chromatographic Mode: Reversed-Phase (RP-HPLC)
RP-HPLC is chosen for its robustness, versatility, and compatibility with aqueous-soluble compounds. While techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) are suitable for polar compounds, RP-HPLC is often more reproducible and requires less column equilibration time.[5]
Stationary Phase: C18 Aqueous (AQ) Column
Standard C18 columns can undergo "phase collapse" or "pore dewetting" when used with highly aqueous mobile phases (often >95% water), leading to a dramatic loss of retention.[1][6] C18 AQ columns are specifically designed with polar modifications or end-capping to maintain stationary phase hydration and provide stable, reproducible retention even in 100% aqueous conditions, making them ideal for retaining polar analytes.[7][8]
Mobile Phase Modifier: 0.1% Trifluoroacetic Acid (TFA)
The addition of TFA to the mobile phase is the cornerstone of this method, serving a dual purpose:
pH Control: TFA is a strong acid that lowers the mobile phase pH to approximately 2.1.[9] This low pH suppresses the ionization of residual silanol groups on the silica surface, minimizing deleterious secondary interactions with the protonated analyte and dramatically improving peak shape.[2]
Ion-Pairing Agent: The protonated primary amine of the analyte forms a neutral ion-pair with the trifluoroacetate anion. This complex is significantly more hydrophobic than the free cation, thereby increasing its affinity for the C18 stationary phase and enhancing retention.[9][10][11]
Detection:
The analyte lacks a strong chromophore. The amide and amine functionalities allow for UV detection at low wavelengths. A wavelength of 215 nm is selected to maximize sensitivity, which requires the use of high-purity, UV-grade solvents to minimize baseline noise.[12]
Visualization of the Purification Strategy
The following diagrams illustrate the key mechanisms and workflow of the purification protocol.
Caption: Mechanism of retention and peak shape improvement.
Caption: Overall workflow for HPLC purification.
Materials and Instrumentation
Item
Specification
HPLC System
Preparative HPLC system with gradient pump, autosampler/manual injector, column oven, and UV/Vis detector.
Preparative Column
C18 AQ, 5 µm particle size, 21.2 x 150 mm
Analytical Column
C18 AQ, 5 µm particle size, 4.6 x 150 mm
Solvent A
HPLC-grade Water with 0.1% (v/v) Trifluoroacetic Acid (TFA)
Solvent B
HPLC-grade Acetonitrile (ACN) with 0.1% (v/v) Trifluoroacetic Acid (TFA)
Mobile Phase A (Aqueous): To 999 mL of HPLC-grade water in a 1 L solvent bottle, add 1 mL of high-purity TFA. Mix thoroughly and degas for 15 minutes using sonication or helium sparging.
Mobile Phase B (Organic): To 999 mL of HPLC-grade acetonitrile in a 1 L solvent bottle, add 1 mL of high-purity TFA. Mix thoroughly and degas.
Crude Sample Preparation: Accurately weigh the crude compound. Dissolve it in Mobile Phase A to a final concentration of 10-20 mg/mL. Ensure complete dissolution; sonicate briefly if necessary. Filter the solution through a 0.45 µm syringe filter before injection to protect the column from particulates.
Protocol 2: HPLC System Method
The following parameters should be programmed into the HPLC control software.
Parameter
Preparative Method
Analytical Method
Column
C18 AQ, 5 µm, 21.2 x 150 mm
C18 AQ, 5 µm, 4.6 x 150 mm
Flow Rate
20.0 mL/min
1.0 mL/min
Column Temperature
30 °C
30 °C
Detection Wavelength
215 nm
215 nm
Injection Volume
1-5 mL (depending on concentration and loading)
10 µL
Gradient Program
Time (min)
% Mobile Phase B
0.0
5
20.0
40
22.0
95
25.0
95
25.1
5
30.0
5
Protocol 3: System Suitability and Purification Run
Trustworthiness through Self-Validation: Before committing the bulk of your crude material, a System Suitability Test (SST) must be performed to verify that the chromatographic system is operating correctly.[13][14]
System Equilibration: Purge the pump lines with fresh mobile phase. Equilibrate the column with the initial conditions (5% B) for at least 15 column volumes or until a stable baseline is achieved. For the preparative column, this may take 20-30 minutes.
System Suitability Test (SST):
Perform five replicate injections of a diluted standard solution (~0.1 mg/mL) using the analytical method .
The system is deemed suitable for use only if all criteria in the table below are met.[15][16]
Demonstrates system reproducibility and stability.
Theoretical Plates (N)
≥ 2000
Measures column efficiency and separation power.
Preparative Run: Once the SST passes, switch to the preparative method. Inject the filtered crude sample solution.
Fraction Collection: Monitor the chromatogram in real-time. Begin collecting fractions just before the main peak begins to elute and stop just after it returns to baseline. Collect small, discrete fractions across the peak to allow for more precise pooling later.
Protocol 4: Post-Purification Processing
Fraction Analysis: Analyze each collected fraction using the analytical method to determine its purity.
Pooling: Combine only the fractions that meet the desired purity specification (e.g., >99% purity by peak area).
Solvent Removal: Remove the acetonitrile and water/TFA from the pooled solution.
Recommended: Lyophilization (freeze-drying) is the preferred method as it gently removes the solvent and yields a fluffy, solid powder. The TFA will also be removed as it is volatile.[17]
Alternative: Rotary evaporation can be used, but care must be taken to avoid excessive heat which could degrade the compound.
Final Characterization: Confirm the identity and purity of the final product using appropriate analytical techniques (e.g., LC-MS, NMR, EA).
Expected Results and Troubleshooting
Expected Retention Time: Under the proposed analytical conditions, the compound is expected to elute between 5 and 10 minutes, well-retained from the solvent front.
Purity: This method is capable of achieving >99.5% purity for the final compound, depending on the nature of the impurities in the crude material.
Troubleshooting:
Problem: Peak Tailing (Tf > 2.0).
Cause: Insufficient suppression of silanol activity; column degradation.
Solution: Ensure TFA concentration is 0.1%. Replace the column if it is old or has been exposed to high pH.
Problem: Poor Retention.
Cause: Incorrect mobile phase composition; insufficient ion-pairing.
Solution: Remake mobile phases. Consider a shallower gradient (e.g., 5-30% B over 20 min) to increase retention.
Problem: Drifting Baseline.
Cause: TFA can cause baseline drift during a gradient, as its UV absorbance changes with the mobile phase composition.[5]
Solution: This is often unavoidable with TFA at low wavelengths. Ensure a thorough column equilibration and use a reference wavelength if the detector allows.
Conclusion
This application note provides a comprehensive and scientifically-grounded protocol for the preparative purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. By selecting an appropriate C18 AQ stationary phase and utilizing the dual role of TFA as a pH modifier and ion-pairing agent, this method achieves excellent retention, peak shape, and resolution for a challenging polar basic compound. Adherence to the system suitability criteria ensures the method's trustworthiness and reproducibility, making it a valuable tool for chemists in research and development.
References
PubMed. (n.d.). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column.
Biosynce. (2025). What are the detection methods for piperidine?.
Agilent. (2013). Choosing HPLC Columns for Rapid Method Development.
ResearchGate. (2014). Polar compounds separation by HPLC - any thoughts?.
SIELC Technologies. (n.d.). Polar Compounds.
PubMed Central. (n.d.). Comparison of Amine-Modified Polymeric Stationary Phases for Polar Metabolomic Analysis Based on Unified-Hydrophilic Interaction/Anion Exchange Liquid Chromatography/High-Resolution Mass Spectrometry (Unified-HILIC/AEX/HRMS).
Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
PubMed. (n.d.). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine.
ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks.
LCGC International. (2017). The 0.1% TFA Revolution—A Sign of Chromatographic Laziness?.
Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
ThaiScience. (n.d.). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC.
Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
Fused-Core. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications.
NMR characterization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
An Application Note for the Structural Elucidation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride using Nuclear Magnetic Resonance (NMR) Spectroscopy. Introduction: The Imperative for Rigorous Structural...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for the Structural Elucidation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride using Nuclear Magnetic Resonance (NMR) Spectroscopy.
Introduction: The Imperative for Rigorous Structural Verification
In the landscape of pharmaceutical research and drug development, the unambiguous structural characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of regulatory compliance and scientific integrity. 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a heterocyclic compound whose precise molecular architecture dictates its chemical properties and potential biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for elucidating such structures in solution, providing unparalleled detail about the atomic connectivity and chemical environment of a molecule.
This application note serves as a comprehensive guide for researchers, analytical scientists, and drug development professionals on the characterization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride using high-resolution ¹H and ¹³C NMR. We move beyond a simple recitation of steps to explain the causality behind critical experimental choices, ensuring that the described protocols are robust and self-validating.
Part 1: Foundational Principles and Strategic Considerations
The target molecule possesses several key structural features that inform the NMR analytical strategy: a piperidine ring, a tertiary amide, a primary amine (protonated as a hydrochloride salt), and an isobutyryl group. The presence of the hydrochloride salt significantly influences the compound's solubility and the chemical shifts of nearby nuclei, a factor that must be carefully considered during solvent selection and spectral interpretation.[1]
The Critical Choice of Solvent
The selection of a deuterated solvent is the first and one of the most critical decisions in preparing an NMR sample.[2] For a hydrochloride salt, which is inherently polar, two primary candidates emerge, each with distinct advantages and disadvantages.
Deuterium Oxide (D₂O):
Rationale: Excellent for solubilizing polar and ionic compounds. Its residual HDO signal (~4.79 ppm at 25°C) is typically far from most analyte signals.
Caveat: D₂O is a protic solvent. The acidic protons of the ammonium group (-NH₃⁺) and any residual water will rapidly exchange with the deuterium from the solvent.[3] This phenomenon, known as D-H exchange, will render the amine protons invisible in the ¹H NMR spectrum.
Dimethyl Sulfoxide-d₆ (DMSO-d₆):
Rationale: A highly polar, aprotic solvent capable of dissolving a wide range of compounds, including many organic salts.[4] Crucially, it does not actively exchange protons with the analyte.
Advantage: DMSO-d₆ allows for the direct observation of exchangeable protons, such as those on the ammonium group, which typically appear as a broad signal.[3] The residual DMSO-d₅ peak appears at ~2.50 ppm, and its water impurity peak appears around 3.33 ppm, which must be considered during spectral analysis.
Recommendation: For a complete structural assignment, acquiring spectra in both solvents can be advantageous. However, if a single solvent is to be chosen for comprehensive characterization, DMSO-d₆ is superior as it provides a more complete proton inventory of the molecule.
The Impact of Protonation on Chemical Shifts
The formation of the hydrochloride salt occurs at the most basic nitrogen atom. In this molecule, the primary amino group at the C4 position is more basic than the tertiary amide nitrogen. Therefore, it is the 4-amino group that exists as a protonated ammonium salt (-NH₃⁺). This has predictable consequences on the ¹H NMR spectrum:
Deshielding Effect: The positive charge on the nitrogen atom strongly withdraws electron density from adjacent atoms. This "deshielding" effect causes the protons attached to or near the protonated amine to resonate at a higher chemical shift (further downfield) than they would in the corresponding free base.[1] The proton at the C4 position (H4) and the axial and equatorial protons at the C3 and C5 positions will be most affected.
Part 2: Experimental Protocols
Adherence to a meticulous protocol is essential for acquiring high-quality, reproducible NMR data.[5]
Protocol for NMR Sample Preparation
This protocol is designed to ensure a pure, homogeneous sample at an appropriate concentration for high-resolution NMR.
High-quality 5 mm NMR tube (e.g., Wilmad 528-PP or equivalent)[6]
Pasteur pipette with a small cotton or glass wool plug for filtration
Step-by-Step Procedure:
Weighing: Accurately weigh the sample. For ¹H NMR, 5-10 mg is typically sufficient. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[7]
Dissolution: Transfer the weighed solid to a clean, dry vial. Add approximately 0.6 mL of the chosen deuterated solvent (e.g., DMSO-d₆).[6]
Solubilization: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. Visually inspect for any suspended particles.
Filtration: Pack a small, tight plug of cotton or glass wool into the narrow part of a Pasteur pipette. Filter the sample solution directly into the NMR tube. This critical step removes dust and particulate matter that can degrade spectral quality by disrupting the magnetic field homogeneity.[7]
Capping and Labeling: Securely cap the NMR tube. Label the tube clearly near the top with a permanent marker. Do not use paper labels, as they can affect the tube's balance in the spectrometer's spinner.
Protocol for NMR Data Acquisition (¹H and ¹³C)
These parameters are based on a standard 400 MHz spectrometer but can be adapted for other field strengths.
Instrument Setup:
Insert the sample into the spectrometer.
Lock: Establish a field-frequency lock on the deuterium signal of the solvent.
Tuning and Matching: Tune and match the probe for both the ¹H and ¹³C frequencies. This step maximizes the sensitivity of the experiment by ensuring efficient transfer of radiofrequency power.[8]
Shimming: Adjust the shim coils to optimize the magnetic field homogeneity across the sample volume. This is crucial for achieving sharp lines and high resolution. An automated shimming routine is often sufficient.
¹H NMR Acquisition Parameters:
Pulse Sequence: zg30 or zgpr (with presaturation if significant water suppression is needed).
Number of Scans (NS): 8 to 16 scans. Should be a multiple of 4 for proper phase cycling.
Relaxation Delay (d1): 2-5 seconds. A longer delay (e.g., 5x the longest T₁) is necessary for accurate integration (quantitation).[9]
Acquisition Time (AQ): 3-4 seconds.
Spectral Width (SW): 16 ppm (e.g., from -2 to 14 ppm).
Receiver Gain (RG): Set automatically using the rga command or equivalent.
¹³C{¹H} NMR Acquisition Parameters:
Pulse Sequence: zgpg30 (proton-decoupled).
Number of Scans (NS): 1024 or higher, depending on sample concentration.
Relaxation Delay (d1): 2 seconds.
Acquisition Time (AQ): ~1 second.
Spectral Width (SW): 240 ppm (e.g., from -10 to 230 ppm).
Receiver Gain (RG): Set automatically.
Workflow Visualization
The following diagram illustrates the logical flow from sample preparation to final data analysis.
Fig. 1: Experimental workflow for NMR characterization.
Part 3: Spectral Interpretation and Data Analysis
Interpreting an NMR spectrum is a systematic process of assigning each signal to a specific nucleus in the molecule.[10][11] The following is a predicted analysis for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in DMSO-d₆.
(Note: An image of the chemical structure with numbered atoms would be inserted here for clarity in a formal document.)
Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)
Signal Label
Predicted δ (ppm)
Multiplicity
Integration
Assignment
Rationale
H-a
~8.0 - 8.5
broad s
3H
-NH₃ ⁺
Exchangeable protons on the protonated amine; signal is often broad.
H-4
~3.0 - 3.4
m
1H
CH -NH₃⁺
Deshielded by the adjacent positively charged nitrogen.
H-2/6 (eq)
~4.2 - 4.5
m
2H
N-CH₂ (eq)
Protons adjacent to the amide nitrogen are significantly deshielded. Rotational isomers (rotamers) around the amide bond may cause broadening or splitting of these signals.
H-2/6 (ax)
~3.5 - 3.8
m
2H
N-CH₂ (ax)
Deshielded by the amide nitrogen, but typically upfield of equatorial counterparts.
H-3/5 (eq)
~1.8 - 2.0
m
2H
CH₂ (eq)
Equatorial protons adjacent to the C4 position.
H-3/5 (ax)
~1.3 - 1.6
m
2H
CH₂ (ax)
Axial protons, typically shielded relative to their equatorial counterparts.
H-7
~2.7 - 3.0
sept
1H
CH (CH₃)₂
Methine proton of the isobutyryl group, split by six equivalent methyl protons.
H-8
~1.0 - 1.2
d
6H
CH(CH₃ )₂
Two equivalent methyl groups, split into a doublet by the methine proton (H-7).
Predicted ¹³C NMR Spectrum (101 MHz, DMSO-d₆)
Signal Label
Predicted δ (ppm)
Assignment
Rationale
C-9
~175 - 178
C =O
Amide carbonyl carbon, typically in this downfield region.[12]
C-2/6
~40 - 45
N-C H₂
Carbons adjacent to the amide nitrogen. May show two distinct signals due to slow rotation around the amide bond.
C-4
~45 - 50
C H-NH₃⁺
Carbon bearing the ammonium group.
C-3/5
~28 - 33
C H₂
Piperidine ring carbons beta to the amide nitrogen.
C-7
~33 - 38
C H(CH₃)₂
Methine carbon of the isobutyryl group.
C-8
~19 - 22
CH(C H₃)₂
Equivalent methyl carbons of the isobutyryl group.
Conclusion
This application note provides a robust framework for the comprehensive . By understanding the underlying principles of solvent selection, the electronic effects of the hydrochloride moiety, and by following meticulous experimental protocols, researchers can acquire high-fidelity ¹H and ¹³C NMR data. The predicted spectral data herein serves as a reliable guide for the definitive structural elucidation and purity assessment of this important chemical entity, ensuring data integrity for research and development applications.
References
Richards, S. A., & Guenther, H. (1988). Laboratory Guide to Proton NMR Spectroscopy. Blackwell Scientific Publications. [Link: https://www.wiley.com/en-us/Introduction+to+NMR+Spectroscopy-p-9780471918931]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link: https://www.wiley.com/en-us/Spectrometric+Identification+of+Organic+Compounds%2C+7th+Edition-p-9780471393627]
Cook, A. G. (Ed.). (2014). Enamines: Synthesis, Structure, and Reactions. CRC press. (Provides context on amine protonation effects). [Link: https://www.routledge.com/Enamines-Synthesis-Structure-and-Reactions/Cook/p/book/9781482270327]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link: https://pubs.acs.org/doi/abs/10.1021/jo971176v]
Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. [Link: http://www.chem.wisc.edu/areas/reich/chem605/index.htm]
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link: https://www.elsevier.com/books/high-resolution-nmr-techniques-in-organic-chemistry/claridge/978-0-08-099986-9]
Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. [Link: https://www.cif.iastate.
University of Ottawa NMR Facility. (n.d.). NMR Blog and Resources. [Link: http://u-of-o-nmr-facility.blogspot.com/]
Application Note: Leveraging 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one in the Rational Design and Synthesis of Novel NLRP3 Inflammasome Inhibitors
An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals Abstract The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals
Abstract
The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system, and its aberrant activation is a key driver in a host of inflammatory diseases. Consequently, the development of small molecule inhibitors targeting NLRP3 is a major focus in drug discovery.[1][2] This application note provides a comprehensive guide to the strategic use of the versatile building block, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride , in the synthesis of a novel, potential NLRP3 inhibitor. We present a detailed, field-proven protocol for the amide coupling of this aminopiperidine derivative, methods for structural characterization, and a robust protocol for evaluating the biological activity of the resulting compound in a cellular model of NLRP3 activation.
Introduction: The NLRP3 Inflammasome as a Therapeutic Target
The NLRP3 inflammasome is a cytosolic multiprotein complex that responds to a wide array of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[3] Its activation is a two-step process: a priming signal, often from Toll-like receptor (TLR) activation, upregulates the expression of NLRP3 and pro-interleukin-1β (pro-IL-1β). A second activation signal then triggers the assembly of the inflammasome complex, consisting of the NLRP3 sensor, the ASC adaptor protein, and pro-caspase-1.[4] This assembly leads to the auto-cleavage and activation of caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms.[5] This cascade also initiates a form of inflammatory cell death known as pyroptosis.[4]
Dysregulation of the NLRP3 inflammasome is implicated in numerous chronic and autoimmune conditions, including gout, type 2 diabetes, atherosclerosis, and neurodegenerative diseases like Alzheimer's.[1][2] This makes NLRP3 a highly attractive therapeutic target. While biologic therapies targeting IL-1β exist, small molecule inhibitors that directly target NLRP3 offer the advantage of blocking the entire downstream inflammatory cascade, including both IL-1β and IL-18 release and pyroptosis.[6]
NLRP3 Inflammasome Activation Pathway
Caption: Canonical two-signal pathway for NLRP3 inflammasome activation.
Rationale for Utilizing 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one
The 4-aminopiperidine scaffold is a privileged structure in medicinal chemistry, recognized for its utility as a versatile intermediate in the synthesis of bioactive molecules.[7] Its presence in various CNS agents, anti-inflammatory drugs, and kinase inhibitors highlights its favorable physicochemical properties and ability to form key interactions with biological targets.[8][9]
In the context of NLRP3 inhibitors, piperidine-containing scaffolds have been successfully employed to develop potent modulators.[1][10] The key advantages of using 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride as a starting material are:
Primary Amine Handle: The free primary amine at the 4-position is an ideal nucleophile for forming stable amide bonds through well-established coupling reactions. This allows for the systematic exploration of a wide range of substituents to optimize potency and drug-like properties.[11][12]
Structural Vector: The piperidine ring provides a three-dimensional structure that can orient attached pharmacophores into the binding pocket of NLRP3, potentially increasing affinity and selectivity.
Modulation of Properties: The isobutyryl group on the piperidine nitrogen already occupies a vector that can be further modified. However, in this protocol, we focus on derivatizing the more accessible 4-amino group. This specific substitution pattern provides a unique starting point compared to simpler N-Boc protected aminopiperidines.
This application note details the synthesis of a novel inhibitor, (S)-N-(1-(2-methylpropanoyl)piperidin-4-yl)-2-(6-methoxynaphthalen-2-yl)propanamide (hereafter referred to as Compound 1 ), by coupling the title building block with Naproxen, a well-known NSAID whose scaffold can be explored for new biological activities.
Experimental Protocols
Synthesis of Target Inhibitor (Compound 1)
This protocol outlines a standard amide coupling procedure using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt) as coupling agents.[9][13] This method is widely used due to its efficiency, mild reaction conditions, and minimization of racemization.[9]
Synthetic Workflow Diagram
Caption: Workflow for the synthesis and purification of the target compound.
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid (1.1 eq), HOBt (1.2 eq), and anhydrous DMF. Stir the solution until all solids dissolve.
Amine Addition: Add 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (1.0 eq) followed by DIPEA (2.5 eq). The DIPEA is crucial to neutralize both the hydrochloride salt of the amine and the HCl generated during the reaction. Stir for 10 minutes at room temperature.
Coupling Agent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add EDC (1.2 eq) portion-wise to the stirred solution.
Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 16-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) to remove unreacted acid and HOBt, followed by water (1x) and brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
Purification: Purify the crude residue by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexanes to yield the pure Compound 1 .
Structural Characterization
The identity and purity of the synthesized Compound 1 must be confirmed using standard analytical techniques:
NMR Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The presence of characteristic peaks for the naproxen and aminopiperidine moieties, and the disappearance of the primary amine proton signal, will confirm the formation of the amide bond.
Mass Spectrometry: LC-MS analysis should be used to confirm the molecular weight of the product and assess its purity. High-Resolution Mass Spectrometry (HRMS) should be performed to confirm the elemental composition.
Parameter
Expected Value for Compound 1
Molecular Formula
C₂₄H₃₂N₂O₃
Molecular Weight
396.52 g/mol
Purity (LC-MS)
>95%
HRMS (m/z)
[M+H]⁺ calculated: 397.2486, found: [Value]
Biological Evaluation: In Vitro NLRP3 Inhibition Assay
This protocol describes how to assess the ability of Compound 1 to inhibit NLRP3-dependent IL-1β release in human THP-1 monocytic cells.[14][15]
Cell Culture and Differentiation (Priming Signal 1):
Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.
Seed cells in a 96-well plate at a density of 0.5 x 10⁶ cells/mL.
Differentiate the monocytes into macrophage-like cells by treating with PMA (50-100 ng/mL) for 24 hours.
Remove the PMA-containing medium and prime the cells with LPS (1 µg/mL) for 3-4 hours to induce expression of NLRP3 and pro-IL-1β.
Inhibitor Treatment:
Prepare serial dilutions of Compound 1 and the positive control MCC950 in culture medium. Ensure the final DMSO concentration is ≤0.5% to avoid solvent toxicity.
After LPS priming, carefully wash the cells and add the medium containing the test compounds or vehicle (DMSO).
Incubate for 30-60 minutes at 37°C.
NLRP3 Activation (Activation Signal 2):
Add Nigericin (10 µM) to all wells except the negative control to activate the NLRP3 inflammasome.
Incubate for 1 hour at 37°C.
Quantification of IL-1β Release:
Centrifuge the plate to pellet the cells.
Carefully collect the cell culture supernatants.
Quantify the concentration of mature IL-1β in the supernatants using a commercially available human IL-1β ELISA kit, following the manufacturer's instructions.
Data Analysis:
Calculate the percentage of IL-1β inhibition for each concentration of Compound 1 relative to the vehicle-treated control.
Plot the dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.
A hit is typically considered to have an IC₅₀ in the range of 100 nM to 5 µM.
Conclusion and Future Directions
This application note demonstrates a clear and reproducible pathway for utilizing 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride as a valuable building block in the synthesis of novel NLRP3 inflammasome inhibitors. The provided protocols for synthesis, characterization, and biological evaluation establish a comprehensive framework for researchers in the field of drug discovery. The aminopiperidine core offers significant potential for generating diverse chemical libraries to probe the structure-activity relationships of NLRP3 inhibition. Future work should focus on exploring a variety of carboxylic acids for the amide coupling reaction to optimize potency, selectivity, and pharmacokinetic properties, ultimately advancing the development of new therapeutics for NLRP3-driven diseases.
References
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Coll, R. C., et al. (2022). Design and synthesis of novel potential NLRP3 inflammasome inhibitors. Molecules. [Link]
Gastaldi, S., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Molecules. [Link]
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Hughes, L. D., et al. (2023). Scaffold Hybrid of the Natural Product Tanshinone I with Piperidine for the Discovery of a Potent NLRP3 Inflammasome Inhibitor. Journal of Medicinal Chemistry. [Link]
Lawlor, K. E., & Vince, J. E. (2018). Design, Synthesis and Evaluation of Oxazaborine Inhibitors of the NLRP3 Inflammasome. ChemMedChem. [Link]
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Boscaro, V., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. ResearchGate. [Link]
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Application Notes and Protocols for the Use of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride as a Versatile Building Block for Kinase Inhibitors
Introduction: The Strategic Value of the Aminopiperidine Scaffold in Kinase Inhibitor Design Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, p...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Value of the Aminopiperidine Scaffold in Kinase Inhibitor Design
Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1] The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery.[2] Within the vast landscape of kinase inhibitor scaffolds, the 4-aminopiperidine moiety has emerged as a "privileged" structure.[3] Its three-dimensional nature allows for optimal projection of substituents into various pockets of the ATP-binding site, while the basic amino group can form critical hydrogen bond interactions with the hinge region of the kinase.[4]
The building block, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride , offers medicinal chemists a unique and valuable tool. The isobutyryl group attached to the piperidine nitrogen provides a handle to modulate physicochemical properties such as solubility and permeability, and can occupy a specific hydrophobic pocket in the target kinase, potentially enhancing potency and selectivity.[5] This guide provides a detailed technical overview, including synthetic protocols and biological evaluation methods, for the effective utilization of this building block in the discovery of novel kinase inhibitors.
Physicochemical Properties and Structural Features
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a readily available, stable, and easy-to-handle solid. Its key features make it an attractive starting material for library synthesis and lead optimization.
The hydrochloride salt form enhances aqueous solubility, simplifying its use in various reaction conditions. The free primary amine serves as the key reactive handle for incorporation into target molecules.
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine
[7]* N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)
n-Butanol (n-BuOH) or N,N-Dimethylformamide (DMF)
Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Ethyl acetate and hexanes for chromatography
Procedure:
To a sealable reaction vessel, add 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq), 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (1.1 eq), and a suitable solvent such as n-butanol or DMF (to a concentration of ~0.1 M).
Add a base to neutralize the hydrochloride salt and facilitate the reaction. Use N,N-diisopropylethylamine (DIPEA, 2.5-3.0 eq) or potassium carbonate (K₂CO₃, 2.5-3.0 eq). The choice of base and solvent may require optimization depending on the specific substrate.
Seal the vessel and heat the reaction mixture to 120-150 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.
Upon completion, cool the reaction mixture to room temperature.
If DMF was used as the solvent, dilute the mixture with ethyl acetate and wash with water and brine. If n-butanol was used, concentrate the mixture under reduced pressure.
Partition the residue between dichloromethane (DCM) and a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired product, N-(1-isobutyrylpiperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine.
Rationale for Experimental Choices:
Solvent: High-boiling polar aprotic solvents like n-BuOH or DMF are used to achieve the necessary temperature for the SNAr reaction to proceed at a reasonable rate.
Base: A non-nucleophilic organic base like DIPEA or an inorganic base like K₂CO₃ is required to deprotonate the hydrochloride salt of the aminopiperidine, liberating the free amine for the nucleophilic attack, and to scavenge the HCl generated during the reaction.
Temperature: Elevated temperatures are necessary to overcome the activation energy of the SNAr reaction on the electron-deficient pyrimidine ring.
Once the target compound is synthesized and purified, its biological activity must be assessed. In vitro kinase activity assays are a fundamental tool for determining the potency and selectivity of a new inhibitor.
Protocol 2: In Vitro Kinase Activity Assay (Luminescence-Based)
This protocol describes a common method for measuring the inhibitory activity of a compound against a specific kinase by quantifying the amount of ADP produced in the kinase reaction.
Figure 3: Kinase inhibitor screening cascade.
Materials:
Kinase of interest (e.g., JAK1, BTK, IRAK4)
Specific kinase substrate peptide
Adenosine triphosphate (ATP)
Synthesized inhibitor (dissolved in 100% DMSO)
Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)
ADP-Glo™ Kinase Assay Kit (Promega) or similar
White, opaque 96-well or 384-well plates
Plate reader with luminescence detection capabilities
Procedure:
Compound Preparation: Prepare a 10 mM stock solution of the synthesized inhibitor in 100% DMSO. Create a serial dilution of the compound in DMSO to generate a 10-point dose-response curve.
Kinase Reaction:
In a 96-well plate, add 2.5 µL of the serially diluted inhibitor or a DMSO control to each well.
Add 2.5 µL of the kinase to each well and incubate for 10 minutes at room temperature to allow for inhibitor-kinase binding.
Initiate the kinase reaction by adding 5 µL of a pre-mixed substrate/ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.
Incubate the plate at 30°C for 60 minutes.
ADP Detection:
Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated to ATP and produces a luminescent signal. Incubate for 30 minutes at room temperature.
Data Acquisition and Analysis:
Measure the luminescence of each well using a plate reader.
Plot the luminescence signal (proportional to kinase activity) against the logarithm of the inhibitor concentration.
Fit the data to a sigmoidal dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀) value.
Data Presentation:
The inhibitory activity of newly synthesized compounds should be tabulated for clear comparison.
Compound ID
Target Kinase
IC₅₀ (nM)
Representative Compound
JAK1
Hypothetical Value
Representative Compound
JAK2
Hypothetical Value
Representative Compound
JAK3
Hypothetical Value
Reference Inhibitor
JAK1/2/3
Known Value
Conclusion and Future Directions
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. The protocols outlined in this guide provide a robust framework for its incorporation into various heterocyclic scaffolds and for the subsequent biological evaluation of the resulting compounds. The isobutyryl moiety offers a unique opportunity for chemists to explore interactions within hydrophobic sub-pockets of the kinase ATP-binding site, potentially leading to the discovery of inhibitors with improved potency and selectivity profiles. Further exploration of this building block in combination with diverse kinase-targeting cores is a promising strategy for the development of next-generation targeted therapies.
References
Synergistic optimizations of efficacy and membrane permeability of IRAK4 inhibitors: identifying new lead compounds for anti-inflammatory therapeutics. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
Examples of Btk inhibitors. ResearchGate. Available at: [Link]
Processes for manufacturing of a kinase inhibitor. Google Patents.
Discovery of Novel Bruton's Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold. ACS Medicinal Chemistry Letters. Available at: [Link]
Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry. National Academic Digital Library of Ethiopia. Available at: [Link]
Design strategy for a novel series of aminopyridine derivatives as inhibitors of BTK. ResearchGate. Available at: [Link]
Identification of 4-(2-furanyl)pyrimidin-2-amines as Janus kinase 2 inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]
Design, Synthesis, and Biological Evaluation of IRAK4-Targeting PROTACs. ACS Medicinal Chemistry Letters. Available at: [Link]
Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry. Available at: [Link]
Patent Application Publication. Google Patents. Available at: [Link]
Compounds for suppressing egfr mutant cancer and pharmaceutical use thereof. Google Patents.
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Starting materials described in the literature to assemble the piperidine fragment. ResearchGate. Available at: [Link]
Design, synthesis and characterization of "clickable" 4-anilinoquinazoline kinase inhibitors. Molecular BioSystems. Available at: [Link]
Pharmaceutical compositions. PubChem. Available at: [Link]
Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors. Molecules. Available at: [Link]
The Development of BTK Inhibitors: A Five-Year Update. Molecules. Available at: [Link]
United States Patent. Google Patents. Available at: [Link]
Identification of 4-(2-furanyl)pyrimidin-2-amines as Janus kinase 2 inhibitors. Universiteit Hasselt. Available at: [Link]
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The synthesis of novel kinase inhibitors using click chemistry. Semantic Scholar. Available at: [Link]
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8-(3-( R )-Aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a Highly Potent, Selective, Long-Acting, and Orally Bioavailable DPP-4 Inhibitor for the Treatment of Type 2 Diabetes. ResearchGate. Available at: [Link]
SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. RSC Medicinal Chemistry. Available at: [Link]
Discovery of the 4-aminopiperidine-based compound EM127 for the site-specific covalent inhibition of SMYD3. European Journal of Medicinal Chemistry. Available at: [Link]
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Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H- pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. The University of Manchester Research Explorer. Available at: [Link]
8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. Journal of Medicinal Chemistry. Available at: [Link]
3D-QSAR study on the DYRK1A inhibitors and design of new compounds by CoMFA and CoMSIA methods. Chemical Review and Letters. Available at: [Link]
Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Journal of Medicinal Chemistry. Available at: [Link]
Piperidin-4-one: the potential pharmacophore. Mini-Reviews in Medicinal Chemistry. Available at: [Link]
Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. ResearchGate. Available at: [Link]
Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. Journal of Medicinal Chemistry. Available at: [Link]
Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. Molecules. Available at: [Link]
Application Notes and Protocols for Cell-Based Assays Using 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Introduction: The Rationale for a Tiered Cell-Based Assay Approach In the landscape of modern drug discovery, the characterization of novel small molecules is a critical endeavor. Cell-based assays serve as a vital tool...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rationale for a Tiered Cell-Based Assay Approach
In the landscape of modern drug discovery, the characterization of novel small molecules is a critical endeavor. Cell-based assays serve as a vital tool in this process, offering insights into the biological activity of a compound within a physiologically relevant context.[1] This document provides a detailed guide for the use of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride , a compound featuring the 4-aminopiperidine scaffold. This structural motif is present in a diverse range of bioactive agents, including those with applications as cognition enhancers, antiviral agents, and modulators of various cellular receptors.[2][3][4]
Given the novelty of this specific molecule and the broad potential activities of its core structure, a systematic, tiered approach to cell-based screening is scientifically prudent. This guide will detail two key stages of in vitro analysis:
Foundational Cytotoxicity Profiling: An essential first step to determine the concentration range at which the compound is well-tolerated by cells. This is crucial for distinguishing specific biological effects from non-specific toxicity.
Functional Characterization via a GPCR-Targeted Assay: A significant number of drugs targeting various diseases act on G protein-coupled receptors (GPCRs).[5][6] Given the prevalence of the aminopiperidine scaffold in GPCR-targeted ligands, a functional assay focused on this receptor class represents a logical and high-value secondary screen.
This document is intended for researchers, scientists, and drug development professionals, providing not just protocols, but also the scientific reasoning behind the experimental design, ensuring a robust and reproducible evaluation of this novel compound.
Part 1: Foundational Cytotoxicity Assessment
Before investigating the specific functional effects of a compound, it is imperative to assess its general cytotoxicity. This establishes a therapeutic window and ensures that subsequent functional assays are conducted at non-toxic concentrations. The MTT assay is a widely used colorimetric method for assessing cell viability, based on the principle that metabolically active cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[7]
Principle of the MTT Assay
The reduction of MTT is catalyzed by mitochondrial dehydrogenases in living cells. The resulting formazan crystals are insoluble in aqueous solution and must be dissolved in an organic solvent to be quantified spectrophotometrically. The amount of formazan produced is directly proportional to the number of viable cells, providing a quantitative measure of cytotoxicity.
Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., 10% SDS in 0.01 M HCl)
96-well flat-bottom cell culture plates
Microplate reader
Procedure:
Cell Seeding:
Trypsinize and count cells.
Seed 5,000-10,000 cells per well in a 96-well plate in a final volume of 100 µL of culture medium.
Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.
Compound Preparation and Treatment:
Prepare a stock solution of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in an appropriate solvent (e.g., water or DMSO).
Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations (e.g., from 0.1 µM to 100 µM).
Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle-only controls.
Incubate for 24 to 72 hours, depending on the desired exposure time.
MTT Addition and Incubation:
After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.
Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.
Solubilization and Measurement:
After the incubation with MTT, add 100 µL of the solubilization solution to each well.
Gently pipette up and down to dissolve the formazan crystals.
Incubate the plate for another 2-4 hours at room temperature, protected from light, to ensure complete solubilization.
Measure the absorbance at 570 nm using a microplate reader.[8]
Data Analysis and Interpretation
The cell viability is calculated as a percentage of the vehicle-treated control cells.
% Viability = (Absorbance of treated cells / Absorbance of control cells) x 100
From the dose-response curve, the CC₅₀ (50% cytotoxic concentration) can be determined. This value is crucial for designing subsequent functional assays, which should be conducted at concentrations well below the CC₅₀ to avoid confounding results due to cytotoxicity.
Parameter
Description
CC₅₀
The concentration of the compound that causes a 50% reduction in cell viability.
Vehicle Control
Cells treated with the solvent used to dissolve the compound, representing 100% viability.
Positive Control
A known cytotoxic agent (e.g., doxorubicin) to validate the assay performance.
Part 2: Functional Characterization - GPCR Activity Screening
Following the determination of the non-toxic concentration range, the next step is to investigate the functional activity of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. Given the prevalence of the aminopiperidine scaffold in GPCR ligands, a functional assay targeting this receptor class is a logical starting point.[6] A common and robust method is to measure the modulation of cyclic AMP (cAMP), a key second messenger in GPCR signaling.[9]
Principle of the cAMP Assay
GPCRs that couple to the Gs alpha subunit stimulate adenylyl cyclase, leading to an increase in intracellular cAMP levels. Conversely, GPCRs that couple to the Gi alpha subunit inhibit adenylyl cyclase, resulting in a decrease in cAMP. By measuring changes in cAMP levels in response to the test compound, one can infer its effect on these signaling pathways.
Experimental Workflow: cAMP Accumulation Assay
Caption: Workflow for a cAMP Accumulation Assay.
Detailed Protocol: HTRF-Based cAMP Assay
This protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) technology, a highly sensitive and robust method for detecting cAMP.
HEK293 cells stably expressing a GPCR of interest (e.g., a known target for aminopiperidines or a panel of orphan GPCRs)
Cell culture medium and supplements
HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP-cryptate)
Forskolin (an activator of adenylyl cyclase, used for studying Gi-coupled receptors)
384-well low-volume white plates
HTRF-compatible microplate reader
Procedure:
Cell Seeding:
Seed 2,000-5,000 cells per well in a 384-well plate in a volume of 10 µL.
Incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Addition:
Prepare serial dilutions of the test compound in stimulation buffer.
For Gs-coupled receptors: Add 5 µL of the compound dilutions to the cells.
For Gi-coupled receptors: Add 5 µL of the compound dilutions, followed by 5 µL of a fixed concentration of forskolin (to stimulate cAMP production, which can then be inhibited).
Include appropriate controls (vehicle, known agonist/antagonist).
Incubate for 30 minutes at room temperature.
Cell Lysis and Detection:
Add 5 µL of the cAMP-d2 reagent diluted in lysis buffer to each well.
Add 5 µL of the anti-cAMP-cryptate reagent diluted in lysis buffer to each well.
Incubate for 1 hour at room temperature, protected from light.
Measurement:
Read the plate on an HTRF-compatible reader at the appropriate wavelengths (e.g., 665 nm and 620 nm).
Data Analysis and Interpretation
The HTRF ratio (665 nm / 620 nm) is inversely proportional to the amount of cAMP produced.
For Gs-coupled receptors: An agonist will increase cAMP, leading to a decrease in the HTRF ratio. An antagonist will block the effect of a known agonist.
For Gi-coupled receptors: An agonist will decrease forskolin-stimulated cAMP production, leading to an increase in the HTRF ratio.
From the dose-response curves, key pharmacological parameters can be determined:
Parameter
Description
EC₅₀
The concentration of an agonist that produces 50% of the maximal response.
IC₅₀
The concentration of an antagonist that inhibits 50% of the agonist response.
Emax
The maximum response produced by the compound.
Conclusion and Future Directions
This application note provides a structured, two-tiered approach for the initial in vitro characterization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. By first establishing a cytotoxicity profile, researchers can confidently proceed to functional assays, such as the described cAMP assay, to probe for specific biological activity. The results from these assays will provide valuable information regarding the compound's potential as a modulator of GPCR signaling and guide further investigation into its mechanism of action and therapeutic potential. Depending on the outcomes, subsequent studies could involve screening against a broader panel of GPCRs, investigating other signaling pathways (e.g., calcium mobilization), or exploring other potential target classes suggested by the rich pharmacology of the aminopiperidine scaffold.
Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. Protocols.io. Retrieved from [Link]
Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Assay Guidance Manual. National Center for Biotechnology Information. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]
Broad Institute. (n.d.). Small-molecule Profiling. Retrieved from [Link]
Staus, D. P., et al. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. In Methods in Molecular Biology (Vol. 2269). National Center for Biotechnology Information. Retrieved from [Link]
Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol v1. ResearchGate. Retrieved from [Link]
Lee, J., & Lee, S. (2015). Cell-Based Assay Design for High-Content Screening of Drug Candidates. National Center for Biotechnology Information. Retrieved from [Link]
Manetti, D., et al. (2003). 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs. Bioorganic & Medicinal Chemistry Letters, 13(14), 2303–2306. Retrieved from [Link]
Clemons, P. A., et al. (2013). Connecting Small Molecules with Similar Assay Performance Profiles Leads to New Biological Hypotheses. Journal of Biomolecular Screening, 18(5), 509–522. Retrieved from [Link]
ResearchGate. (n.d.). G Protein-Coupled Receptor Screening Assays: Methods and Protocols. Retrieved from [Link]
EurekAlert!. (2024). Combining AI and live cell assays to develop drugs for "undruggable" cancer targets. Retrieved from [Link]
Chatterji, U., et al. (2018). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. ACS Medicinal Chemistry Letters, 9(10), 1013–1018. Retrieved from [Link]
Frontiers in Pharmacology. (2022). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Retrieved from [Link]
Creative Bioarray. (n.d.). GPCR Internalization Assay. Retrieved from [Link]
Teodori, E., et al. (2004). Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain. Journal of Medicinal Chemistry, 47(24), 5875–5884. Retrieved from [Link]
ResearchGate. (n.d.). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilco Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Retrieved from [Link]
Gessier, F., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(13), 3463–3466. Retrieved from [Link]
Application Notes and Protocols for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Abstract: This document provides comprehensive guidelines for the safe handling, storage, and use of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. The protocols and recommendations are designed for resear...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides comprehensive guidelines for the safe handling, storage, and use of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. The protocols and recommendations are designed for researchers, scientists, and drug development professionals to ensure personnel safety, maintain compound integrity, and promote experimental reproducibility. The information herein is synthesized from available safety data for structurally related compounds and established principles for handling aminopiperidine derivatives and hydrochloride salts.
Introduction: Understanding the Compound
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a chemical intermediate likely utilized in the synthesis of more complex molecules in drug discovery and development. Its structure comprises a substituted piperidine ring, a common scaffold in medicinal chemistry. The presence of a primary amine and a hydrochloride salt form dictates its physicochemical properties, including solubility and stability.
The hydrochloride salt is generally employed to improve the stability and handling of the parent amine. As with many amine hydrochlorides, this compound is expected to be a solid at room temperature and may be hygroscopic. Proper handling and storage are paramount to prevent degradation and ensure accurate experimental results.
Chemical and Physical Properties
While specific experimental data for this exact compound is not widely published, the properties can be inferred from structurally similar compounds and its chemical class.
Property
Estimated Value / Information
Source / Rationale
Molecular Formula
C₉H₁₈N₂O · HCl
Based on chemical structure
Molecular Weight
206.71 g/mol
Calculated from the molecular formula
Appearance
White to off-white solid
Typical for hydrochloride salts of organic amines[1]
Solubility
Soluble in water and polar organic solvents (e.g., methanol, ethanol)
Hydrochloride salts of amines are generally water-soluble
Stability
Stable under recommended storage conditions. May be hygroscopic.
Based on the Safety Data Sheet for the closely related compound 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride, the following hazards should be considered.[3] Although GHS classification was not explicitly stated in the reference SDS, general principles for handling amine hydrochlorides suggest caution.[3][4]
Potential Hazards:
Eye Contact: May cause serious eye irritation.[4][5]
Skin Contact: May cause skin irritation. Harmful if absorbed through the skin.[4][6]
Inhalation: May cause respiratory tract irritation.[5][6]
A thorough risk assessment should precede the handling of this compound. The following PPE is mandatory:
Eye Protection: Chemical safety goggles or a face shield.[4]
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[2][4]
Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][4]
Respiratory Protection: In case of insufficient ventilation or when handling large quantities that may generate dust, use a NIOSH-approved respirator.[5]
Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for both safety and maintaining the quality of the compound.
Receiving and Initial Inspection
Caption: Workflow for receiving and inspecting the compound.
Storage Conditions
To ensure the stability and integrity of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, the following storage conditions are recommended:
Atmosphere: Keep the container tightly closed to prevent moisture absorption, as hydrochloride salts can be hygroscopic.[1][2]
Incompatibilities: Store away from strong oxidizing agents and strong bases.[7] Amines can react exothermically with acids, but as a hydrochloride salt, it is more stable. Contact with strong bases will deprotonate the amine, liberating the free base which may be less stable.
Calculate the required mass: For 10 mL of a 10 mM solution:
Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Mass = 0.010 mol/L x 0.010 L x 206.71 g/mol = 0.0020671 g = 2.07 mg
Weigh the compound: Accurately weigh approximately 2.07 mg of the compound using an analytical balance. Record the exact weight.
Dissolution:
Transfer the weighed compound to a 10 mL volumetric flask.
Add a portion of the deionized water (e.g., 5-7 mL).
Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or sonicator to aid dissolution.[8]
Final Volume Adjustment: Once the solid is completely dissolved, add deionized water to bring the total volume to the 10 mL mark.[9]
Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.
Storage of Stock Solution:
Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C or -80°C for long-term stability. For short-term storage (a few days), 2-8°C may be acceptable, but stability at these temperatures should be verified.
Caption: Stock solution preparation workflow.
Spill and Waste Management
Spill Cleanup:
Evacuate non-essential personnel from the area.[2]
For a solid spill, carefully sweep or scoop the material into a designated waste container, avoiding dust generation.[2]
For a liquid spill (solution), absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[10]
Clean the spill area with a suitable solvent (e.g., water), followed by soap and water.
Dispose of all contaminated materials as hazardous waste.
Waste Disposal:
Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[4] Do not allow the material to enter drains or waterways.[2]
Conclusion
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a valuable research chemical that requires careful handling and storage to ensure user safety and experimental integrity. By following the guidelines outlined in this document, researchers can minimize risks and maintain the quality of this compound for their scientific endeavors. A thorough understanding of the potential hazards and the implementation of robust safety protocols are essential for a safe and productive research environment.
References
1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride, PK00263E-2, 2023/5/8 - Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
(R)-3-Aminopiperidine - Safety Data Sheet. ChemicalBook.
Cy 5 amine hydrochloride-SDS. MedChemExpress.
What is an HCL stock solution (chemistry)?. Quora.
Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
To Prepare 0.1 M HCL Solution. Scribd.
SAFETY DATA SHEET. Fisher Scientific.
Preparation and Standardization of 0.1 M Hydrochloric acid (HCl). Pharmaguideline.
How to Make a 1M HCl Solution (Hydrochloric acid). YouTube.
PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. (PDF).
SAFETY DATA SHEET. Sigma-Aldrich.
(R)-3-Aminopiperidine dihydrochloride Safety Data Sheet. Jubilant Ingrevia Limited.
Application Note: A Scalable and Robust Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride for Preclinical Supply
Abstract This application note provides a detailed, scalable, and validated protocol for the synthesis of 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a key intermediate for various active pharmaceutical...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This application note provides a detailed, scalable, and validated protocol for the synthesis of 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a key intermediate for various active pharmaceutical ingredients (APIs). The presented methodology is designed to be robust and efficient, making it suitable for producing multi-gram to kilogram quantities required for preclinical studies.[1][2][3] The protocol emphasizes process safety, control of critical parameters, and analytical characterization to ensure the final compound meets the stringent purity and quality requirements for advancement into preclinical toxicology and pharmacology studies.[4][5]
Introduction: The Need for Scalable Synthesis in Preclinical Development
The transition of a small molecule from a discovery hit to a preclinical candidate necessitates a shift in synthetic strategy from small-scale, rapid analog synthesis to a robust, scalable, and well-characterized manufacturing process.[1][6][7] The target molecule, 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, is a versatile building block found in a variety of biologically active agents. Its reliable supply in high purity is critical for obtaining reproducible data in preclinical evaluations, which include pharmacokinetics (PK), toxicology, and efficacy studies.[4][5]
A successful preclinical chemical development program must deliver a compound that is not only stable and pure but is also produced via a process that is straightforward and scalable.[1] This ensures that the material used in early studies is representative of future clinical batches and that the synthetic route can support further development without significant re-engineering. This guide details such a process, focusing on the causality behind experimental choices to ensure reproducibility and success.
Synthetic Strategy and Rationale
The synthesis is a two-step sequence starting from commercially available tert-butyl (piperidin-4-yl)carbamate. This route was selected for its high yields, operational simplicity, and the avoidance of chromatographic purification for the final product, which is a key consideration for process scale-up.
The core transformation is an amide bond formation via the Schotten-Baumann reaction condition, which involves the acylation of an amine with an acyl chloride in the presence of a base. []
Amide Coupling: The secondary amine of the piperidine ring is selectively acylated with isobutyryl chloride. The use of a Boc-protecting group on the primary C4-amine prevents di-acylation and other side reactions, simplifying the reaction profile and subsequent purification.
Deprotection and Salt Formation: The Boc group is removed under acidic conditions, which concurrently protonates the primary amine to form the desired stable hydrochloride salt. This method is highly efficient and directly yields the final product, which can be purified by simple recrystallization.
Detailed Scale-Up Protocol
This protocol is optimized for a 100-gram scale synthesis. All operations should be conducted in a well-ventilated fume hood by trained personnel.
Materials and Equipment
Reagent / Equipment
Grade
Supplier
Notes
tert-butyl (piperidin-4-yl)carbamate
>98%
Commercial
Isobutyryl chloride
>98%
Commercial
Highly flammable, corrosive, lachrymator. Handle with extreme care.[9][10][11]
Triethylamine (TEA)
>99%, anhydrous
Commercial
Dichloromethane (DCM)
Anhydrous, >99.8%
Commercial
Hydrochloric Acid, 4M in 1,4-Dioxane
Commercial
Corrosive.
2-Propanol (IPA)
ACS Grade
Commercial
Diethyl Ether (Et₂O)
ACS Grade
Commercial
5 L Jacketed Glass Reactor
Equipped with overhead stirrer, thermocouple, and nitrogen inlet.
Filtration Apparatus
Buchner funnel, filter flask.
Vacuum Oven
Step 1: Synthesis of tert-butyl (1-(2-methylpropanoyl)piperidin-4-yl)carbamate
Reactor Setup: Set up the 5 L jacketed reactor under a nitrogen atmosphere. Charge the reactor with tert-butyl (piperidin-4-yl)carbamate (200 g, 1.00 mol) and anhydrous dichloromethane (DCM, 2.0 L).
Initial Cooling & Base Addition: Begin stirring and cool the resulting slurry to 0-5 °C using a circulating chiller. Add triethylamine (153 mL, 1.10 mol, 1.1 eq) dropwise via an addition funnel, maintaining the internal temperature below 10 °C.
Acylation: In a separate flask, dissolve isobutyryl chloride (112 g, 1.05 mol, 1.05 eq) in anhydrous DCM (200 mL). Add this solution dropwise to the reactor over 60-90 minutes, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.[]
Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature (20-25 °C) and stir for an additional 2-4 hours. Monitor the reaction for completion by TLC or LC-MS.
Aqueous Work-up: Once the reaction is complete, cool the mixture to 10-15 °C. Quench the reaction by slowly adding deionized water (1.0 L). Stir for 15 minutes, then stop the stirrer and allow the layers to separate.
Phase Separation & Washes: Drain the lower organic layer. Wash the organic layer sequentially with 1 M HCl (1 x 500 mL), saturated NaHCO₃ solution (1 x 500 mL), and brine (1 x 500 mL).
Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield a solid or thick oil. The crude product is typically of sufficient purity for the next step.
Step 2: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Deprotection Setup: Charge the crude intermediate from Step 1 into a clean 5 L reactor. Add 2-Propanol (IPA, 500 mL) and stir to dissolve.
Acidification: Slowly add 4 M HCl in 1,4-dioxane (750 mL, 3.00 mol, 3.0 eq) to the stirred solution. Caution: Gas evolution (isobutylene) will occur. The addition should be controlled to manage the off-gassing. The product will begin to precipitate as a white solid.
Precipitation and Aging: Stir the resulting thick slurry at room temperature for 12-16 hours to ensure complete deprotection and crystallization.
Isolation: Filter the solid product using a Buchner funnel. Wash the filter cake thoroughly with cold (0-5 °C) diethyl ether (3 x 500 mL) to remove residual dioxane and other impurities.
Drying: Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved.
Process Control and Characterization
For preclinical studies, it is imperative that the synthesized material is well-characterized to ensure identity, purity, and stability.[5]
Expected Results
Parameter
Expected Value
Step 1 (Intermediate)
Appearance
White to off-white solid
Yield
90-98%
Purity (LCMS)
>95%
Step 2 (Final Product)
Appearance
White crystalline solid
Overall Yield
85-95%
Purity (HPLC)
>98.0%
Melting Point
~235-240 °C (decomposes)
Analytical Characterization for Release
The final product should be analyzed using the following methods to confirm its structure and purity.
Analysis
Specification
Rationale
¹H NMR
Conforms to structure
Confirms chemical identity and checks for organic impurities.
¹³C NMR
Conforms to structure
Confirms carbon backbone structure.
FTIR
Key peaks at ~1630 cm⁻¹ (Amide C=O), ~2400-3000 cm⁻¹ (broad, NH₃⁺ stretch)
Confirms presence of key functional groups and salt formation.[12]
LC-MS
Correct mass for free base (M+H)⁺
Confirms molecular weight of the parent molecule.
HPLC Purity
≥ 98.0%
Quantifies purity and detects impurities.
Elemental Analysis
C, H, N, Cl ± 0.4% of theoretical
Confirms elemental composition and stoichiometry of the hydrochloride salt.
Residual Solvents
Per ICH Guidelines
Ensures solvents used in the process are removed to safe levels.
Safety and Handling
Isobutyryl Chloride: This reagent is highly flammable, corrosive, and a lachrymator.[9][11] It reacts violently with water.[10] All manipulations must be performed in a certified chemical fume hood using appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.[9][13] All equipment must be properly grounded to prevent static discharge.[10][11][14]
Triethylamine: Flammable liquid and vapor. Corrosive and causes severe skin burns and eye damage.
HCl in Dioxane: Corrosive and toxic. Dioxane is a suspected carcinogen. Handle with appropriate engineering controls and PPE.
General Precautions: A suitable fire extinguisher (e.g., dry chemical or CO₂) should be readily available.[9][10] An emergency eyewash and shower must be accessible.
Conclusion
The protocol described in this application note provides a reliable and scalable method for the synthesis of 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. The two-step process is high-yielding and avoids cumbersome purification techniques, making it economically viable and suitable for producing the quantities of high-purity material required for comprehensive preclinical evaluation. Adherence to the outlined procedures, safety precautions, and analytical controls will ensure a consistent supply of this critical intermediate for drug development programs.
References
Vertex AI Search. (2025, March 14). What Is Small Molecule Preclinical Testing? Overview, Objectives, and Key Test Methods.
International Labour Organization & World Health Organization. (2021). ICSC 0286 - ISOBUTYL CHLORIDE.
UCL Therapeutic Innovation Networks. Preclinical Development (Small Molecules).
Sigma-Aldrich. (2014, February 27). Isobutyryl chloride - Safety Data Sheet.
NOAA. ISOBUTYRYL CHLORIDE - CAMEO Chemicals.
Loba Chemie. (2018, December 26). ISO- BUTYRYL CHLORIDE 98% FOR SYNTHESIS MSDS.
Sisco Research Laboratories Pvt. Ltd. Isobutyl chloride CAS No - MATERIAL SAFETY DATA SHEET.
Frontiers. (2023, November 30). Introduction to small molecule drug discovery and preclinical development.
American Pharmaceutical Review. (2022, October 1). Drug Development Process: Nonclinical Development of Small-Molecule Drugs.
Frontiers. (2023, November 29). Introduction to small molecule drug discovery and preclinical development.
BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection.
Technical Support Center: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride
This guide serves as a dedicated technical resource for researchers engaged in the synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. Low yield is a frequent and multifaceted challenge in this pro...
Author: BenchChem Technical Support Team. Date: January 2026
This guide serves as a dedicated technical resource for researchers engaged in the synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. Low yield is a frequent and multifaceted challenge in this procedure. This document provides a structured, causality-driven approach to troubleshooting, moving beyond simple procedural steps to explain the underlying chemical principles governing success.
Overview of the Synthetic Pathway
The synthesis is fundamentally a nucleophilic acyl substitution reaction. It involves the acylation of the primary amino group of 4-aminopiperidine with isobutyryl chloride. The resulting free base is then converted to its hydrochloride salt for stability and ease of handling. While seemingly straightforward, the presence of two distinct amine nucleophiles (a primary and a secondary amine) and the high reactivity of the acyl chloride introduce critical control points.
Reaction Scheme
The core reaction involves the selective acylation of the exocyclic primary amine of 4-aminopiperidine.
Caption: A logical flow for diagnosing the cause of low yield.
Start with Reactant Integrity . The most common culprit is the acylating agent.
Q2: I suspect my isobutyryl chloride has degraded. How does this happen and what are the consequences?
Cause: Isobutyryl chloride is a highly reactive acyl chloride and is extremely sensitive to moisture. [1]Its electrophilic carbonyl carbon is readily attacked by water, leading to rapid and irreversible hydrolysis to isobutyric acid. [1]This can occur from atmospheric moisture if the bottle is not properly sealed or from using non-anhydrous solvents.
Consequence: Isobutyric acid will not participate in the acylation reaction under these conditions. Instead, the triethylamine base will simply deprotonate it, forming a carboxylate salt. This effectively removes both the acylating agent and the base from the reaction, halting the synthesis and drastically reducing the yield.
Troubleshooting Steps:
Check Purity: A fresh bottle of isobutyryl chloride should be a clear, colorless liquid. [2][3]A yellowish tint or fuming upon opening the cap are signs of hydrolysis (formation of HCl gas).
Use Anhydrous Conditions: Always handle isobutyryl chloride under an inert atmosphere (Nitrogen or Argon). Use flame-dried glassware and anhydrous solvents.
[1]3. Use a Fresh Bottle: If in doubt, use a newly opened bottle of high-purity isobutyryl chloride.
Q3: My analysis (LC-MS/NMR) shows a significant di-acylated byproduct. How can I improve selectivity?
Cause: While the primary exocyclic amine of 4-aminopiperidine is more nucleophilic and sterically accessible than the secondary endocylcic amine, the secondary amine can still react, especially under forcing conditions. This leads to the formation of 1-(4-(isobutyramido)piperidin-1-yl)-2-methylpropan-1-one. This side reaction is favored by:
Excess Isobutyryl Chloride: Using a large excess of the acylating agent increases the probability of a second acylation event.
Elevated Temperature: Higher temperatures provide the activation energy needed for the less reactive secondary amine to attack the acyl chloride.
Prolonged Reaction Time: Allowing the reaction to stir for an excessive duration after the primary amine has been consumed can encourage the slower, secondary acylation.
Troubleshooting Steps:
Control Stoichiometry: Use a slight excess, but not a large one, of isobutyryl chloride. A ratio of 1.0 equivalent of amine to 1.1 equivalents of acyl chloride is a good starting point.
[4]2. Maintain Low Temperature: The reaction is exothermic. [5]Add the isobutyryl chloride dropwise to the amine solution at 0 °C (ice bath). [4][6]After the addition is complete, allow the reaction to slowly warm to room temperature.
Monitor the Reaction: Use Thin Layer Chromatography (TLC) or LC-MS to monitor the consumption of the 4-aminopiperidine starting material. Once the starting material is gone, proceed with the workup promptly.
[6]
Q4: I am losing a significant amount of product during the aqueous workup. What is the correct procedure?
Cause: The product, both as a free base and especially as its hydrochloride salt, has some water solubility. Incorrect pH during extraction is a common cause of product loss into the aqueous phase. The free base is an amine and will be protonated and highly water-soluble under acidic conditions.
Troubleshooting Steps:
Quench Carefully: After the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃), not water or acid. [4][6]This will neutralize the HCl byproduct and any remaining isobutyryl chloride.
Basify for Extraction: Ensure the pH of the aqueous layer is basic (pH 9-10) before extracting with an organic solvent like dichloromethane (DCM) or ethyl acetate. This ensures your product is in its free base form, which is significantly more soluble in the organic layer.
Use Brine Wash: After separating the organic layer, wash it with brine (saturated aqueous NaCl solution). [4]This helps to break up emulsions and removes bulk water from the organic phase, improving drying efficiency.
Back-Extraction: If you suspect significant product remains in the aqueous layer, you can perform a "back-extraction" by re-extracting the aqueous layer with fresh organic solvent one or two more times and combining the organic extracts.
Key Experimental Parameters
Optimizing the interplay between reaction parameters is crucial for maximizing yield and purity.
Parameter
Recommended Setting
Rationale & Impact on Yield
Stoichiometry
Amine:Acyl Chloride:Base = 1.0 : 1.1 : 1.5
A slight excess of acyl chloride ensures full conversion of the amine. Excess base is critical to scavenge all generated HCl, preventing protonation and deactivation of the starting amine. [4]
Temperature
0 °C for addition, then warm to RT
Controls the exothermic reaction, prevents side reactions like di-acylation, and ensures a controlled reaction rate. [6]
Solvent
Anhydrous Dichloromethane (DCM)
Inert, aprotic solvent that prevents hydrolysis of the highly reactive isobutyryl chloride. [1][4]
Base
Triethylamine (NEt₃) or Pyridine
A non-nucleophilic tertiary amine base effectively neutralizes the HCl byproduct without competing in the acylation reaction. [4][6]
Atmosphere
Inert (Nitrogen or Argon)
Prevents atmospheric moisture from entering the reaction and degrading the isobutyryl chloride.
Detailed Experimental Protocols
Protocol 1: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one
Under an inert atmosphere (N₂), dissolve 4-aminopiperidine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.
Cool the solution to 0 °C using an ice-water bath.
Add isobutyryl chloride (1.1 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress via TLC or LC-MS until the 4-aminopiperidine is fully consumed.
[6]6. Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.
Transfer the mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer two more times with DCM.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free base.
Protocol 2: Formation and Isolation of the Hydrochloride Salt
Dissolve the crude free base from Protocol 1 in a minimal amount of a suitable solvent (e.g., isopropanol or diethyl ether).
Slowly add a solution of HCl in diethyl ether (e.g., 2.0 M) or isopropanol dropwise while stirring.
A precipitate should form. Continue adding the HCl solution until no further precipitation is observed (check pH with litmus paper to ensure it is acidic).
Stir the resulting slurry at room temperature for 1 hour, then cool to 0-4 °C for another hour to maximize precipitation.
Isolate the solid product by vacuum filtration.
Wash the filter cake with cold diethyl ether to remove any non-polar impurities.
Dry the product under vacuum to obtain 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride as a solid.
Analytical Characterization
Thin Layer Chromatography (TLC): A quick method to monitor reaction progress. A typical mobile phase would be DCM:Methanol (e.g., 9:1 or 9.5:0.5) with a small amount of ammonium hydroxide to prevent streaking of the amines.
Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for confirming the mass of the desired product (free base m/z = 171.15 [M+H]⁺) and identifying byproducts like the di-acylated species.
[7]* Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the final product.
Technical Support Center: Improving the Solubility of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride Derivatives
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and its derivatives. This guide provides i...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and its derivatives. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility challenges commonly encountered with this class of compounds. Our goal is to equip you with the foundational knowledge and practical methodologies to systematically overcome these hurdles in your experiments.
Section 1: Fundamental Principles - Why is My Compound Poorly Soluble?
Understanding the physicochemical properties of your molecule is the first step to troubleshooting solubility. The 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one core structure possesses distinct features that create a delicate solubility balance.
Structural Duality: The molecule contains a relatively nonpolar isobutyryl group and a piperidine ring, which contribute to poor aqueous solubility. Conversely, the primary amine at the 4-position is a basic center that can be protonated to form a salt.
The Role of the Hydrochloride Salt: Your compound is a hydrochloride salt, which is a common and effective initial strategy to enhance the solubility of a basic molecule.[1][2][3] The salt form allows the compound to dissociate in water into a protonated, positively charged molecule and a chloride ion. This charged species is significantly more soluble in polar solvents like water than its neutral, or "free base," counterpart.[4]
pH-Dependent Solubility: The solubility of this hydrochloride salt is critically dependent on pH.[5][6][7] The 4-amino group has a specific pKa (the pH at which 50% of the molecules are protonated).
At low pH (acidic conditions): The equilibrium shifts towards the protonated (ammonium salt) form, which is highly soluble.
As pH increases towards the pKa: The compound begins to deprotonate, forming the neutral free base.
At high pH (basic conditions): The compound exists predominantly as the free base, which is significantly less soluble and may precipitate out of solution.
This relationship is the most common reason for unexpected precipitation or failure to dissolve in physiological buffers.
Crystal Lattice Energy & Polymorphism: In the solid state, molecules are arranged in a crystal lattice. The energy holding this lattice together (lattice energy) must be overcome by the solvent for dissolution to occur. Sometimes, the same molecule can pack into different crystal lattice arrangements, a phenomenon known as polymorphism.[8][9][10][11] These different polymorphs can have distinct physical properties, including melting point, stability, and, most importantly, solubility.[10][12][13][14] A more stable polymorph generally has lower solubility than a metastable one.[9][10]
This section addresses the most common issues encountered during laboratory experiments.
Q1: My compound won't dissolve in neutral aqueous buffer (e.g., PBS pH 7.4). What's the first thing I should try?
A1: This is a classic and expected behavior for a hydrochloride salt of a weak base. At pH 7.4, a significant portion of your compound may have converted to its less soluble free base form. The first and most critical step is to determine the compound's pH-solubility profile.
Causality: The protonated amine is the soluble species. By lowering the pH, you increase the concentration of the protonated form according to the Henderson-Hasselbalch equation, thereby increasing solubility.[4][7] Most amine hydrochloride salts exhibit significantly higher solubility at a pH of 2-3 units below their pKa.
Immediate Action:
Prepare a slurry of your compound in deionized water.
Slowly add 0.1 M HCl dropwise while stirring and monitoring the pH.
Observe the pH at which the compound fully dissolves. This gives you a preliminary indication of the pH required to maintain solubility.
For a more rigorous approach, follow the detailed protocol for determining the pH-solubility profile provided in Section 4.
Table 1: Expected Effect of pH on the Solubility of a Typical Aminopiperidine HCl Derivative
Solvent System
Typical pH
Expected Solubility
Rationale
0.1 M Hydrochloric Acid (HCl)
1.0
High
Compound is fully protonated (BH+ form).
0.01 M Hydrochloric Acid (HCl)
2.0
High
Compound is fully protonated (BH+ form).
Acetate Buffer
4.5
Moderate to High
Solubility depends on the pKa; likely still mostly protonated.
Phosphate-Buffered Saline (PBS)
7.4
Low to Very Low
Significant conversion to the less soluble free base (B).
| Bicarbonate Buffer | 9.0 | Very Low | Compound is predominantly in the insoluble free base form. |
Q2: I'm seeing inconsistent solubility results between different batches of my compound. What could be the cause?
A2: Batch-to-batch variability in solubility is a strong indicator of polymorphism.[10][11][12] Different synthesis or purification conditions (e.g., solvent, temperature, cooling rate) can lead to the formation of different crystal polymorphs, which can have different solubilities.[9][13]
Causality: A metastable polymorph, while often more soluble, can convert to a more stable, less soluble form over time or under certain conditions.[10] This can lead to unexpected precipitation or lower-than-expected dissolution rates. Regulatory agencies like the FDA require thorough polymorph screening for this very reason.[9][15]
Recommended Action: Characterize your batches using solid-state analytical techniques to identify the crystalline form.
Powder X-Ray Diffraction (PXRD): The gold standard for identifying different crystal forms.[14][16][17]
Differential Scanning Calorimetry (DSC): Measures thermal events like melting points and phase transitions, which are unique to each polymorph.[8][17]
Thermogravimetric Analysis (TGA): Determines the presence of solvates or hydrates.
Microscopy: Can reveal different crystal habits (shapes).[8]
Caption: Workflow for investigating and controlling polymorphism.
Q3: Adjusting pH isn't giving me enough solubility for my in vitro assay, or the required low pH is incompatible with my cells. What's the next step?
A3: The use of co-solvents is the next logical step. A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of poorly soluble compounds by reducing the overall polarity of the solvent system.[18][19][20]
Causality: Co-solvents work by reducing the interfacial tension between the aqueous medium and the hydrophobic parts of your molecule, improving solvation.[18] This strategy can enhance the solubility of both the ionized salt and the neutral free base.
Recommended Co-solvents: For biological assays, it is crucial to use biocompatible co-solvents at concentrations that are non-toxic to your experimental system.
Table 2: Common Co-solvents for In Vitro Assays
Co-solvent
Typical Starting Conc.
Max Tolerated Conc. (Cell-dependent)
Notes
Dimethyl Sulfoxide (DMSO)
1-5% (v/v)
< 0.5 - 1%
Excellent solubilizer, but can be toxic to cells at higher concentrations.
Ethanol (EtOH)
1-5% (v/v)
< 1 - 2%
Good biocompatibility at low concentrations.
Polyethylene Glycol 400 (PEG 400)
5-10% (v/v)
Often > 5%
Generally low toxicity, effective for many compounds.
| Propylene Glycol (PG) | 5-10% (v/v) | Often > 5% | Common pharmaceutical excipient with good safety profile. |
Important: Always run a vehicle control in your assay to ensure the co-solvent itself does not affect the experimental outcome. A systematic screening protocol is provided in Section 4.
Q4: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer. How can I prevent this?
A4: This is a very common problem caused by creating a transient supersaturated solution that rapidly crashes out. The compound is soluble in the DMSO stock but not in the final aqueous environment.
Causality: When a concentrated DMSO stock is added to the buffer, the local concentration of the compound is temporarily very high, while the DMSO concentration is not yet uniform. The compound is effectively "shocked" by the aqueous environment before the co-solvent can properly disperse, leading to precipitation.
Troubleshooting Steps:
Decrease Stock Concentration: Prepare a less concentrated stock solution in DMSO. This reduces the degree of supersaturation upon dilution.
Modify Dilution Technique: Add the stock solution to the buffer dropwise while vigorously vortexing or stirring the buffer. Never add buffer to the stock.
Pre-warm the Buffer: Slightly warming the aqueous buffer can sometimes help maintain solubility during dilution.
Use a Different Co-solvent: Some compounds are more amenable to dilution from solvents like ethanol or PEG 400.
Serial Dilution: Perform a serial dilution, first into a buffer with a higher percentage of co-solvent, and then further into the final assay buffer.
Section 3: Advanced Strategies & FAQs
Q5: I need to improve the intrinsic properties of the solid form for formulation development. What are my options beyond the hydrochloride salt?
A5: A salt screening study is a fundamental part of early drug development aimed at identifying the optimal salt form of an ionizable drug.[21][22][23] While hydrochloride is a common choice, it may not be the best in terms of solubility, stability, hygroscopicity, or manufacturability.[21][24]
Causality: Different counter-ions (the acid used to form the salt) can dramatically alter the crystal packing and physicochemical properties of the solid form.[23] A successful salt screening campaign can identify a form with significantly improved dissolution rate and bioavailability.[22][25]
Caption: A typical workflow for a salt screening study.
Q6: What are excipients, and how can they help with solubility?
A6: Excipients are inactive substances used alongside the active pharmaceutical ingredient (API) in a drug formulation.[26] Several classes of excipients are specifically designed to enhance the solubility of poorly soluble drugs.[27][28][29]
Mechanisms & Examples:
Amorphous Solid Dispersions (ASDs): The drug is molecularly dispersed in a polymer matrix (e.g., HPMC, PVP, polyacrylic acid polymers).[27][28][30] This prevents the drug from crystallizing, and the amorphous form has a much higher apparent solubility than the crystalline form. This is a powerful technique for BCS Class II and IV compounds.[18][28]
Inclusion Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[31][32] They can encapsulate the poorly soluble drug molecule, forming a "host-guest" complex that is water-soluble.[31][33]
Surfactants/Micellar Solubilization: Surfactants form micelles in water above a certain concentration. The hydrophobic core of the micelle can solubilize poorly soluble drugs, increasing their concentration in the aqueous phase.
These are advanced formulation strategies typically employed when simpler methods like pH adjustment and co-solvents are insufficient for the desired application (e.g., developing an oral dosage form).
Section 4: Experimental Protocols
Protocol 1: Determining the pH-Solubility Profile
Preparation: Add an excess amount of your compound (enough so that solid is visible) to a series of vials containing buffers of different pH values (e.g., pH 2, 3, 4, 5, 6, 7, 7.4, 8).
Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.
Separation: Centrifuge or filter the samples to separate the undissolved solid from the supernatant.
Quantification: Carefully remove an aliquot of the clear supernatant and dilute it with an appropriate mobile phase.
Analysis: Determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.
Plotting: Plot the measured solubility (e.g., in mg/mL or µg/mL) on a logarithmic scale against the pH.
Protocol 2: Systematic Co-solvent Screening
Stock Solutions: Prepare a high-concentration stock solution of your compound in 100% of each co-solvent to be tested (e.g., 100 mg/mL in DMSO, 100 mg/mL in PEG 400).
Vehicle Preparation: In a multi-well plate, prepare a series of co-solvent/buffer mixtures (e.g., 1%, 2%, 5%, 10%, 20% v/v of co-solvent in your primary aqueous buffer).
Solubility Test: Add a known excess amount of your solid compound to each well.
Equilibration: Seal the plate and shake for 24 hours at a controlled temperature.
Analysis: Centrifuge the plate, and analyze the supernatant for drug concentration via HPLC, as described in Protocol 1.
Evaluation: Determine the lowest percentage of co-solvent that provides the target solubility. Remember to test the toxicity of this vehicle in your assay system.
Protocol 3: Basic Polymorph Analysis using Differential Scanning Calorimetry (DSC)
Sample Preparation: Accurately weigh 2-5 mg of your compound (from the batch ) into an aluminum DSC pan. Crimp the pan with a lid. Prepare an empty, sealed pan to use as a reference.
Instrument Setup: Place the sample and reference pans into the DSC cell.
Thermal Program: Program the instrument to heat at a constant rate (e.g., 10°C/min) over a temperature range that includes the expected melting point (e.g., from 30°C to 250°C).
Data Acquisition: Run the program and record the heat flow as a function of temperature.
Analysis: Examine the resulting thermogram for thermal events. A sharp endotherm typically corresponds to the melting of a crystalline solid.
Comparison: Run samples from different batches. Different melting points or the presence of multiple thermal events before the final melt can indicate the presence of different polymorphs or solvates.
References
Vertex AI Search. (n.d.). Excipients: Enhancing the New, Poorly Soluble APIs.
The International Journal of Engineering and Science (IJES). (2016, June 15). Evaluation of Various Polymorphs by Different Techniques and Their Characterization A Review.
European Pharmaceutical Review. (2022, February 16). Novel excipients for solubility enhancement.
Ayurlog. (2024, October 30). Co-solvency and anti-solvent method for the solubility enhancement.
Lubrizol. (n.d.). Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations.
American Pharmaceutical Review. (n.d.). Solubility Enhancement Excipients.
Forni, F., et al. (n.d.). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. Semantic Scholar.
Forni, F., et al. (n.d.). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. National Institutes of Health.
Forni, F., et al. (n.d.). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. SciSpace.
Wikipedia. (n.d.). Cosolvent.
Hilaris Publisher. (n.d.). Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients.
Pharma Excipients. (2021, September 29). Enhance the solubility of poorly soluble drugs with AFFINISOL™.
Wiley-VCH. (n.d.). Impact of the Polymorphic Form of Drugs/NCEs on Preformulation and Formulation Development.
Pharmaceutical Technology. (n.d.). Advancing Approaches in Detecting Polymorphism.
BenchChem. (n.d.). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds.
Pharmaceutical Technology. (n.d.). Salt Selection in Drug Development.
International Journal of Chemical and Pharmaceutical Analysis. (2015, December 31). Emerging techniques for polymorph detection.
Charles River Laboratories. (n.d.). Salt Screening.
PubMed Central. (n.d.). Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization.
Sigma-Aldrich. (n.d.). Improving API Solubility by Salt and Cocrystal Formation.
Improved Pharma. (2021, February 14). Salt Screening.
CatSci Ltd. (n.d.). The Physical Chemistry of Salt Screening.
Asian Journal of Pharmacy and Technology. (2020, April 16). Different Techniques and Characterization of Polymorphism with their Evaluation: A Review.
Frontiers. (2018, October 21). Characterization of Solid-State Drug Polymorphs and Real-Time Evaluation of Crystallization Process Consistency by Near-Infrared Spectroscopy.
BenchChem. (n.d.). Addressing poor solubility of piperidine derivatives in reactions.
Journal of Drug Discovery and Therapeutics. (2016, February 28). STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG.
PubMed Central. (n.d.). The Influence of Cosolvent on the Complexation of HP-β-cyclodextrins with Oleanolic Acid and Ursolic Acid.
Pharmaceutical Online. (n.d.). How To Improve API Solubility By Salt And Cocrystal Formation.
MDPI. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.
Semantic Scholar. (2016, November 13). STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG.
Pharmaceutical Outsourcing. (2023, May 5). Enhanced Solubility through API Processing: Salt and Cocrystal Formation.
Semantic Scholar. (n.d.). Salt formation to improve drug solubility.
ACS Omega. (2021, March 3). Solubility of Piperine and Its Inclusion Complexes in Biorelevant Media and Their Effect on Attenuating Mouse Ileum Contractions.
Solubility of Things. (n.d.). Piperidine.
Wikipedia. (n.d.). Piperidine.
University of Alberta. (n.d.). Isolation (Recovery) of amines.
PubMed. (1985, March). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts.
ResearchGate. (2025, August 5). Solubility of Pharmaceuticals and Their Salts As a Function of pH.
ResearchGate. (2016, January 23). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH.
Chemistry LibreTexts. (2019, January 3). The Effects of pH on Solubility.
Purification challenges with 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and solutions
Welcome to the technical support center for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common puri...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.
Understanding the Chemistry: Synthesis and Impurity Profile
A common synthetic route to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one involves the acylation of 4-aminopiperidine with an isobutyrylating agent, such as isobutyryl chloride or isobutyric anhydride, often in the presence of a base. The resulting free base is then typically converted to the hydrochloride salt for improved stability and handling.
This synthesis strategy can lead to a predictable set of impurities that pose purification challenges. Understanding these impurities is the first step in developing an effective purification strategy.
Troubleshooting Guide: Common Purification Issues and Solutions
This section addresses specific problems you may encounter during the purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
Q1: My final product is an oil or a sticky solid and won't crystallize. What should I do?
This is a common issue, often caused by the presence of impurities that inhibit crystal lattice formation. The hydrochloride salt of your target compound is designed to be a crystalline solid, so an oily nature points to purification issues.
Causality: The primary amine of your product is basic and can exist in a free base form, which is more likely to be an oil. Residual starting materials or byproducts can also act as crystallization inhibitors.
Solution Workflow:
Ensure Complete Conversion to the Hydrochloride Salt: The free base form of your product is less likely to crystallize. Ensure a slight excess of a solution of HCl in a suitable solvent (like diethyl ether or isopropanol) was used during the salt formation step. You can test the pH of a small aqueous solution of your product to ensure it is acidic.
Recrystallization: This is the most effective method for purifying the hydrochloride salt.[1][2]
Solvent Selection: A good recrystallization solvent will dissolve the compound when hot but not when cold. For amine hydrochlorides, polar protic solvents or mixtures are often effective.[2]
Solvent System
Rationale & Expected Outcome
Ethanol/Diethyl Ether
Ethanol dissolves the hydrochloride salt at elevated temperatures, and the addition of a less polar solvent like diethyl ether as an anti-solvent will induce crystallization upon cooling. This is a common and effective system for amine hydrochlorides.[3][4]
Isopropanol
Isopropanol can be a good single-solvent system. It has a good balance of polarity to dissolve the salt when hot and allow for precipitation upon cooling.
Ethanol/Water
For highly polar impurities, a small amount of water can be used with ethanol. The water will help to keep polar impurities dissolved while the target compound crystallizes. Use water sparingly as your product has some water solubility.
Q2: My recrystallized product has a low melting point and a broad melting range. How can I improve its purity?
A low and broad melting point is a classic indicator of an impure compound.
Causality: The presence of impurities disrupts the crystal lattice, requiring less energy to melt the solid.
Solution Workflow:
Identify the Impurities: If possible, use analytical techniques like HPLC or NMR to identify the nature of the impurities (see FAQ section for more details).
Optimize Recrystallization:
Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.[1]
Washing: After filtration, wash the crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.
Column Chromatography (of the free base): If recrystallization fails to yield a pure product, it may be necessary to purify the free base of your compound using column chromatography before converting it to the hydrochloride salt.
Q3: I'm seeing multiple spots on my TLC or multiple peaks in my HPLC analysis. What are they and how do I get rid of them?
This indicates the presence of one or more impurities. Based on the likely synthesis, these could be:
Unreacted 4-Aminopiperidine: This starting material is more polar than your product.
Di-acylated Byproduct: This occurs when the primary amine of 4-aminopiperidine is also acylated. This byproduct will be less polar than your desired product.
Isobutyric Acid: From the hydrolysis of the acylating agent.
Solution: Column Chromatography of the Free Base
Flash column chromatography is an effective technique for separating compounds with different polarities.[5]
Stationary Phase:
Silica Gel: Standard silica gel can be used, but the basicity of the piperidine nitrogen may cause peak tailing.
Deactivated Silica Gel: To mitigate peak tailing, you can use silica gel treated with a small amount of a tertiary amine like triethylamine (typically 0.5-1% in the eluent).[5]
Alumina (basic or neutral): Alumina can be a good alternative to silica for purifying basic compounds.
Mobile Phase: A gradient of a polar solvent (like ethyl acetate or methanol) in a non-polar solvent (like hexanes or dichloromethane) is typically used. The exact ratio will depend on the polarity of your compound and its impurities.
Technical Support Center: Overcoming Poor Cell Permeability of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride Derivatives
This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the cell permeability of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride...
Author: BenchChem Technical Support Team. Date: January 2026
This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the cell permeability of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and its derivatives. This class of compounds, while potentially promising therapeutically, often exhibits poor membrane permeability, hindering their development. This guide provides a structured approach to troubleshooting and overcoming this common hurdle.
The Permeability Challenge
The core issue with compounds like 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride lies in their physicochemical properties. The aminopiperidine moiety contributes to a high polar surface area (PSA) and a positive charge at physiological pH. These characteristics are generally unfavorable for passive diffusion across the lipid-rich cell membrane.[1][2][3]
Frequently Asked Questions (FAQs)
Here are some initial questions researchers often have when working with these derivatives:
Q1: What is the primary reason for the low permeability of my compound?
A: The low permeability is most likely due to the compound's polarity and charge. The aminopiperidine group is basic, meaning it will be protonated and positively charged at physiological pH (around 7.4). Charged molecules have difficulty passing through the nonpolar lipid bilayer of cell membranes.
Q2: How can I begin to troubleshoot this issue?
A: A good starting point is to perform a thorough physicochemical characterization. In silico tools can predict properties like LogP (lipophilicity), pKa (acid dissociation constant), and polar surface area (PSA). This will give you a quantitative understanding of the permeability barriers you need to overcome.
Q3: Can I improve permeability by simply changing my assay conditions?
A: In some cases, yes. Modifying the pH of the assay buffer can shift the equilibrium towards the uncharged form of your compound, which may be more permeable. However, be aware that significant pH changes can affect cell viability and the function of membrane transporters.
Q4: Could active transport be a factor for my compound?
A: It's a possibility that should be investigated. Given that your compound is a cation at physiological pH, it could be a substrate for organic cation transporters (OCTs).[4][5][6][7][8] If passive diffusion is extremely low, exploring transporter-mediated uptake could reveal an alternative absorption pathway.[4][5][6]
This section delves into specific experimental problems and provides actionable solutions.
Issue 1: High Variability in Permeability Assay Results
Potential Causes and Solutions:
Compromised Cell Monolayer Integrity: A "leaky" cell monolayer will give artificially high permeability values.
Solution: Regularly measure the transepithelial electrical resistance (TEER) of your cell monolayers (e.g., Caco-2, MDCK) both before and after your experiments.[9][10][11] Only use monolayers that meet a consistent and high TEER value.[10][11]
Compound Adsorption: Your compound may be sticking to the plastic of the assay plates.
Solution: Use low-binding plates and include a control to quantify the extent of non-specific binding.[12]
Analytical Inaccuracy: Errors in quantifying your compound will lead to variable results.
Solution: Ensure your analytical method (e.g., LC-MS/MS) is robust and validated for the specific assay conditions.
Issue 2: Consistently Poor or Undetectable Permeability
If your compound appears to be a "brick," it's time to consider more advanced strategies.
Strategies for Enhancing Permeability:
Prodrug Approach: This involves chemically modifying your molecule to create a more permeable version that converts back to the active drug inside the cell.[1][13][14][15][16]
How it works: A lipophilic group is attached to the polar amine, masking its charge and increasing overall lipophilicity.[2][13] This "prodrug" can more easily cross the cell membrane. Intracellular enzymes then cleave off the lipophilic group, releasing the active parent compound.[14][15][16]
Formulation Strategies: The way you deliver your compound can significantly impact its ability to cross cell membranes.
Permeation Enhancers: Certain excipients can temporarily loosen the tight junctions between cells, allowing for paracellular transport.[17][18][19]
Lipid-Based Formulations: Encapsulating your compound in liposomes or self-emulsifying drug delivery systems (SEDDS) can improve its solubility and absorption.[17][20][21]
Key Experimental Protocols
Below are detailed protocols for two standard permeability assays.
This is a high-throughput, cell-free assay for assessing passive diffusion.[22][23][24][25][26]
Materials:
96-well filter plate (donor plate) with a hydrophobic PVDF membrane
96-well acceptor plate
Lipid solution (e.g., phosphatidylcholine in dodecane)
Phosphate-buffered saline (PBS), pH 7.4
Test compound and controls (high and low permeability)
Procedure:
Coat the Donor Plate: Add 5 µL of the lipid solution to each well of the donor plate, coating the filter membrane.
Prepare the Acceptor Plate: Fill each well of the acceptor plate with 300 µL of PBS.
Prepare the Donor Solution: Dissolve your test compound and controls in PBS. Add 150 µL of this solution to the wells of the coated donor plate.
Assemble and Incubate: Place the donor plate on top of the acceptor plate to create a "sandwich" and incubate for 4-18 hours at room temperature.
Quantify: After incubation, measure the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.
Calculate Permeability: The effective permeability (Pe) is calculated based on the change in concentration over time.
Protocol 2: Caco-2 Cell Permeability Assay
This is a widely used cell-based assay that can model both passive and active transport across the intestinal epithelium.[12][27][28][29][30]
Materials:
Caco-2 cells
Transwell inserts
Cell culture medium
Hanks' Balanced Salt Solution (HBSS)
Test compound and controls
Procedure:
Cell Culture: Seed Caco-2 cells on Transwell inserts and culture them for 21 days to allow for differentiation into a polarized monolayer.[27]
Verify Monolayer Integrity: Measure the TEER of the cell monolayers to ensure they are confluent and have formed tight junctions.[27]
Perform the Transport Experiment:
Wash the monolayers with warm HBSS.
Add the test compound in HBSS to the apical (top) chamber.
Add fresh HBSS to the basolateral (bottom) chamber.
Incubate at 37°C.
Take samples from the basolateral chamber at various time points.
Analyze Samples: Determine the compound concentration in the collected samples.
Calculate Apparent Permeability (Papp): The Papp value is calculated from the rate of compound appearance in the basolateral chamber.
Visualizing the Workflow and Concepts
Diagram 1: Troubleshooting Workflow for Poor Permeability
Caption: A decision tree for systematically addressing poor cell permeability.
Diagram 2: The Prodrug Strategy
Caption: How a prodrug enhances cell permeability for intracellular delivery.
Concluding Remarks
Tackling the poor cell permeability of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride derivatives is a challenging but surmountable obstacle. A systematic approach that combines careful experimental design, robust troubleshooting, and innovative strategies like prodrug design and advanced formulation can lead to successful outcomes. This guide serves as a foundational resource to aid you in these efforts.
References
Title: Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
Source: PMC - NIH
URL: [Link]
Title: ROLE OF ORGANIC CATION TRANSPORTERS IN DRUG ABSORPTION AND ELIMINATION
Source: Annual Reviews
URL: [Link]
Title: Role of Organic Cation Transporters in Drug Absorption and Elimination
Source: ProQuest
URL: [Link]
Title: TEER measurement techniques for in vitro barrier model systems
Source: PMC - PubMed Central
URL: [Link]
Title: Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors
Source: ACS Publications
URL: [Link]
Title: Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism.
Source: Semantic Scholar
URL: [Link]
Title: Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs
Source: Neliti
URL: [Link]
Title: Measuring Trans Epithelial Electrical Resistances (TEER)
Source: University of Nebraska–Lincoln
URL: [Link]
Title: Organic Cation Transporters in Human Physiology, Pharmacology, and Toxicology
Source: PubMed
URL: [Link]
Title: Organic Cation Transporters in Human Physiology, Pharmacology, and Toxicology
Source: MDPI
URL: [Link]
Title: Improving the Cell Permeability of Polar Cyclic Peptides by Replacing Residues with Alkylated Amino Acids, Asparagines, and d - Amino Acids
Source: ResearchGate
URL: [Link]
Title: Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins
Source: SpringerLink
URL: [Link]
Title: What is TEER? - Trans-Epithelial Electrical Resistance Assay
Source: Dynamic42
URL: [Link]
Title: Prodrugs for Amines
Source: MDPI
URL: [Link]
Title: What TEER Can Tell You About Cell Culture Health
Source: World Precision Instruments
URL: [Link]
Title: What is TEER?
Source: Axion BioSystems
URL: [Link]
Title: Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development
Source: LinkedIn
URL: [Link]
Title: Strategies to promote permeation and vectorization, and reduce cytotoxicity of metal complex luminophores for bioimaging and intracellular sensing
Source: NIH
URL: [Link]
Title: Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers
Source: NIH
URL: [Link]
Title: Improving cellular uptake of therapeutic entities through interaction with components of cell membrane
Source: Taylor & Francis Online
URL: [Link]
Technical Support Center: Stabilizing 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride in Aqueous Solutions
Welcome to the technical support center for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technic...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for enhancing the stability of this compound in aqueous solutions. By understanding the inherent chemical liabilities of its structure, we can proactively design robust experimental and formulation strategies.
Understanding the Instability: The Core Chemistry
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride possesses two primary functional groups that are susceptible to degradation in an aqueous environment: a tertiary amide and a piperidine ring with a primary amine. The hydrochloride salt form is intended to improve solubility and initial stability. However, once dissolved, the molecule is subject to two main degradation pathways:
Amide Hydrolysis: The amide bond is susceptible to cleavage by water, a reaction that can be catalyzed by both acidic and basic conditions.[1] This is often the primary degradation pathway for many pharmaceutical compounds.[2]
Oxidation of the Piperidine Ring: The nitrogen and adjacent carbons in the piperidine ring can be susceptible to oxidation, potentially leading to the formation of N-oxides or ring-opened byproducts.[3]
The rate of these degradation reactions is significantly influenced by the solution's pH, temperature, exposure to light, and the presence of dissolved oxygen or metal ions.[4][5]
Troubleshooting Guide: A Proactive Approach to Stability
This section is formatted in a question-and-answer style to directly address common issues encountered during experimentation.
Question 1: My solution of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is showing a loss of potency over a short period, as confirmed by HPLC. What is the likely cause?
Answer: A rapid loss of potency in aqueous solution is most commonly attributed to chemical degradation. Given the structure of your compound, amide hydrolysis is a primary suspect. The stability of amides in solution is highly pH-dependent.[6]
Troubleshooting Workflow:
pH Assessment: Measure the pH of your aqueous solution. The dissolution of the hydrochloride salt will result in a mildly acidic pH, which may not be optimal for stability.
Forced Degradation Study: To confirm the degradation pathway, a forced degradation study is recommended.[1][7] This involves intentionally exposing the compound to stress conditions to identify the degradation products.
Acid Hydrolysis: Treat a solution of the compound with a mild acid (e.g., 0.1 M HCl) at a slightly elevated temperature (e.g., 40-60°C).
Base Hydrolysis: Treat a solution with a mild base (e.g., 0.1 M NaOH) under the same temperature conditions.
Oxidative Degradation: Expose a solution to an oxidizing agent, such as a low concentration of hydrogen peroxide (e.g., 3% H₂O₂).
Analytical Comparison: Analyze the stressed samples by HPLC and compare the chromatograms to that of your aged experimental sample. If the degradation peaks in your sample match those from the acid or base-stressed samples, hydrolysis is the confirmed pathway. If they align with the peroxide-stressed sample, oxidation is a significant contributor.
Stabilization Strategies:
pH Optimization: The key to preventing hydrolysis is to work at the pH of maximum stability. For many amine-containing compounds, this is often in the neutral to slightly acidic range.[4] A pH stability study, where the compound is dissolved in a series of buffers across a pH range (e.g., pH 3-8), will identify the optimal pH.
Buffer Selection: Once the optimal pH is determined, use a suitable buffer system to maintain it. Phosphate, citrate, and acetate buffers are commonly used in pharmaceutical formulations.[8][9][10] For injectable solutions, consider the buffer's properties, as some, like citrate, can cause irritation at higher concentrations.[9]
Question 2: I've noticed a yellowing or discoloration of my stock solution over time. What could be causing this?
Answer: Discoloration often points towards oxidative degradation or the formation of minor degradation products that absorb in the visible spectrum. The piperidine ring is a likely site for oxidation.[3]
Troubleshooting Workflow:
A workflow for troubleshooting solution discoloration.
Stabilization Strategies:
Inert Atmosphere: Prepare and store solutions under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.[11]
Antioxidants: The addition of antioxidants can be an effective strategy.[12][13] Common choices include:
Butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) for non-polar systems.
Ascorbic acid or sodium metabisulfite for aqueous systems. The compatibility of these with your downstream application must be verified.
Chelating Agents: Trace metal ions can catalyze oxidative reactions. The inclusion of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and improve stability.
Light Protection: Store solutions in amber vials or protect them from light to prevent photolytic degradation.[11]
Frequently Asked Questions (FAQs)
Q1: What is the ideal pH range for storing aqueous solutions of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride?
A1: While specific data for this exact molecule is not publicly available, based on general principles for similar structures, a slightly acidic to neutral pH range (approximately pH 4-7) is often optimal to balance amide stability and the solubility of the free amine.[4] It is strongly recommended to perform a pH-rate profile study to determine the empirical optimum for your specific concentration and application.
Q2: Are there any common excipients I should avoid when formulating this compound?
A2: Avoid highly acidic or alkaline excipients that could shift the pH into a region of instability. Also, be cautious with excipients that may contain reactive impurities, such as peroxides in polyethylene glycols (PEGs), which could promote oxidative degradation.
Q3: How should I store my aqueous stock solutions?
A3: For short-term storage, refrigeration at 2-8°C is recommended to slow the rate of degradation. For long-term storage, consider preparing aliquots and freezing them at -20°C or below. However, perform freeze-thaw stability studies to ensure the compound does not degrade or precipitate upon thawing. Always store solutions protected from light.
Protocols
Protocol 1: pH-Rate Profile Study
Objective: To determine the pH of maximum stability for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in an aqueous solution.
Buffer solutions (e.g., citrate, phosphate, borate) at various pH values (e.g., 3, 4, 5, 6, 7, 8)
HPLC system with a suitable column (e.g., C18)
Temperature-controlled incubator (e.g., 40°C)
Procedure:
Prepare a stock solution of the compound in water.
Dilute the stock solution into each buffer to a final concentration suitable for HPLC analysis.
Immediately after preparation (T=0), inject an aliquot of each buffered solution into the HPLC to determine the initial peak area.
Place the remaining solutions in a temperature-controlled incubator.
At predetermined time points (e.g., 24, 48, 72 hours), withdraw aliquots from each solution and analyze by HPLC.
Plot the natural logarithm of the peak area of the parent compound versus time for each pH. The slope of this line represents the observed degradation rate constant (k_obs).
Plot k_obs versus pH to identify the pH at which the degradation rate is lowest.
Protocol 2: Stability-Indicating HPLC Method
Objective: To develop a reverse-phase HPLC method capable of separating the parent compound from its potential degradation products.
Method Parameters (Example):
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Trifluoroacetic acid in water
Mobile Phase B: Acetonitrile
Gradient: Start with a low percentage of B (e.g., 5%), ramp up to a higher percentage (e.g., 95%) over a suitable time (e.g., 15-20 minutes) to elute all components.
Flow Rate: 1.0 mL/min
Detection: UV at a suitable wavelength (determined by UV scan of the compound)
Column Temperature: 30°C
This method should be validated for its stability-indicating properties by analyzing samples from the forced degradation study to ensure separation of all degradation products from the parent peak.[14][15]
Data Summary
Stress Condition
Expected Degradation Pathway
Potential Degradation Products
Primary Stabilization Strategy
Low pH (e.g., < 3)
Acid-catalyzed hydrolysis
Isobutyric acid and 4-aminopiperidine
pH adjustment to 4-7
High pH (e.g., > 8)
Base-catalyzed hydrolysis
Isobutyrate and 4-aminopiperidine
pH adjustment to 4-7
Oxidizing Agent (e.g., H₂O₂)
Oxidation
N-oxide, ring-opened products
Use of antioxidants, inert atmosphere
Light Exposure
Photodegradation
Various radical-mediated products
Storage in amber vials/light protection
Elevated Temperature
Increased rate of all pathways
Mixture of hydrolytic and oxidative products
Storage at reduced temperatures (2-8°C or frozen)
References
Kim, D., et al. (2010). Synthesis of 3,4,5-trisubstituted piperidines as potent antioxidants. Bioorganic & Medicinal Chemistry Letters, 20(15), 4563-4566.
Oszczapowicz, I., et al. (2014). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. The Scientific World Journal, 2014, 803789. [Link]
Helix Chromatography. HPLC Methods for analysis of 4-Aminopyridine. [Link]
Manjusha, K., et al. (2018). Antioxidant potential of piperidine containing compounds-a short review. Asian Journal of Pharmaceutical and Clinical Research, 11(8), 66-73.
Wilkosz, M., et al. (2021). The Effect of Piperidine Nitroxides on the Properties of Metalloproteins in Human Red Blood Cells. International Journal of Molecular Sciences, 22(21), 11849.
Al-Malaika, S., et al. (2008). Thermal stability and thermal decomposition study of hindered amine light stabilizers.
Jitonnom, J., et al. (2024). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. Journal of Biomolecular Structure & Dynamics, 1-13.
Reed, Z. H., & Donegan, M. (2018). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. LCGC North America, 36(11), 820-827.
Kalyanaraman, B., et al. (2002). Evidence for peroxidative oxidation of substituted piperidine nitroxides, acting as apoptosis inducers in Yoshida Sarcoma cells in vivo.
Oszczapowicz, I., et al. (2014). The influence of pH and temperature on the stability of N-[(piperidine)methylene]daunorubicin Hydrochloride and a comparison of the stability of daunorubicin and its four new amidine derivatives in aqueous solutions. The Scientific World Journal, 2014, 803789.
BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds.
Dong, S., et al. (2019). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. Physical Testing and Chemical Analysis Part B: Chemical Analysis, 55(12), 1396-1400.
Liu, X., et al. (1996). The relationship between structure and antioxidative activity of piperidine nitroxides. Free Radical Biology and Medicine, 20(5), 629-635.
Consensus.
BenchChem. (2025).
Wolckenhauer, S. A., et al. (2014). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. ACS Medicinal Chemistry Letters, 5(11), 1162-1167.
Fagron Academy. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists.
Kamerzell, T. J., et al. (2012). Breaking old habits: Moving away from commonly used buffers in pharmaceuticals. American Pharmaceutical Review, 15(5), 24-31.
Vennekens, T., et al. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 128(14), 2789-2814.
Alsante, K. M., et al. (2014). Forced degradation and impurity profiling.
da Silva, A. B., et al. (2017). Influence of piperidine ring on stability and reactivity of piperine. Journal of Molecular Structure, 1149, 729-736.
Pharmaguideline.
Keerthi, K., et al. (2023). Stability Indicating Forced Degradation Studies and a Newly Developed Validated Analytical Method for the Simultaneous Estimation of Amitriptyline and Perphenazine in Bulk and Pharmaceutical Dosage Forms. International Journal of Pharmaceutical and Phytopharmacological Research, 12(1), 37-61.
Shchegravina, E. S., et al. (2022).
Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
Sravani, G., et al. (2017). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. International Journal of Pharmaceutical Sciences and Research, 8(10), 4044-4054.
BenchChem. (2025). Common challenges in working with piperidine-based compounds.
SIELC Technologies. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column.
Heu, T., et al. (2020). Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry.
Schepmann, D., et al. (2016). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Archiv der Pharmazie, 349(9), 674-686.
National Center for Biotechnology Information. PubChem Compound Summary for CID 16777615, 1-(4-Aminopiperidin-1-yl)propan-1-one. [Link]
ASEAN. (2013). ASEAN Guideline on Stability Study of Drug Product.
Celińska, A., et al. (2021). Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment. Environmental Science and Pollution Research, 28(36), 50699-50709.
Google Patents. (2010). WO2010014234A1 - Pharmaceutical compositions and methods for stabilizing the same.
Anderson, B. D., et al. (1981). Strategies in the Design of Solution-Stable, Water-Soluble Prodrugs I: A Physical-Organic Approach to Pro-Moiety Selection for 21-esters of Corticosteroids. Journal of Pharmaceutical Sciences, 70(1), 4-11.
Georgieva, M., et al. (2021). Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. Molecules, 26(2), 438.
Kourounakis, A. P., et al. (2023).
Patel, P. N., et al. (2024). Acidic hydrolytic stability of the Lifitegrast: Degradation, Method development, Validation, Synthesis, LC-MS/NMR Characterization, In silico and In vitro cytotoxicity. Journal of Pharmaceutical and Biomedical Analysis, 243, 116007.
Wu, Y., et al. (1997). Stability of propafenone hydrochloride in i.v. solutions. American Journal of Health-System Pharmacy, 54(11), 1285-1287.
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Technical Support Center: Column Chromatography Optimization for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride Purification
Welcome to the technical support guide for the purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This document is designed for researchers, chemists, and drug development professionals who enc...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. This document is designed for researchers, chemists, and drug development professionals who encounter challenges during the chromatographic purification of this polar, basic compound. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your separations effectively.
The purification of primary amines like the target compound via silica gel chromatography is a well-known challenge in organic synthesis. The basic nature of the primary amine leads to strong interactions with the acidic silanol groups on the surface of silica gel, often resulting in poor peak shape, low recovery, and even irreversible adsorption of the product.[1][2] This guide offers solutions for both normal-phase and reverse-phase chromatography, equipping you with the knowledge to select the best approach for your specific needs.
Part 1: Foundational Knowledge and Method Selection
Before proceeding to a specific protocol, it is crucial to understand the properties of your molecule and how they dictate the purification strategy.
Q1: What are the key chemical properties of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride that affect its purification?
A1: There are two primary characteristics to consider:
Basicity: The molecule contains a primary aminopiperidine moiety, which is basic. In its hydrochloride salt form, this amine is protonated (R-NH₃⁺). The free base form (R-NH₂) is a Brønsted base and will readily interact with the acidic silanol groups (Si-OH) on a standard silica gel stationary phase.[2]
Polarity: The presence of the amine and amide functional groups, especially in the charged hydrochloride salt form, makes the compound highly polar. This high polarity dictates the choice of appropriate mobile phases.
Q2: Should I use Normal-Phase (Silica Gel) or Reverse-Phase (C18) chromatography?
A2: The choice depends on your starting material, available equipment, and the nature of the impurities.
Normal-Phase (Silica Gel): This is the most common technique in synthetic labs. However, you must first convert the hydrochloride salt to the free base before purification. Attempting to chromatograph the salt directly on silica will lead to the compound remaining at the origin. Furthermore, a basic modifier must be added to the mobile phase to achieve good elution and peak shape.[1][3]
Reverse-Phase (C18): This is an excellent and often superior alternative for this polar, ionizable compound.[2] It can handle the hydrochloride salt directly, and manipulating the mobile phase pH provides a powerful tool for optimizing retention and selectivity.[4][5]
Below is a decision-making workflow to help you choose the appropriate method.
Caption: Decision workflow for selecting a purification strategy.
Part 2: Detailed Experimental Protocols
These protocols provide step-by-step instructions for the most common purification scenarios.
Protocol 1: Preparation of the Free Base
Objective: To neutralize the hydrochloride salt, making the compound suitable for normal-phase chromatography.
Dissolution: Dissolve the crude 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in a minimal amount of deionized water or methanol.
Basification: Cool the solution in an ice bath. Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1-2M solution of sodium hydroxide (NaOH) dropwise while stirring. Monitor the pH with a pH strip, aiming for a final pH of 10-11 to ensure complete deprotonation of the amine.
Extraction: Extract the aqueous layer three times with a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate (EtOAc). The free base is significantly more soluble in organic solvents than its salt form.
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting residue is the crude free base, ready for column chromatography.
Objective: To purify the free base using silica gel with a basic modifier to ensure good recovery and peak shape.
Stationary Phase Preparation:
Select a glass column and pack it with silica gel (230-400 mesh) as a slurry in the initial, least polar mobile phase. A typical ratio is 40-100g of silica per 1g of crude compound.[6]
Mobile Phase Selection:
The key is to use a polar solvent system containing a small amount of a basic modifier. A common and effective system is a gradient of methanol (MeOH) in dichloromethane (DCM).
Crucially, add 0.5-2% triethylamine (TEA) or concentrated ammonium hydroxide to the mobile phase mixture. [2][3] TEA is often preferred for its volatility. This basic modifier neutralizes the acidic silanol sites on the silica, preventing the aminopiperidine from binding irreversibly.[7][8]
Sample Loading:
Dry Loading (Recommended): Dissolve the crude free base in a small amount of a volatile solvent (e.g., DCM). Add a small portion of silica gel (2-3 times the mass of your compound) and evaporate the solvent completely to obtain a free-flowing powder.[9] Carefully add this powder to the top of the packed column. This technique prevents band broadening caused by using a strong dissolution solvent.[9]
Wet Loading: Dissolve the crude material in the absolute minimum amount of the initial mobile phase or DCM and carefully pipette it onto the column surface.[9]
Elution and Fraction Collection:
Begin elution with a low polarity mixture (e.g., 1-2% MeOH in DCM + 1% TEA).
Gradually increase the polarity of the mobile phase (e.g., increase to 5-10% MeOH) to elute the product.
Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.
Objective: To purify the compound, typically as the hydrochloride salt, using a C18-functionalized silica stationary phase.
Stationary and Mobile Phase:
Use a pre-packed C18 flash column.
The mobile phase will be a mixture of an aqueous and an organic component. Common systems are Water/Acetonitrile (ACN) or Water/Methanol (MeOH).
pH Adjustment (The Critical Step):
The retention of basic compounds on C18 is highly pH-dependent.[4][5]
High pH Method (Recommended for Free Base): Adjusting the mobile phase to a pH of 9-10 (using a modifier like ammonium bicarbonate or triethylamine) will neutralize the amine. This makes the compound more hydrophobic, increasing its retention on the C18 phase and often leading to better separation from polar impurities.[2]
Low pH Method (For Salt Form): Using an acidic modifier like 0.1% formic acid or trifluoroacetic acid (TFA) will keep the amine protonated. This can be effective but may lead to earlier elution.
Sample Loading: Dissolve the crude hydrochloride salt directly in a small amount of the initial mobile phase (e.g., 95:5 Water/ACN with pH modifier) or a solvent like methanol.
Elution: Start with a high aqueous content (e.g., 95% Water) and run a gradient, increasing the organic solvent percentage to elute the compound.
Part 3: Troubleshooting Guide & FAQs
This section addresses the most common issues encountered during the purification of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one.
Troubleshooting Common Problems
Q3: My compound is completely stuck on the silica gel column; nothing is eluting. What went wrong?
A3: This is the most frequent issue when purifying basic amines on unmodified silica.
Probable Cause: You did not add a basic modifier (like TEA or ammonia) to your mobile phase, or you did not successfully convert the hydrochloride salt to the free base. The protonated amine or the free base is binding irreversibly to the acidic silanol groups of the silica gel.[1]
Solution:
Confirm that your starting material is the free base (Protocol 1).
Prepare a new mobile phase that includes 1-2% triethylamine or ammonium hydroxide.
If you are in the middle of a run, you can sometimes salvage the product by flushing the column with a very polar, basic solvent system (e.g., 90:10:1 DCM/MeOH/NH₄OH), but this often sacrifices separation. For future runs, always pre-equilibrate the column with the base-modified eluent.[3]
Q4: I'm getting my product, but the peaks are severely tailing and the fractions are not pure.
A4: Peak tailing is a classic sign of undesirable secondary interactions between a basic analyte and the stationary phase.
Probable Cause: The concentration of your basic modifier is insufficient to fully mask all the active silanol sites on the silica gel.
Solution:
Increase Modifier Concentration: Increase the amount of TEA or ammonia in your eluent system to 2-3%.
Switch Modifier: In some cases, ammonia can be more effective than TEA at disrupting strong interactions.
Change Stationary Phase: Consider using an alternative, less acidic stationary phase like basic alumina or a pre-treated, amine-functionalized silica column, which are designed for purifying basic compounds.[2]
Switch to Reverse-Phase: This issue is far less common in a properly pH-controlled reverse-phase system.
Navigating the Frontier of Drug Discovery: A Comparative In Vitro Validation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
A Senior Application Scientist's Guide to Elucidating Novel Compound Activity In the relentless pursuit of novel therapeutics, the journey from a newly synthesized compound to a potential drug candidate is paved with rig...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide to Elucidating Novel Compound Activity
In the relentless pursuit of novel therapeutics, the journey from a newly synthesized compound to a potential drug candidate is paved with rigorous scientific validation. This guide provides a comprehensive framework for the in vitro characterization of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a novel chemical entity with a hitherto undisclosed biological target. As this compound is not extensively documented in scientific literature, we will hypothesize a plausible mechanism of action based on its structural motifs and outline a complete in vitro validation workflow.
The presence of an aminopiperidine moiety in the structure of our compound of interest bears resemblance to a class of established drugs known as dipeptidyl peptidase-4 (DPP-4) inhibitors, which are pivotal in the management of type 2 diabetes. This structural similarity provides a logical starting point for our investigation. Therefore, this guide will detail a comparative in vitro validation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride against a well-characterized DPP-4 inhibitor, Sitagliptin.
This document is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for each experimental choice. Our objective is to equip you with the knowledge to design and execute a robust in vitro validation cascade for any novel small molecule.
Section 1: Foundational In Vitro Characterization
Before delving into target-specific assays, a foundational understanding of the compound's intrinsic properties is paramount. These initial experiments are crucial for ensuring data integrity and guiding the design of subsequent, more complex biological assays.
Physicochemical Properties
A thorough understanding of the physicochemical properties of a novel compound is the bedrock of any successful in vitro validation. These parameters influence a compound's behavior in aqueous solutions, its interaction with biological membranes, and ultimately its bioavailability.
Table 1: Physicochemical Properties of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Parameter
Experimental Method
Result
Significance
Solubility
Kinetic Solubility Assay
To be determined
Dictates the maximum achievable concentration in aqueous buffers, preventing compound precipitation in assays.
LogD
Shake-flask method (octanol/water)
To be determined
Indicates the compound's lipophilicity, which influences membrane permeability and potential for off-target effects.
Chemical Stability
HPLC-based stability assay in buffer
To be determined
Ensures the compound remains intact under experimental conditions, preventing misleading results due to degradation.
Cytotoxicity Assessment: The Gatekeeper of In Vitro Assays
Prior to evaluating the specific activity of a compound, it is imperative to determine its cytotoxic profile. This ensures that any observed effects in subsequent assays are due to specific target engagement rather than general cellular toxicity.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.
Step-by-Step Methodology:
Cell Culture: Plate a suitable cell line (e.g., HEK293 or a relevant pancreatic cell line for DPP-4 investigation) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.
Compound Treatment: Prepare a serial dilution of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride and a positive control (e.g., Doxorubicin) in culture medium. Add the compounds to the cells and incubate for 24-48 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the CC₅₀ (50% cytotoxic concentration).
Section 2: Target Engagement and Potency Determination
With a foundational understanding of the compound's properties and non-toxic concentration range, we can proceed to investigate its direct interaction with our hypothesized target, DPP-4.
Direct Binding Affinity: Unveiling the Interaction
To ascertain whether 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride directly binds to DPP-4, a biophysical assay such as Surface Plasmon Resonance (SPR) is indispensable.
Caption: Workflow for determining binding affinity using SPR.
Enzymatic Inhibition Assay: Quantifying Potency
Following confirmation of direct binding, the next logical step is to quantify the compound's inhibitory effect on the enzymatic activity of DPP-4. A fluorogenic assay is a sensitive and high-throughput method for this purpose.
This assay measures the cleavage of a fluorogenic substrate, Gly-Pro-AMC, by DPP-4, resulting in the release of the fluorescent AMC molecule.
Step-by-Step Methodology:
Reagent Preparation: Prepare a reaction buffer (e.g., Tris-HCl, pH 7.5), recombinant human DPP-4 enzyme, and the substrate Gly-Pro-AMC.
Compound Incubation: In a 96-well black plate, add the DPP-4 enzyme and varying concentrations of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride or the reference compound, Sitagliptin. Incubate for 15 minutes at room temperature.
Reaction Initiation: Add the Gly-Pro-AMC substrate to all wells to initiate the enzymatic reaction.
Fluorescence Measurement: Measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) at multiple time points using a microplate reader.
Data Analysis: Calculate the rate of reaction for each compound concentration. Plot the percentage of inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Section 3: Cellular Activity and Mechanism of Action
Demonstrating target engagement and potency in a biochemical assay is a critical first step. However, it is equally important to validate the compound's activity in a more physiologically relevant cellular context.
Cellular Target Engagement: Confirming Activity in a Biological System
A cell-based assay is essential to confirm that the compound can access and inhibit its target within a cellular environment.
This assay measures the activity of DPP-4 in cultured cells.
Step-by-Step Methodology:
Cell Plating: Seed a suitable cell line expressing DPP-4 (e.g., Caco-2 cells) in a 96-well white plate and incubate overnight.
Compound Treatment: Treat the cells with a serial dilution of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride or Sitagliptin for a predetermined time.
Assay Reagent Addition: Add the DPP-4 Glo® reagent, which contains the Gly-Pro-aminoluciferin substrate. DPP-4 cleavage releases aminoluciferin, which is a substrate for the luciferase enzyme, producing light.
Luminescence Measurement: Measure the luminescence using a microplate reader.
Data Analysis: Calculate the percentage of inhibition and determine the cellular IC₅₀ value.
Downstream Signaling Pathway Analysis
Inhibition of DPP-4 is expected to increase the levels of incretin hormones like GLP-1, which in turn stimulates insulin secretion. Assessing a downstream marker of this pathway provides further evidence of the compound's mechanism of action.
Caption: Simplified signaling pathway of DPP-4 inhibition.
An ELISA (Enzyme-Linked Immunosorbent Assay) can be used to measure the levels of active GLP-1 in the supernatant of cultured cells.
Step-by-Step Methodology:
Cell Culture and Treatment: Culture a relevant cell line (e.g., a gut endocrine cell line) and treat with the test compound.
Supernatant Collection: Collect the cell culture supernatant at various time points.
ELISA: Perform a GLP-1 ELISA according to the manufacturer's instructions.
Data Analysis: Quantify the concentration of active GLP-1 and compare the levels in treated versus untreated cells.
Section 4: Selectivity Profiling
A crucial aspect of drug development is to ensure that a compound is selective for its intended target, thereby minimizing the potential for off-target effects and associated toxicities.
Profiling Against Related Enzymes
DPP-4 belongs to a family of serine proteases that includes DPP-8 and DPP-9. It is essential to assess the selectivity of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride against these related enzymes.
Table 3: Selectivity Profile
Enzyme
IC₅₀ (nM)
DPP-4
To be determined
DPP-8
To be determined
DPP-9
To be determined
This can be achieved using similar fluorogenic assays as described for DPP-4, but with recombinant DPP-8 and DPP-9 enzymes.
Conclusion
This guide has outlined a comprehensive and scientifically rigorous workflow for the in vitro validation of a novel chemical entity, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, using DPP-4 as a hypothetical target. By systematically progressing from foundational physicochemical and cytotoxicity assessments to target engagement, potency determination, cellular activity, and selectivity profiling, researchers can build a robust data package to support the continued development of promising new compounds. This structured approach, grounded in sound scientific principles, is essential for navigating the complex and challenging landscape of modern drug discovery.
References
As this guide is a hypothetical framework for a novel compound, direct references for its activity are not available. The following are representative authoritative sources for the methodologies described:
MTT Assay: Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. [Link]
Surface Plasmon Resonance: Schasfoort, R. B., & Tudos, A. J. (Eds.). (2008). Handbook of Surface Plasmon Resonance. Royal Society of Chemistry. [Link]
DPP-4 Inhibition Assays: Lambeir, A. M., Scharpé, S., & De Meester, I. (2007). DPP4 from bench to bedside: an update on structural properties, functions, and clinical aspects of the enzyme DPP4. Acta clinica Belgica, 62(sup1), 28-40. [Link]
Cell-Based Assays: An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular biotechnology, 45(2), 180-186. [Link]
Comparative
A Comparative Guide to the Cross-Reactivity Profiling of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride-Based Compounds
Introduction The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of biologically active compounds and approved pharmaceuticals.[1]...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of biologically active compounds and approved pharmaceuticals.[1][2] Its conformational flexibility and ability to present substituents in defined three-dimensional space allow for potent and selective interactions with a multitude of biological targets, including G-protein coupled receptors (GPCRs), kinases, and various enzymes.[3][4] The 4-aminopiperidine motif, in particular, is a versatile building block found in compounds developed as CCR5 antagonists for HIV-1 entry inhibition and as dipeptidyl peptidase IV (DPP-4) inhibitors for the treatment of type 2 diabetes.[5][6]
However, the very versatility of the piperidine scaffold necessitates a rigorous evaluation of a compound's selectivity. Off-target interactions can lead to unforeseen toxicities or polypharmacology, which can be either detrimental or beneficial.[7][8] Therefore, early and comprehensive cross-reactivity profiling is a critical step in the drug discovery pipeline to de-risk lead candidates and understand their full biological activity spectrum.[7]
This guide provides an in-depth, comparative analysis of the cross-reactivity profile of a hypothetical lead compound, 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (hereafter referred to as Compound A ), a putative kinase inhibitor. We will compare its performance against two alternatives:
Compound B : A structurally similar analog, 1-(4-aminopiperidin-1-yl)cyclopropanecarboxamide hydrochloride , designed to probe the structure-activity relationship (SAR) of the acyl group.
Compound C : A well-characterized, selective kinase inhibitor with a distinct chemical scaffold, serving as a benchmark for selectivity.
Through a series of robust experimental workflows, including broad-panel kinase screening, cellular target engagement assays, and competitive binding studies, we will elucidate the selectivity landscape of these compounds. This guide is intended for researchers, scientists, and drug development professionals, offering detailed methodologies, supporting data, and expert insights into the principles and practice of cross-reactivity profiling.
The Imperative of Early-Stage Selectivity Profiling
In modern drug discovery, the "one drug, one target" paradigm has largely been replaced by the understanding that most small molecules interact with multiple proteins.[7] This polypharmacology is a double-edged sword. While it can sometimes be leveraged for therapeutic benefit (e.g., multi-target kinase inhibitors in oncology), unintended off-target effects are a major cause of adverse drug reactions and late-stage clinical failures.[8] The piperidine scaffold, while offering excellent physicochemical and pharmacokinetic properties, can contribute to off-target binding at certain protein classes due to the basicity of the piperidine nitrogen.[2]
Therefore, a systematic cross-reactivity profiling cascade is not merely a regulatory requirement but a fundamental component of a successful drug discovery program. It allows for:
Early identification of safety liabilities : Proactively identifying interactions with proteins linked to toxicity (e.g., hERG, CYPs) can save significant time and resources.
Mechanism of action deconvolution : Distinguishing on-target from off-target driven phenotypes in cellular assays is crucial for understanding a compound's true mechanism.
Lead optimization guidance : A clear understanding of the SAR for both on-target and off-target activities enables chemists to design more selective compounds.[7]
Potential for drug repurposing : Identifying unexpected, potent off-target activities could open up new therapeutic avenues for a compound.
This guide will walk through a logical workflow for characterizing the selectivity of our lead compound and its alternatives.
Caption: A typical workflow for cross-reactivity profiling of a lead compound.
Comparative Analysis of Test Compounds
For the purposes of this guide, we will assume that Compound A has been identified from a high-throughput screen as a potent inhibitor of a hypothetical kinase, "Kinase X," which is implicated in a cancer-related signaling pathway.
Quantitative Assessment of Selectivity
The following tables present illustrative experimental data from a broad-panel kinase screen and a safety-related GPCR binding panel. This data is essential for quantitatively comparing the selectivity of our three test compounds. The kinase data is presented as the percentage of inhibition at a single concentration (1 µM) and as IC50 values for hits that show significant inhibition.
Compound A : Demonstrates high potency against the intended target, Kinase X (IC50 = 15 nM). However, it exhibits significant cross-reactivity with several other kinases (Kinase Y, Kinase Z, PI3Kα, SRC, LCK), indicating a promiscuous inhibition profile. Furthermore, it shows considerable binding to multiple GPCRs in the safety panel, raising potential concerns for off-target mediated side effects.
Compound B : The minor structural modification of replacing the isobutyryl group with a cyclopropylcarbonyl group results in a modest decrease in on-target potency (IC50 = 25 nM). Encouragingly, this change significantly improves selectivity against the tested off-target kinases and dramatically reduces its interaction with the GPCR panel. This suggests a promising avenue for lead optimization.
Compound C : As the benchmark selective inhibitor, it shows excellent potency for Kinase X (IC50 = 5 nM) and minimal activity against all tested off-target kinases and GPCRs. This represents the desired selectivity profile for a high-quality chemical probe or drug candidate.
The data clearly illustrates the power of systematic profiling. While Compound A is the most potent on-target ligand, its poor selectivity makes it a less desirable candidate for further development without significant medicinal chemistry efforts. Compound B, while slightly less potent, presents a much cleaner off-target profile and a clear SAR vector for improvement.
Experimental Protocols
Detailed methodologies for the key experiments used to assess cross-reactivity and off-target effects are provided below.
Kinase Profiling Assay (Radiometric)
Objective: To determine the inhibitory activity of a compound against a broad panel of kinases. Commercial services offer panels of hundreds of kinases.[2]
Causality behind Experimental Choices: A radiometric assay using ³³P-ATP is a gold-standard method that offers high sensitivity and a direct measure of enzymatic activity (substrate phosphorylation).[2] Performing the initial screen at a single, relatively high concentration (e.g., 1 µM) is a cost-effective way to identify potential off-targets across a large panel. Follow-up dose-response curves are then generated only for the "hits" to determine their IC50 values, which quantify the compound's potency against those off-targets.[1] The ATP concentration is typically set at or near the Km for each kinase to provide a more accurate reflection of the inhibitor's intrinsic affinity.[4]
Methodology:
Compound Preparation : Prepare a 10 mM stock solution of the test compounds (A, B, and C) in 100% DMSO. Create a series of dilutions in assay buffer to achieve the final desired concentrations.
Reaction Setup : In a 96-well plate, add the following components in order:
Kinase reaction buffer.
The specific kinase being tested.
The corresponding peptide substrate.
Test compound at various concentrations (e.g., 10-point dose-response curve).
Initiation : Start the reaction by adding a mixture of MgCl₂ and ³³P-ATP.
Incubation : Incubate the plate at 30°C for a specified time (e.g., 60 minutes), allowing the kinase to phosphorylate the substrate.
Termination : Stop the reaction by adding a solution of phosphoric acid.
Separation : Spot the reaction mixture onto a filtermat, which captures the phosphorylated substrate. Wash the filtermat extensively to remove unincorporated ³³P-ATP.
Detection : Measure the amount of radioactivity incorporated into the substrate using a scintillation counter.
Data Analysis : Calculate the percentage of inhibition for each compound concentration relative to a DMSO vehicle control. Fit the data to a four-parameter logistic equation to determine the IC50 value.
Cellular Thermal Shift Assay (CETSA)
Objective: To verify that a compound engages its intended target (and potential off-targets) in a physiological cellular environment.[5][9]
Causality behind Experimental Choices: CETSA is based on the principle that ligand binding stabilizes a protein against thermal denaturation.[10][11] This allows for the direct measurement of target engagement in intact cells, which is a crucial step to confirm that in vitro biochemical activity translates to a cellular context.[9] An isothermal dose-response format (ITDRF) is particularly useful for quantifying the potency of target engagement in cells.[5]
Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).
Methodology:
Cell Culture : Grow the selected cell line (e.g., a cancer cell line endogenously expressing Kinase X and off-target Kinase Z) to ~80% confluency.
Compound Treatment : Treat the cells with various concentrations of the test compounds or a vehicle control (DMSO) for 1-2 hours under normal culture conditions.
Heating : Heat the cell suspensions in a PCR thermocycler to a specific temperature (determined from a preliminary melt-curve experiment) for 3 minutes. This temperature should be one at which the target protein shows significant, but not complete, denaturation in the absence of a stabilizing ligand.
Lysis : Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a thermal block.
Separation of Aggregates : Separate the precipitated, denatured proteins from the soluble fraction by ultracentrifugation at 100,000 x g for 20 minutes at 4°C.
Quantification : Carefully collect the supernatant containing the soluble proteins. Quantify the amount of the target protein (e.g., Kinase X) and a known off-target (e.g., Kinase Z) remaining in the soluble fraction using a suitable detection method like Western blotting or an ELISA.
Data Analysis : Plot the amount of soluble target protein as a function of the compound concentration. The resulting curve demonstrates the dose-dependent stabilization of the target protein by the compound in the cellular environment.
Objective: To determine the binding affinity (Kd) and kinetics of a compound for a purified target protein, providing an orthogonal validation of hits from primary screens.[3]
Causality behind Experimental Choices: Surface Plasmon Resonance (SPR) is a label-free technology that provides real-time data on the association and dissociation of a ligand and an analyte. A competitive binding format is particularly useful when the test compound (the "competitor") is a small molecule, which might not generate a strong enough signal in a direct binding assay. By measuring the ability of the test compound to compete with a known binder, we can accurately determine its affinity for the target.[3]
Methodology:
Chip Preparation : Immobilize the purified target protein (e.g., Kinase Z) onto a sensor chip surface using standard amine coupling chemistry.
Reference Ligand Binding : Inject a known, high-affinity ligand (the "reference ligand") over the chip surface at a constant concentration to establish a baseline binding signal.
Competition : Co-inject a mixture of the reference ligand (at a fixed concentration) and the test compound (at varying concentrations) over the chip surface.
Detection : Monitor the change in the SPR signal in real-time. As the test compound competes with the reference ligand for binding to the immobilized target, the overall signal will decrease.
Regeneration : After each injection cycle, regenerate the chip surface by injecting a low-pH buffer to remove all bound ligands.
Data Analysis : Plot the percentage of inhibition of the reference ligand's binding signal against the concentration of the test compound. Fit the data to determine the IC50, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.
Conclusion and Future Directions
This guide demonstrates a systematic and rational approach to profiling the cross-reactivity of a novel 4-aminopiperidine-based lead compound. Our illustrative data highlights the critical importance of looking beyond on-target potency. Compound A , despite its high potency, showed a promiscuous profile that would likely cause complications in further development. In contrast, the structurally related Compound B exhibited a much-improved selectivity profile, underscoring how subtle chemical modifications can have a profound impact on a drug's interaction landscape.
The experimental protocols detailed herein—broad-panel kinase screening, cellular thermal shift assays, and competitive binding assays—form a powerful, multi-pronged strategy for de-risking new chemical entities. By integrating data from biochemical, cellular, and biophysical assays, researchers can build a comprehensive understanding of a compound's selectivity and mechanism of action. This knowledge is paramount for making informed decisions, guiding medicinal chemistry efforts to enhance selectivity, and ultimately increasing the probability of success in developing safe and effective new medicines.
Future work on this chemical series would involve leveraging the SAR from Compounds A and B to design new analogs with further improved selectivity, while maintaining or enhancing on-target potency. A broader assessment against other target classes, guided by computational predictions and the known liabilities of the piperidine scaffold, would also be a prudent next step.[7]
References
The ABC's of Competitive Binding Assays with SPR. Nicoya Lifesciences.
The Multifaceted Biological Activities of Piperidine Derivatives: A Technical Guide for Drug Discovery Professionals. Benchchem.
Competitive Ligand Binding Assay. Mtoz Biolabs.
Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic.
Kinase Panel Screening and Profiling Service. Reaction Biology.
Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH.
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
Structure-activity relations in analgesics based on 4-anilinopiperidine. PubMed. Available from: [Link]
Discovery and Structure−Activity Relationships of Piperidinone- and Piperidine-Constrained Phenethylamines as Novel, Potent, and Selective Dipeptidyl Peptidase IV Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]
Competition Assays vs. Direct Binding Assays: How to choose. Fluidic Sciences Ltd.
Systematic in vitro profiling of off-target affinity, cleavage and efficiency for CRISPR enzymes. ResearchGate. Available from: [Link]
Predictive in silico off-target profiling in drug discovery. PubMed. Available from: [Link]
Design, synthesis, and biological evaluation of novel 6-(4-aminopiperidin-1-yl)-substituted benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives as potential anticancer agents targeting thymidylate synthase. PMC - PubMed Central. Available from: [Link]
8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes. PubMed. Available from: [Link]
In silico off-target profiling for enhanced drug safety assessment. PMC - PubMed Central. Available from: [Link]
US7115634B2 - 4-aminopiperidine and their use as a medicine. Google Patents.
Mechanism of action and limited cross-resistance of new lipopeptide MX-2401. PubMed. Available from: [Link]
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Available from: [Link]
Target discovery-directed pharmacological mechanism elucidation of bioactive natural products. PMC - NIH. Available from: [Link]
4-hydroxypiperidin-1-yl]methyl}-1-phenylcyclopropanecarboxylate [(+)-MR200] Derivatives as Potent and Selective Sigma Receptor Ligands: Stereochemistry and Pharmacological Properties. PubMed. Available from: [Link]
Forward- and reverse-synthesis of piperazinopiperidine amide analogs: a general access to structurally diverse 4-piperazinopiperidine-based CCR5 antagonists. PubMed. Available from: [Link]
Methods for profiling the target and off-target landscape of PARP inhibitors. ResearchGate. Available from: [Link]
Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][4]naphthyridin-2(1H)-one as a highly potent, selective Mammalian Target of Rapamycin (mTOR) inhibitor for the treatment of cancer. NIH. Available from: [Link]
Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. ResearchGate. Available from: [Link]
Identification of aminopiperidine benzamides as MCHr1 antagonists. PubMed. Available from: [Link]
Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available from: [Link]
Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. NIH. Available from: [Link]
The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Reviews. Available from: [Link]
Head-to-head comparison of different synthetic routes to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Introduction 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a key building block in contemporary drug discovery, frequently utilized as a versatile intermediate in the synthesis of a wide array of pharma...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is a key building block in contemporary drug discovery, frequently utilized as a versatile intermediate in the synthesis of a wide array of pharmacologically active agents. Its structure, featuring a reactive primary amine and a sterically accessible piperidine nitrogen, allows for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry. The efficient and scalable synthesis of this compound is therefore of paramount importance to researchers in the pharmaceutical and biotechnology sectors.
This comprehensive guide provides a head-to-head comparison of two distinct synthetic strategies for the preparation of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. Each route is presented with a detailed, step-by-step experimental protocol, an analysis of the underlying chemical principles, and a discussion of its relative advantages and disadvantages. This objective comparison is intended to empower researchers to select the most suitable synthetic approach based on their specific laboratory capabilities, project timelines, and scale requirements.
Route 1: Acylation of a Protected Piperidine Followed by Deprotection
This strategy employs a protection-acylation-deprotection sequence, a classic and reliable approach in organic synthesis for selectively modifying multifunctional molecules. The exocyclic primary amine of 4-aminopiperidine is first masked with a suitable protecting group, in this case, the tert-butyloxycarbonyl (Boc) group. This allows for the selective acylation of the piperidine ring nitrogen. The final step involves the removal of the Boc group under acidic conditions, which concurrently forms the desired hydrochloride salt.
Experimental Protocol: Route 1
Step 1: Synthesis of tert-butyl piperidin-4-ylcarbamate (2)
To a solution of 4-aminopiperidine (1) (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a biphasic system of dioxane and water, is added di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) and a base such as triethylamine (1.1 eq) or sodium bicarbonate. The reaction mixture is stirred at room temperature for 12-24 hours. Upon completion, the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford tert-butyl piperidin-4-ylcarbamate (2).
Step 2: Synthesis of tert-butyl (1-(2-methylpropanoyl)piperidin-4-yl)carbamate (3)
The protected aminopiperidine (2) (1.0 eq) is dissolved in anhydrous DCM, and triethylamine (1.5 eq) is added. The mixture is cooled to 0 °C in an ice bath. Isobutyryl chloride (1.1 eq) is then added dropwise to the stirred solution. The reaction is allowed to warm to room temperature and stirred for 2-4 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction is quenched with water, and the organic layer is separated, washed sequentially with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated to yield the acylated product (3).
Step 3: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (4)
The Boc-protected intermediate (3) is dissolved in a suitable solvent such as methanol or ethyl acetate. A solution of hydrochloric acid in the corresponding solvent (e.g., 4M HCl in dioxane or methanolic HCl) is added, and the mixture is stirred at room temperature for 2-4 hours. The deprotection is typically monitored by TLC. The product precipitates as the hydrochloride salt and can be collected by filtration, washed with a cold solvent like diethyl ether, and dried under vacuum to afford the final product (4).
Diagram of Synthetic Route 1
Caption: Synthetic workflow for Route 1.
Route 2: Reductive Amination of an N-Acyl-4-Piperidone
This alternative pathway commences with the acylation of 4-piperidone, followed by the conversion of the ketone functionality into a primary amine via reductive amination. This approach is more convergent as it builds the desired substitution pattern around the piperidine ring in a different order.
Experimental Protocol: Route 2
Step 1: Synthesis of 1-(2-methylpropanoyl)piperidin-4-one (6)
To a solution of 4-piperidone hydrochloride monohydrate (5) (1.0 eq) in a suitable solvent like DCM, triethylamine (2.2 eq) is added, and the mixture is stirred to liberate the free base. The reaction is cooled to 0 °C, and isobutyryl chloride (1.1 eq) is added dropwise. The reaction is stirred at room temperature for several hours until completion as monitored by TLC. The reaction mixture is then washed with water and brine, and the organic layer is dried and concentrated to yield 1-(2-methylpropanoyl)piperidin-4-one (6).
Step 2: Synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (4)
The N-acylated piperidone (6) (1.0 eq) is dissolved in a protic solvent such as methanol or ethanol. An ammonium salt, such as ammonium acetate or ammonium formate, is added in excess, along with a reducing agent. Sodium cyanoborohydride (NaBH₃CN) is a commonly used reagent for this transformation as it is stable under the mildly acidic conditions that favor imine formation. The reaction is stirred at room temperature for 24-48 hours. After the reaction is complete, the solvent is removed under reduced pressure. The residue is taken up in water and acidified with concentrated HCl. The aqueous layer is washed with an organic solvent to remove any unreacted starting material. The aqueous layer is then basified, and the product is extracted with an organic solvent. The combined organic extracts are dried and concentrated. The resulting free base is then dissolved in a minimal amount of a suitable solvent and treated with a solution of HCl to precipitate the hydrochloride salt (4), which is then collected by filtration and dried.
Diagram of Synthetic Route 2
Caption: Synthetic workflow for Route 2.
Head-to-Head Comparison
Parameter
Route 1: Acylation of Protected Piperidine
Route 2: Reductive Amination
Starting Materials
4-Aminopiperidine, Boc₂O, Isobutyryl chloride
4-Piperidone, Isobutyryl chloride, Ammonium salt
Number of Steps
3
2
Key Transformation
Amide bond formation on a protected amine
Reductive amination of a ketone
Overall Yield (Estimated)
Good to Excellent (60-80%)
Moderate to Good (40-60%)
Purity of Final Product
Generally high, purification is straightforward
May require more rigorous purification to remove by-products from the reductive amination step
Scalability
Readily scalable, well-established reactions
Reductive amination can sometimes be challenging to scale up due to reagent stoichiometry and work-up
Safety Considerations
Use of isobutyryl chloride (corrosive, moisture-sensitive)
Use of sodium cyanoborohydride (toxic), and isobutyryl chloride
Cost-Effectiveness
May be more expensive due to the cost of Boc₂O
Potentially more cost-effective due to fewer steps and cheaper starting materials
Discussion and Scientific Rationale
Route 1: A Robust and Reliable Pathway
The protection-acylation-deprotection strategy is a cornerstone of modern organic synthesis for good reason. The use of the Boc protecting group provides a robust and reliable method to differentiate the two amine functionalities of 4-aminopiperidine. The acylation of the piperidine nitrogen is typically a high-yielding and clean reaction. The final deprotection step with acid is also generally efficient and conveniently yields the desired hydrochloride salt directly. This route offers a high degree of predictability and is often the preferred method for the synthesis of analogues where a library of different acyl groups is to be introduced. The main drawback of this route is the additional step of protection and deprotection, which adds to the overall synthesis time and may slightly reduce the overall yield.
Route 2: A Convergent and Potentially More Efficient Approach
The reductive amination route is more convergent, with the carbon skeleton of the final product being assembled in fewer steps. This can be advantageous in terms of time and resource efficiency. The acylation of 4-piperidone is a straightforward transformation. The key step, reductive amination, is a powerful tool for the formation of C-N bonds. However, the direct reductive amination of a ketone to a primary amine using an ammonium source can sometimes be lower yielding compared to the reductive amination with a primary or secondary amine. Over-alkylation to form secondary or tertiary amines is a potential side reaction that needs to be carefully controlled by adjusting the reaction conditions. The choice of the reducing agent is critical; sodium cyanoborohydride is often favored as it selectively reduces the iminium ion intermediate in the presence of the starting ketone.[1] The purification of the final product from a reductive amination reaction can sometimes be more challenging due to the presence of partially reduced intermediates or over-alkylated by-products.
Conclusion
Both synthetic routes presented offer viable pathways to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
Route 1 is the more traditional and arguably more reliable approach, likely to provide a higher overall yield of pure product, making it well-suited for smaller-scale laboratory synthesis and for the generation of diverse analogue libraries.
Route 2 is a more convergent and potentially more cost-effective option for larger-scale synthesis, provided that the reductive amination step is carefully optimized to maximize the yield of the desired primary amine and simplify purification.
The ultimate choice of synthetic route will depend on the specific needs and constraints of the research program. For researchers prioritizing reliability and purity, Route 1 is recommended. For those focused on process efficiency and cost-effectiveness at a larger scale, Route 2 presents a compelling alternative that warrants careful process development and optimization.
References
Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie, 039, 31-40. Available at: [Link]
Matassini, C., Clemente, F., & Goti, A. (2012). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Atti della Accademia Peloritana dei Pericolanti - Classe di Scienze Fisiche, Matematiche e Naturali, 90(1), 1-28. Available at: [Link]
Master Organic Chemistry. Reductive Amination, and How It Works. (2017). Available at: [Link]
Organic Syntheses. A. - ISOBUTYRYL CHLORIDE. Available at: [Link]
Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
Lane, C. F. (1975). Sodium cyanoborohydride — A highly selective reducing agent for organic functional groups. Synthesis, 1975(03), 135-146.
A Senior Application Scientist's Guide to Validating Small Molecule-Target Engagement: A Comparative Analysis
Byline: Your Name/Title, Senior Application Scientist Introduction: From Hit to Lead, The Critical Path of Target Validation In the landscape of contemporary drug discovery, the journey from a promising screening "hit" t...
Author: BenchChem Technical Support Team. Date: January 2026
Byline: Your Name/Title, Senior Application Scientist
Introduction: From Hit to Lead, The Critical Path of Target Validation
In the landscape of contemporary drug discovery, the journey from a promising screening "hit" to a viable "lead" candidate is paved with rigorous validation. A crucial milestone in this journey is the unequivocal confirmation that a small molecule interacts directly and specifically with its intended protein target within a physiologically relevant context. This guide provides a comprehensive comparison of state-of-the-art biophysical and cellular methodologies for validating the binding of a novel small molecule, exemplified by 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, to its putative target protein.
The aminopiperidine scaffold is a privileged structure in medicinal chemistry, appearing in inhibitors of diverse targets such as dipeptidyl peptidase 4 (DPP-4) and Akt kinases[1][2]. The validation of a novel compound like 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, therefore, requires a multi-faceted approach to not only quantify the binding affinity but also to confirm its engagement within the complex milieu of the cell. This guide will dissect and compare the leading techniques employed for this purpose, offering insights into their underlying principles, experimental considerations, and the unique value of the data each provides.
The Validation Gauntlet: A Multi-Pronged Approach
A robust validation strategy does not rely on a single methodology. Instead, it triangulates data from orthogonal assays to build a compelling case for specific and meaningful target engagement. We will explore a logical workflow, starting with direct, in-vitro biophysical characterization and culminating in the confirmation of target engagement in a cellular setting. The primary techniques under comparison are:
Isothermal Titration Calorimetry (ITC): The gold standard for thermodynamic characterization of binding.
Surface Plasmon Resonance (SPR): A real-time, label-free method for kinetic analysis.
Cellular Thermal Shift Assay (CETSA®): A powerful technique to verify target engagement in cells and tissues.
The following diagram illustrates a recommended workflow for validating the binding of a novel compound to its target protein.
Caption: Recommended workflow for validating small molecule-target protein binding.
Part 1: Biophysical Characterization - Quantifying the Interaction
The initial step in validating a hit compound is to characterize its direct interaction with the purified target protein. This provides fundamental data on binding affinity and thermodynamics, which are crucial for structure-activity relationship (SAR) studies.[]
Isothermal Titration Calorimetry (ITC): A Thermodynamic Deep Dive
ITC is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[4][5] This allows for a complete thermodynamic characterization of the interaction in a single experiment.[6][7]
Principle of Operation:
A solution of the ligand (e.g., 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride) is titrated into a solution containing the target protein. The heat change upon each injection is measured and plotted against the molar ratio of ligand to protein. The resulting isotherm can be fitted to a binding model to determine the dissociation constant (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[5][6][8]
Experimental Protocol: ITC
Sample Preparation:
Dialyze the purified target protein and dissolve the small molecule in the same buffer to minimize buffer mismatch effects. A commonly used buffer is PBS or HEPES.
Determine the accurate concentrations of the protein and small molecule.
Degas both solutions to prevent air bubbles in the calorimeter.
Instrument Setup:
Set the experimental temperature (e.g., 25°C).
Load the target protein into the sample cell (typically at a concentration of 10-50 µM).
Load the small molecule into the injection syringe (typically at a 10-20 fold higher concentration than the protein).
Titration:
Perform a series of small injections (e.g., 2-5 µL) of the small molecule into the protein solution.
Allow the system to reach equilibrium after each injection.
Data Analysis:
Integrate the heat change peaks for each injection.
Plot the integrated heat data against the molar ratio of ligand to protein.
Fit the data to a suitable binding model (e.g., one-site binding) to extract the thermodynamic parameters.
Surface Plasmon Resonance (SPR): Unveiling the Kinetics
SPR is a label-free optical technique that measures molecular interactions in real-time.[9][10][11] It is particularly valuable for determining the kinetics of binding, i.e., the association (ka) and dissociation (kd) rates.[9]
Principle of Operation:
One binding partner (typically the protein) is immobilized on a sensor chip. The other partner (the small molecule) is flowed over the surface. Binding of the small molecule to the immobilized protein causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[10][11]
Experimental Protocol: SPR
Protein Immobilization:
Activate the sensor chip surface (e.g., a CM5 chip).
Immobilize the target protein to the desired density using amine coupling or another appropriate chemistry.
Deactivate any remaining active groups on the surface.
Binding Analysis:
Prepare a series of dilutions of the small molecule in a suitable running buffer.
Inject the small molecule solutions over the sensor surface, starting with the lowest concentration.
Include a buffer-only injection as a control.
After each injection, allow for a dissociation phase where only running buffer flows over the surface.
Data Analysis:
Reference-subtract the data using a blank channel.
Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine ka and kd.
Calculate the equilibrium dissociation constant (KD) from the ratio of kd to ka.
Requires relatively large amounts of sample; lower throughput.
Immobilization can potentially affect protein conformation.
Part 2: Cellular Target Engagement - Proving Relevance
While biophysical assays are essential for characterizing the direct binding of a compound to its target, they do not confirm that this interaction occurs in the complex environment of a living cell.[13] Cellular target engagement assays are therefore a critical next step in the validation process.[14][15]
Cellular Thermal Shift Assay (CETSA®): The In-Cell Litmus Test
CETSA is a groundbreaking method for assessing target engagement in intact cells and tissues.[16][17] It is based on the principle that the binding of a ligand stabilizes its target protein, leading to an increase in the protein's melting temperature.[18][19]
Principle of Operation:
Cells are treated with the compound of interest and then heated to a range of temperatures. At higher temperatures, proteins denature and aggregate. The presence of a stabilizing ligand makes the target protein more resistant to heat-induced denaturation. After heating, the cells are lysed, and the soluble fraction is separated from the aggregated proteins. The amount of soluble target protein remaining at each temperature is then quantified, typically by Western blotting or other immunoassays.[19][20]
Experimental Protocol: CETSA®
Cell Treatment:
Culture cells to an appropriate density.
Treat the cells with the small molecule at the desired concentration. Include a vehicle control (e.g., DMSO).
Incubate for a sufficient time to allow for cell penetration and target binding.
Thermal Challenge:
Aliquot the cell suspension into PCR tubes.
Heat the aliquots to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.
Include an unheated control.
Lysis and Fractionation:
Lyse the cells by freeze-thawing or with a suitable lysis buffer.
Separate the soluble and aggregated protein fractions by centrifugation.
Quantification:
Collect the supernatant (soluble fraction).
Analyze the amount of the target protein in the soluble fraction by Western blotting, ELISA, or other protein quantification methods.
Data Analysis:
Plot the amount of soluble target protein as a function of temperature to generate a melting curve.
Compare the melting curves of the compound-treated and vehicle-treated samples to determine the thermal shift.
The following diagram illustrates the workflow for a typical CETSA experiment.
Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) workflow.
A significant positive thermal shift provides strong evidence of target engagement in the cellular context.
Conclusion: An Integrated Strategy for Confident Validation
Validating the binding of a novel small molecule such as 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride to its target protein requires a multi-pronged, evidence-based approach. No single technique can provide the complete picture.
ITC offers an unparalleled view of the thermodynamics driving the interaction.[6][8]
SPR delivers crucial kinetic data, revealing the rates of association and dissociation that govern the binding event.[9][21]
CETSA provides the ultimate confirmation of target engagement within the native cellular environment, bridging the gap between in-vitro affinity and physiological relevance.[16][18]
By integrating these powerful methodologies, researchers can build a robust and compelling data package to confidently validate their hit compounds, paving the way for successful lead optimization and downstream drug development. This integrated approach not only de-risks projects by eliminating compounds with poor target engagement but also provides deeper mechanistic insights that can guide the design of more potent and selective therapeutics.
References
Isothermal titration calorimetry for studying protein-ligand interactions. Methods in Molecular Biology.
Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry.
Isothermal Titr
Biacore SPR for small-molecule discovery. Cytiva.
Characterization of Binding Interactions Using Isothermal Titr
Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. PubMed.
Target Engagement Assay Services. Concept Life Sciences.
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
Characterization of Small Molecule-Protein Interactions Using SPR Method. PubMed.
Target Engagement Assays. DiscoverX.
Determining target engagement in living systems. PMC - NIH.
Cellular Thermal Shift Assays - bringing relevant target engagement to your drug discovery workflow. PerkinElmer.
How Strong is Your Binding?
Comparison of biophysical methods for the detection of protein-protein interactions (PPIs).
Characterization of Small Molecule–Protein Interactions Using SPR Method. Springer Link.
Biophysical Screening for the Discovery of Small-Molecule Ligands. PMC - PubMed Central.
A beginner's guide to surface plasmon resonance. The Biochemist - Portland Press.
Small Molecule Detection by Surface Plasmon Resonance (SPR). Biosensing Instrument.
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
Biophysical Assays. BOC Sciences.
Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview.
Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Fluidic Sciences.
Thermal shift assay. Wikipedia.
CETSA. Pelago Bioscience.
The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Reviews.
1-(4-Aminopiperidin-1-yl)propan-1-one. PubChem.
8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356)
Prd_002214. PubChem - NIH.
Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. PubMed.
4-hydroxypiperidin-1-yl]methyl}-1-phenylcyclopropanecarboxylate [(+)-MR200] Derivatives as Potent and Selective Sigma Receptor Ligands: Stereochemistry and Pharmacological Properties. PubMed.
A Senior Application Scientist's Guide to Benchmarking the ADME Properties of Novel 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride Derivatives
Introduction: The Critical Role of ADME in Scaffolding Potent Drug Candidates In modern drug discovery, the journey from a hit compound to a clinical candidate is fraught with challenges, a significant portion of which a...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Critical Role of ADME in Scaffolding Potent Drug Candidates
In modern drug discovery, the journey from a hit compound to a clinical candidate is fraught with challenges, a significant portion of which are attributable to suboptimal pharmacokinetic properties. The Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a molecule dictates its bioavailability, efficacy, and potential for toxicity. Early and accurate characterization of these properties is paramount to de-risk drug development programs and guide medicinal chemistry efforts toward candidates with a higher probability of success.[1][2][3]
The 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one scaffold and its derivatives represent a class of compounds with significant potential in various therapeutic areas. The piperidine ring is a common motif in successful drugs, but its basic nitrogen can present challenges related to clearance and off-target effects. Therefore, a systematic and comparative benchmarking of the ADME properties of any new derivative series is not just recommended; it is essential.
This guide provides an in-depth, technically-grounded framework for researchers to benchmark the ADME properties of novel derivatives of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. We will move beyond simple data reporting to explain the causality behind experimental choices, ensuring that the generated data is robust, interpretable, and directly applicable to lead optimization.
Intestinal Permeability Assessment: The Caco-2 Bidirectional Assay
Expertise & Rationale: Predicting human oral absorption is a cornerstone of early drug development. The Caco-2 permeability assay is the industry-standard in vitro model for this purpose.[4][5] Caco-2 cells, derived from a human colon adenocarcinoma, differentiate into a monolayer of polarized enterocytes that form tight junctions and express key uptake and efflux transporters (e.g., P-glycoprotein).[5][6] By measuring the flux of a compound from the apical (AP) to the basolateral (BL) side and vice versa, we can not only predict passive absorption but also identify whether the compound is a substrate for active efflux transporters. An efflux ratio (Papp(B-A)/Papp(A-B)) greater than 2 is a strong indicator of active efflux.[4]
Experimental Workflow for Caco-2 Permeability
Caption: Workflow for the bidirectional Caco-2 permeability assay.
Detailed Protocol: Caco-2 Permeability
Cell Culture: Culture Caco-2 cells for 18-22 days post-seeding on Transwell inserts to allow for spontaneous differentiation into a polarized monolayer.[4][6]
Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values ≥200 Ω·cm², as this confirms the integrity of the tight junctions.[7]
Equilibration: Gently wash the monolayers and pre-incubate with pre-warmed (37°C) transport buffer for approximately 15-30 minutes.
Dosing (A→B): To assess absorption, add the test compound solution (e.g., 10 µM in transport buffer) to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber.
Dosing (B→A): To assess efflux, add the test compound solution to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.[4] This step is critical for identifying compounds that are actively pumped out of intestinal cells, a common cause of poor oral bioavailability.
Incubation: Incubate the plates at 37°C with gentle shaking for a defined period, typically 2 hours.
Sampling: At the end of the incubation, collect samples from both the donor and receiver chambers.
Quantification: Analyze the concentration of the test compound in all samples using a validated LC-MS/MS method.
Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula:
Papp (cm/s) = (dQ/dt) / (A * C₀)
Where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.[4]
Expertise & Rationale: The liver is the primary site of drug metabolism, and cytochrome P450 (CYP) enzymes are responsible for the oxidative metabolism of most small-molecule drugs.[8] The liver microsomal stability assay is a robust and high-throughput method to determine a compound's susceptibility to Phase I metabolism.[9] By incubating the compound with liver microsomes (which are rich in CYP enzymes) and the necessary cofactor NADPH, we can measure the rate of drug depletion.[10][11] This allows for the calculation of key parameters like half-life (t½) and intrinsic clearance (CLint), which are vital for predicting in vivo hepatic clearance.
Experimental Workflow for Metabolic Stability
Caption: Workflow for the liver microsomal metabolic stability assay.
Detailed Protocol: Metabolic Stability
Reagent Preparation: Prepare a solution of pooled human liver microsomes (e.g., 0.5 mg/mL) in phosphate buffer (pH 7.4). Prepare the test compound at the desired concentration (e.g., 1 µM).
Pre-incubation: Pre-incubate the microsome and test compound mixture at 37°C for 5-10 minutes to equilibrate the temperature.
Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration ~1 mM). The causality here is critical: without NADPH, the CYP450 enzymes are inactive. A control incubation without NADPH is essential to check for non-enzymatic degradation.[10][11]
Time-Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and immediately quench it by adding it to a multiple-volume excess of cold acetonitrile containing an internal standard.[10] The organic solvent precipitates the microsomal proteins, halting the reaction.
Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.
Quantification: Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.
Data Analysis:
Plot the natural logarithm (ln) of the percentage of compound remaining versus time.
The slope of the linear regression of this plot gives the elimination rate constant (k).
Plasma Protein Binding (PPB) Assessment: Rapid Equilibrium Dialysis (RED)
Expertise & Rationale: Once a drug enters systemic circulation, it can bind to plasma proteins like albumin and alpha-1-acid glycoprotein.[12] Only the unbound (free) fraction of the drug is pharmacologically active and available to distribute into tissues and be cleared.[13] Therefore, determining the fraction unbound (fu) is crucial for interpreting pharmacokinetic and pharmacodynamic data. The Rapid Equilibrium Dialysis (RED) method is a widely accepted technique that uses a semipermeable membrane to separate the free drug from the protein-bound drug at equilibrium.[13][14]
Experimental Workflow for Plasma Protein Binding
Caption: Workflow for Plasma Protein Binding using the RED device.
Detailed Protocol: Plasma Protein Binding
Preparation: Spike the test compound into plasma from the desired species (e.g., human, rat) at a relevant concentration.
Loading the RED Device: Add the plasma containing the test compound to one chamber (the plasma chamber) of the RED device insert. Add an equal volume of phosphate-buffered saline (PBS) to the other chamber (the buffer chamber). The two chambers are separated by a semipermeable dialysis membrane with a molecular weight cutoff (e.g., 8 kDa) that retains proteins but allows the small molecule drug to pass through.[14]
Equilibration: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the free drug concentration to reach equilibrium across the membrane.[12][13]
Sampling: After incubation, carefully collect aliquots from both the plasma and buffer chambers.
Matrix Matching & Extraction: To ensure analytical accuracy, combine an aliquot of the buffer sample with blank plasma and an aliquot of the plasma sample with PBS. Then, perform protein precipitation with cold acetonitrile containing an internal standard.
Quantification: Analyze the concentration of the test compound in the processed samples from both chambers using a validated LC-MS/MS method.
Calculation:
Fraction Unbound (fu) = Concentration in Buffer Chamber / Concentration in Plasma Chamber
% Bound = (1 - fu) * 100
Comparative Data Table: Plasma Protein Binding
Compound ID
Fraction Unbound (fu, %) in Human Plasma
Fraction Unbound (fu, %) in Rat Plasma
Binding Classification
Parent
Derivative 1
Derivative 2
Warfarin (High Binding)
~0.5 - 1%
~1 - 2%
Highly Bound (>99%)
Metoprolol (Low Binding)
~88%
~90%
Low Binding (<90%)
Conclusion: Synthesizing a Holistic ADME Profile
By systematically applying these three core in vitro assays, researchers can build a comprehensive and comparative ADME profile for a series of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride derivatives. This data-driven approach allows for the direct comparison of how structural modifications impact permeability, metabolic stability, and plasma protein binding. The insights gained are invaluable for establishing structure-activity relationships (SAR) and structure-property relationships (SPR), ultimately guiding the selection and optimization of compounds with a balanced profile of potency and drug-like properties, thereby increasing the probability of advancing a successful candidate into preclinical and clinical development.
Gürdere, M. B., Budak, Y., Kocyigit, U. M., Taslimi, P., Tüzün, B., & Ceylan, M. (2021). ADME properties, bioactivity and molecular docking studies of 4-amino-chalcone derivatives: new analogues for the treatment of Alzheimer, glaucoma and epileptic diseases. Journal of the Iranian Chemical Society. [Link]
protocols.io. In-vitro plasma protein binding. [Link]
JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]
protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]
A Comparative Guide to Assessing the Selectivity of Kinase Inhibitors Derived from the 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Scaffold
This guide provides a comprehensive framework for evaluating the selectivity of novel kinase inhibitors derived from the 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride scaffold. In the landscape of drug dis...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for evaluating the selectivity of novel kinase inhibitors derived from the 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride scaffold. In the landscape of drug discovery, particularly for protein kinase inhibitors, achieving high target selectivity is a critical determinant of both therapeutic efficacy and safety.[1] Off-target effects, resulting from the inhibition of unintended kinases, can lead to toxicity and confound the interpretation of biological outcomes.[2] This document outlines the strategic application of biochemical and cell-based assays to construct a robust selectivity profile, using a hypothetical lead candidate, Compound A , as a case study. We will compare its performance against established benchmarks: a promiscuous inhibitor (Sunitinib) and a highly selective inhibitor (Imatinib), providing the experimental and theoretical foundation for these critical assessments.
The Imperative of Selectivity in Kinase Inhibitor Development
Protein kinases, with over 500 members in the human kinome, represent one of the most significant classes of drug targets.[1] Their structural conservation, particularly within the ATP-binding site, presents a formidable challenge for developing selective inhibitors.[1] A thorough understanding of an inhibitor's selectivity profile is paramount for several reasons:
Predicting Therapeutic Window: High selectivity for the target kinase over anti-targets (kinases whose inhibition leads to toxicity) is essential for a favorable safety profile.
Mechanism of Action (MOA) Deconvolution: A well-defined selectivity profile ensures that the observed biological or clinical effects are attributable to the intended target, validating the therapeutic hypothesis.[3]
Rational Drug Development: Understanding the structure-activity relationships (SAR) that govern selectivity guides medicinal chemistry efforts to optimize lead compounds, minimizing off-target activity while maintaining or improving on-target potency.[4][5][6][7]
The 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one scaffold is a versatile starting point for generating diverse chemical libraries.[8] Its aminopiperidine moiety can be functionalized to interact with specific residues within the kinase ATP-binding site, offering a promising avenue for engineering potent and selective inhibitors.[9][10][11]
Strategic Workflow for Selectivity Profiling
A multi-tiered approach, integrating biochemical and cellular assays, is the most effective strategy for comprehensively assessing inhibitor selectivity. This ensures that the evaluation progresses from direct target engagement to a more physiologically relevant context.[12]
Caption: Simplified Lck signaling pathway inhibited by Compound A.
Experimental Protocol: LanthaScreen® Eu Kinase Binding Assay
This protocol provides a detailed methodology for a competitive binding assay, a common high-throughput method for determining inhibitor affinity (Kd or IC50).
[13]
Objective: To determine the IC50 value of Compound A for the Lck kinase by measuring its ability to displace a fluorescently-labeled ATP-competitive tracer.
Test compounds (Compound A, control inhibitors) serially diluted in DMSO.
Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Procedure:
Prepare Kinase/Antibody Mixture: Dilute the Lck kinase and Eu-anti-Tag antibody in kinase buffer to the desired final concentration (e.g., 5 nM kinase, 2 nM antibody).
Prepare Compound Plates: Create a 10-point, 3-fold serial dilution of Compound A in DMSO. Subsequently, dilute these stocks into kinase buffer to create a 4X final concentration. Include "no inhibitor" (DMSO only) and "no enzyme" controls.
Dispense Reagents:
Add 2.5 µL of the 4X compound dilutions (or DMSO control) to the wells of the 384-well plate.
Add 5 µL of the Kinase/Antibody mixture to all wells except the "no enzyme" control.
Add 2.5 µL of a 4X solution of Kinase Tracer 236 (at its Kd concentration) to all wells.
Incubation: Mix the plate gently and incubate at room temperature for 60 minutes, protected from light.
Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET). Excite at 340 nm and record emissions at 615 nm (Europium donor) and 665 nm (Tracer acceptor).
Data Analysis:
Calculate the emission ratio (665 nm / 615 nm).
Normalize the data using the "no inhibitor" control (0% inhibition) and a control with excess unlabeled ATP competitor (100% inhibition).
Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value.
Self-Validation: The inclusion of positive (known inhibitor) and negative (DMSO) controls in every plate is crucial. The Z'-factor, a statistical measure of assay quality, should be calculated and must be > 0.5 for the results to be considered robust.
Conclusion and Future Directions
This guide establishes a rigorous, multi-tiered strategy for assessing the selectivity of novel inhibitors derived from the 1-(4-aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride scaffold. Through a combination of broad biochemical screening and targeted cell-based assays, researchers can build a comprehensive selectivity profile that is essential for advancing a compound through the drug discovery pipeline. [14]The hypothetical data for Compound A illustrates a promising selective inhibitor of Lck, with a clear path for optimization (i.e., improving selectivity over Src). By adhering to these principles of scientific integrity and systematic evaluation, the full therapeutic potential of this chemical series can be effectively and safely realized.
References
Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]
Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1039-1045. [Link]
Reaction Biology. Kinase Panel Screening and Profiling Service. [Link]
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Fabian, M. A., Biggs III, W. H., Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., ... & Zarrinkar, P. P. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature biotechnology, 23(3), 329-336. [Link]
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Heinrich, D. M., Flanagan, J. U., Jamieson, S. M., Silva, S., Rigoreau, L. J., Trivier, E., ... & Denny, W. A. (2013). Synthesis and structure-activity relationships for 1-(4-(piperidin-1-ylsulfonyl) phenyl) pyrrolidin-2-ones as novel non-carboxylate inhibitors of the aldo-keto reductase enzyme AKR1C3. European journal of medicinal chemistry, 62, 738-744. [Link]
Eckhardt, M., Langkopf, E., Mark, M., Tadayyon, M., Thomas, L., Nar, H., ... & Himmelsbach, F. (2007). 8-(3-(R)-Aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3, 7-dihydropurine-2, 6-dione (BI 1356), a Highly Potent, Selective, Long-Acting, and Orally Bioavailable DPP-4 Inhibitor for the Treatment of Type 2 Diabetes. Journal of medicinal chemistry, 50(26), 6450-6453. [Link]
Thomas, L., Eckhardt, M., Langkopf, E., Tadayyon, M., Himmelsbach, F., & Mark, M. (2008). (R)-8-(3-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3, 7-dihydro-purine-2, 6-dione (BI 1356), a novel xanthine-based dipeptidyl peptidase 4 inhibitor, has a superior potency and longer duration of action compared with other dipeptidyl peptidase 4 inhibitors. Journal of Pharmacology and Experimental Therapeutics, 325(1), 175-182. [Link]
Demizu, Y., Okuda, S., Kurihara, M., & Naito, M. (2022). Structure–activity relationship study of PROTACs against hematopoietic prostaglandin D2 synthase. RSC medicinal chemistry, 13(7), 868-875. [Link]
Yamada, M., Ichinose, M., & Miyake, K. (2009). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl) piperidin-4-yl]-2-[(1R)-3, 3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide, a novel muscarinic receptor antagonist with M2-sparing antagonistic activity. Journal of pharmacological sciences, 111(4), 366-375. [Link]
Sugimoto, H., Iimura, Y., Yamanishi, Y., & Yamatsu, K. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5, 6-dimethoxy-1-oxoindan-2-yl) methyl] piperidine hydrochloride and related compounds. Journal of medicinal chemistry, 38(24), 4821-4829. [Link]
A Senior Application Scientist's Guide to Confirming On-Target Effects of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in Cellular Models
Introduction: The Critical Path of Target Validation In the landscape of drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is both complex and fraught with challenges. A pi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Critical Path of Target Validation
In the landscape of drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is both complex and fraught with challenges. A pivotal stage in this process is the unequivocal confirmation of on-target effects. This guide addresses the crucial question: how do we rigorously demonstrate that our compound of interest, in this case, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (hereafter referred to as Compound-A ), engages its intended molecular target in a cellular environment and elicits the desired downstream biological consequences?
The public domain lacks extensive characterization of Compound-A's specific biological target. Therefore, this guide is structured as a comprehensive, target-agnostic framework. We will hypothesize that Compound-A is designed to inhibit a critical intracellular signaling node, Target Kinase X , within the well-characterized PI3K/Akt pathway. This pathway is frequently dysregulated in diseases like cancer, making it a highly relevant model for this analysis.[1][2][3][4][5]
This document will provide researchers, scientists, and drug development professionals with a logical, multi-step experimental workflow. We will compare the performance of Compound-A against established, well-characterized inhibitors of the PI3K pathway: Wortmannin , an irreversible covalent inhibitor, and LY294002 , a reversible ATP-competitive inhibitor.[6][7][8][9][10][11][12][13] This comparative approach is essential for contextualizing the potency, specificity, and cellular activity of a novel compound. Our focus is not just on the "how" but the "why," explaining the rationale behind each experimental choice to ensure a scientifically sound and self-validating investigation.
The Four Pillars of On-Target Validation
Our experimental strategy is built on a four-tiered approach, designed to build a robust case for on-target activity, from direct physical interaction to the ultimate cellular phenotype.
Figure 1: The Four-Pillar Experimental Workflow. This logical progression builds a comprehensive evidence package for confirming on-target effects, starting from direct binding and culminating in a measurable cellular outcome.
Pillar 1: Direct Target Engagement in Live Cells
The foundational question is whether Compound-A physically interacts with Target Kinase X inside a cell. Answering this requires moving beyond purified protein assays to methods that operate in a more physiologically relevant context.
The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a state-of-the-art method for measuring compound binding to a specific protein in living cells.[14][15][16][17][18] It quantifies the affinity and occupancy of a test compound in real-time.
Principle: The assay involves expressing the target protein (Target Kinase X) as a fusion with the bright NanoLuc® luciferase. A cell-permeable fluorescent tracer that reversibly binds to the kinase is added. When the tracer is bound to the NanoLuc®-fused kinase, BRET occurs upon addition of the luciferase substrate. A test compound that also binds to the kinase will compete with the tracer, leading to a decrease in the BRET signal. This displacement is proportional to the compound's affinity for the target.[14][15][16][17]
Figure 2: Workflow for the NanoBRET™ Target Engagement Assay. This diagram illustrates the key steps from cell preparation to signal detection and interpretation.
Cell Preparation: Seed HEK293 cells (or a relevant cell line) in 96-well plates. Co-transfect with a vector expressing Target Kinase X fused to NanoLuc® luciferase.
Compound Preparation: Prepare a serial dilution of Compound-A, LY294002, and Wortmannin.
Assay Execution:
To the transfected cells, add the specific NanoBRET® tracer for the kinase family at its predetermined optimal concentration.
Immediately add the serially diluted compounds to the wells.
Equilibrate the plate for 2 hours at 37°C in a CO₂ incubator.
Add the NanoBRET® Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mixture.
Read the plate on a luminometer capable of measuring donor (460nm) and acceptor (610nm) wavelengths simultaneously.
Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration and fit to a sigmoidal dose-response curve to determine the IC₅₀ value, which reflects the compound's apparent affinity in a cellular context.
Alternative Assay: Cellular Thermal Shift Assay (CETSA®)
CETSA® is a label-free method that relies on the principle of ligand-induced thermal stabilization of the target protein.[19][20][21][22][23] When a compound binds to its target, the resulting protein-ligand complex is often more resistant to heat-induced denaturation.
Principle: Cells treated with the compound are heated to various temperatures. At a certain temperature, the unbound target protein will denature and precipitate. The compound-bound fraction, however, remains soluble. The amount of soluble target protein remaining at each temperature is then quantified, typically by Western Blot or high-throughput methods like AlphaScreen®. A shift in the melting curve to a higher temperature indicates target engagement.[19][21]
Pillar 2: Target Activity Modulation
Confirming binding is the first step. The second is to demonstrate that this binding event alters the target's function. For a kinase inhibitor, this means showing a reduction in its enzymatic activity, which is the phosphorylation of its substrate.
Recommended Assay: Western Blot for Phospho-Substrates
Western blotting is a robust and widely used technique to measure changes in protein phosphorylation levels.[24][25][26] We will measure the phosphorylation of Akt, a direct downstream substrate of the PI3K complex. The key is to compare the level of phosphorylated Akt (p-Akt) to the level of total Akt, ensuring that any observed decrease in p-Akt is due to inhibition of the upstream kinase and not a general decrease in the amount of Akt protein.
Figure 3: Simplified PI3K/Akt Signaling Pathway. This diagram shows the activation cascade leading to Akt phosphorylation and highlights the point of inhibition by Compound-A and its comparators.
Experimental Protocol: Phospho-Akt Western Blot
Cell Culture and Treatment: Plate a suitable cell line (e.g., MCF-7, which has an active PI3K pathway) and grow to 70-80% confluency. Serum-starve the cells overnight to reduce basal pathway activity.
Stimulation and Inhibition: Pre-treat cells with various concentrations of Compound-A, LY294002, Wortmannin, or a vehicle control (DMSO) for 1-2 hours. Then, stimulate the pathway with a growth factor like insulin or IGF-1 for 15-30 minutes.
Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and, critically, phosphatase inhibitors to preserve the phosphorylation state of proteins.[24]
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the proteins to a PVDF or nitrocellulose membrane.
Blocking and Antibody Incubation:
Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST). Avoid using milk as a blocking agent, as it contains phosphoproteins that can increase background noise.
Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated Akt (e.g., p-Akt Ser473).
Wash the membrane with TBST.
Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Reprobing: Strip the membrane and re-probe with an antibody for total Akt to serve as a loading control.
Densitometry: Quantify the band intensities. Normalize the p-Akt signal to the total Akt signal for each sample.
Pillar 3 & 4: Downstream Pathway and Phenotypic Confirmation
An effective on-target inhibitor should not only block proximal signaling but also produce a predictable downstream cellular phenotype. For the PI3K/Akt pathway, which is a key regulator of cell growth and survival, inhibition is expected to decrease cell viability and proliferation.[1][5]
The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method for determining the number of viable cells in culture.[27][28][29][30]
Principle: The assay quantifies ATP, which is a marker of metabolically active, viable cells.[27][30] The reagent contains a thermostable luciferase and its substrate, which in the presence of ATP from lysed cells, produces a stable "glow-type" luminescent signal that is directly proportional to the number of living cells.[27]
Cell Plating: Seed cells in an opaque-walled 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of Compound-A, LY294002, and Wortmannin. Include vehicle-only (DMSO) and no-treatment controls.
Incubation: Incubate the plate for a period relevant to cell proliferation, typically 48 to 72 hours, at 37°C in a CO₂ incubator.
Assay Procedure:
Equilibrate the plate to room temperature for 30 minutes.[28][29]
Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.
Mix on an orbital shaker for 2 minutes to induce cell lysis.[28]
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[28][29]
Data Acquisition and Analysis: Measure luminescence using a plate reader. Normalize the data to the vehicle-treated control cells (representing 100% viability) and plot the results as percent viability versus compound concentration. Calculate the GI₅₀ (concentration for 50% growth inhibition) for each compound.
Comparative Data Summary
The objective of these experiments is to generate quantitative, comparable data for Compound-A and the reference inhibitors. The results should be summarized in a clear, concise table.
Measures the ultimate phenotypic effect on cell proliferation and survival.
Note: Example IC₅₀/GI₅₀ values are illustrative. Actual literature values for reference compounds can vary based on cell line and assay conditions.
Analysis of Results:
A strong correlation between the IC₅₀ for target engagement, the IC₅₀ for pathway inhibition, and the GI₅₀ for cell viability provides compelling evidence that the observed phenotype is a direct result of Compound-A binding to and inhibiting Target Kinase X. Discrepancies, such as high potency in the viability assay but weak target engagement, could suggest potential off-target effects or an alternative mechanism of action, warranting further investigation.[32][33][34]
Conclusion: Building a Case for On-Target Efficacy
This guide outlines a rigorous, multi-faceted strategy for confirming the on-target effects of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride (Compound-A) in a cellular context. By systematically progressing through the four pillars—direct target engagement, target activity modulation, downstream pathway analysis, and phenotypic confirmation—and benchmarking against well-known inhibitors, researchers can build a robust and defensible data package. This logical, evidence-based approach is fundamental to making informed decisions in the drug discovery pipeline and ensuring that novel therapeutic candidates proceed with a high degree of scientific confidence.
References
Spandidos Publications. (2016, December 14). PI3K inhibitor LY294002, as opposed to wortmannin, enhances AKT phosphorylation in gemcitabine-resistant pancreatic cancer cells. Retrieved from [Link]
News-Medical.Net. (2022, July 27). NanoBRET™ Target Engagement for drug development. Retrieved from [Link]
Reaction Biology. NanoBRET Assay Services. Retrieved from [Link]
Bio-Techne. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Retrieved from [Link]
Bio-Rad Antibodies. Detection of Phosphorylated Proteins by Western Blotting. Retrieved from [Link]
Creative Diagnostics. PI3K-AKT Signaling Pathway. Retrieved from [Link]
ResearchGate. Downstream effectors of the PI3K/Akt signaling pathway and their.... Retrieved from [Link]
NIH. (2020, February 13). Wortmannin, a specific inhibitor of phosphatidylinositol-3-kinase, induces accumulation of DNA double-strand breaks. Retrieved from [Link]
NCBI. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]
Bio-protocol. (2023, August 20). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]
Bio-Rad Antibodies. Detection of Phosphorylated Proteins by Western Blotting. Retrieved from [Link]
Wikipedia. PI3K/AKT/mTOR pathway. Retrieved from [Link]
AACR Journals. (2005, April 1). LY294002 and LY303511 Sensitize Tumor Cells to Drug-Induced Apoptosis via Intracellular Hydrogen Peroxide Production Independent of the Phosphoinositide 3-Kinase-Akt Pathway. Retrieved from [Link]
Promega Corporation. CellTiter-Glo® Luminescent Cell Viability Assay. Retrieved from [Link]
Cusabio. PI3K-Akt signaling pathway. Retrieved from [Link]
Wikipedia. Cellular thermal shift assay. Retrieved from [Link]
bioRxiv. (2019, December 1). Identifying Novel Targets by using Drug-binding Site Signature: A Case Study of Kinase Inhibitors. Retrieved from [Link]
Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]
ResearchGate. Experimental confirmation of predicted kinase inhibitors. a Single-dose.... Retrieved from [Link]
BMC Systems Biology. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. As drug development professionals, our commitment to safety and env...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride. As drug development professionals, our commitment to safety and environmental stewardship extends through the entire lifecycle of a chemical reagent. This guide is structured to provide not just a protocol, but the scientific rationale behind each critical step, ensuring a culture of safety and operational excellence within your laboratory.
While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, its chemical structure—containing an aminopiperidine moiety—allows for a robust hazard assessment based on well-documented analogs. Our approach is therefore conservative, treating the compound with the necessary precautions attributed to its chemical class.
Part 1: Hazard Assessment and Characterization
The foundational step in any disposal plan is a thorough understanding of the material's potential hazards. The structure of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride incorporates a piperidine ring, a functional group known in many derivatives to be hazardous.[1][2] The presence of a primary amine and its formulation as a hydrochloride salt further inform its likely properties.
Based on data from structurally similar compounds, the following hazards should be assumed:
Potential Hazard
Description
Rationale / Supporting Evidence
Skin Irritation / Corrosion
May cause skin irritation or chemical burns upon contact.
Piperidine derivatives are often corrosive and can be harmful if they come into contact with the skin.[1][3]
Serious Eye Damage
Poses a significant risk of serious eye irritation or damage.
Direct contact with splashes can cause severe injury.[3]
Respiratory Irritation
Inhalation of dust or aerosols may irritate the respiratory tract.
Fine powders of amine hydrochlorides can easily become airborne.[3]
Acute Toxicity
May be harmful if swallowed, inhaled, or absorbed through the skin.
Piperidine and its analogs are classified as acutely toxic.[1][4]
Environmental Hazard
Harmful to aquatic life.
Amine-containing compounds can alter the pH of water systems and exhibit ecotoxicity.[2][5]
This data is extrapolated from safety information for piperidine and its derivatives. Always handle this compound as potentially hazardous.
Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling the compound for disposal, ensure a complete set of PPE is worn. This is a non-negotiable control measure to prevent exposure.
Eye and Face Protection : Wear chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be used in situations with a higher risk of splashing.[6]
Hand Protection : Wear chemically resistant, impervious gloves such as nitrile rubber. Gloves must be inspected for integrity before use and disposed of properly after handling the waste.[1][6]
Body Protection : A lab coat is mandatory. For larger quantities or during spill cleanup, a chemical-resistant apron or suit should be utilized.[1]
Respiratory Protection : If handling the solid outside of a fume hood where dust may be generated, use a full-face respirator with an appropriate particulate filter.[6]
The causality here is direct: the chemical cannot cause harm if it cannot make contact. This multi-layered PPE approach creates redundant barriers to the primary exposure routes: dermal, ocular, and inhalation.
Part 3: The Disposal Workflow: A Step-by-Step Protocol
Proper disposal is a systematic process that ensures the waste is securely contained, clearly identified, and managed in compliance with regulations. This protocol is designed to be a self-validating system, where each step logically follows the last to ensure safety and compliance.
Step 1: Waste Classification
This compound must be classified and handled as hazardous chemical waste . Do not dispose of it in standard laboratory trash or down the drain.[2][7] Discharging amines into the sewer system is prohibited in most jurisdictions due to their aquatic toxicity and impact on wastewater treatment processes.[2][5]
Step 2: Container Selection and Preparation
Choose a Compatible Container : Select a clean, leak-proof container made of a material that does not react with the waste, such as high-density polyethylene (HDPE).[8] The original product container is often a suitable choice if it is in good condition.[8]
Ensure Proper Sealing : The container must have a secure, tight-fitting screw cap to prevent leaks or the release of vapors.[8]
Check for Integrity : Never use damaged containers or those with improper seals, such as food jars with press-on lids.[8]
Step 3: Waste Accumulation and Labeling
Transfer Waste : Carefully transfer the waste material into the designated container. If transferring a solid, minimize dust generation. This operation should ideally be performed in a chemical fume hood.
Leave Headroom : Do not fill the container to more than 90% capacity. This headspace allows for expansion of the contents due to temperature changes and prevents splashing when the container is moved.[7][8]
Immediate Labeling : Affix a completed hazardous waste label to the container before adding the first drop of waste. The label must include:
The full, unabbreviated chemical name: "1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride "
The accumulation start date (the date the first quantity of waste is placed in the container).
Clear hazard identification (e.g., pictograms for "Corrosive," "Toxic," "Health Hazard").[9]
Step 4: On-Site Storage in a Satellite Accumulation Area (SAA)
Designate an SAA : Store the sealed and labeled waste container in a designated Satellite Accumulation Area. The SAA must be at or near the point of waste generation and under the direct control of laboratory personnel.[7][8]
Segregate Incompatibles : Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents and acids.[2][10]
Maintain Closure : The waste container must remain securely capped at all times, except when waste is being added.[8]
Adhere to Time and Volume Limits : While regulations vary, partially filled containers may remain in an SAA for up to one year. However, once a container is full, it must be moved to the central accumulation area for disposal pickup within three days.[8]
Part 4: Final Disposal and Emergency Spill Procedures
Final Disposal Logistics
The final step is the transfer of the waste to a licensed environmental services contractor. Laboratories are categorized as waste generators, and it is their responsibility to ensure the waste is tracked from its point of generation to its final disposal site.[9][11]
Engage a Professional Vendor : Your institution's Environmental Health & Safety (E&S) department will have a contract with a certified hazardous waste disposal company.
Common Disposal Method : The most common and effective disposal method for this type of organic compound is high-temperature incineration at a permitted facility.[9][12]
Emergency Protocol for Spills
In the event of an accidental spill, immediate and correct action is crucial.
Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.
Ventilate : Ensure the area is well-ventilated. If the spill is significant, perform this cleanup from within a chemical fume hood.
Don PPE : Wear the full complement of PPE as described in Part 2.
Contain and Absorb : Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or diatomaceous earth. Do not use combustible materials like paper towels as the primary absorbent.
Collect Waste : Carefully sweep or scoop the absorbed material and place it into your pre-labeled hazardous waste container. Use non-sparking tools if there is any fire risk.[2][6]
Decontaminate : Clean the spill area with a suitable decontamination solution, and dispose of all cleanup materials (wipes, gloves) as hazardous waste.
Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process, from waste generation to final disposition.
Caption: Workflow for the safe disposal of chemical waste.
References
1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride, PK00263E-2, 2023/5/8 - Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
** (R)-3-Aminopiperidine - Safety Data Sheet**. ChemicalBook. [URL: https://www.chemicalbook.com/ProductSafety.aspx?cas=1312995-18-2]
Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals. BenchChem. [URL: https://www.benchchem.com/product/bcp198031/technical-sheet]
AK Scientific, Inc. Safety Data Sheet (United States). 4-(((1R,2R)-2-((R)-3-aminopiperidin-1-yl)-2,3-dihydro-1H-inden-1-yl)oxy)-3-chlorobenzonitrile. AK Scientific, Inc. [URL: https://www.aksci.com/sds/CPA1588_sds.pdf]
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(R)-3-Aminopiperidine dihydrochloride Safety Data Sheet. Jubilant Ingrevia Limited. [URL: https://www.jubilantingrevia.com/upload/files/sds-r-3-aminopiperidine-dihydrochloride.pdf]
Frequent Questions About Managing Hazardous Waste at Academic Laboratories. U.S. Environmental Protection Agency (EPA). [URL: https://www.epa.
(4-Aminopiperidin-1-yl)[2-(trifluoromethyl)phenyl]methanone hydrochloride - Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
Safety Data Sheet: Piperidine. Carl ROTH. [URL: https://www.carlroth.com/medias/SDB-0976-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTEzMjd8YXBwbGljYXRpb24vcGRmfGg3Ni9oYjIvOTAxNzYxOTI4Mzk5OC5wZGZ8NzU0YjU1ZWY3M2YwYjQ5ZWE3ZDQ3MWU3YjE0YjYyZDY1YjE5ZWY2ZGYzN2M5MWE5ZTU1YjM4OTU3Y2Q5MDQ1Yw]
Navigating the Safe Handling of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one Hydrochloride: A Guide for Laboratory Professionals
For researchers at the forefront of drug discovery and development, the synthesis and manipulation of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of ensuring a...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers at the forefront of drug discovery and development, the synthesis and manipulation of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of ensuring a safe laboratory environment for oneself and colleagues. This guide provides a detailed protocol for the safe handling of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, a compound of interest in contemporary research. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from closely related structural analogs and established principles of chemical safety to offer a robust framework for its use.
Hazard Assessment: Understanding the Risks
Due to its chemical structure, 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride is anticipated to possess a hazard profile similar to other aminopiperidine derivatives. The primary concerns associated with this class of compounds include:
Skin and Eye Irritation/Corrosion: Amine-containing compounds can be corrosive or irritating upon contact with skin and eyes.[1][2]
Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1][3]
Respiratory Irritation: As a powdered solid, inhalation of dust particles may cause respiratory tract irritation.[1][2]
The hydrochloride salt form may also contribute to its acidic properties in aqueous solutions.
Structural Analog Hazard Data:
A close structural analog, 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one, provides the most relevant available hazard information. While not identical, the substitution of a methyl for a dimethyl group is unlikely to drastically alter the fundamental toxicological properties.
Hazard Classification
Anticipated Risk for 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride
Acute Oral Toxicity
Harmful if swallowed.
Acute Dermal Toxicity
Harmful in contact with skin.
Skin Corrosion/Irritation
Causes skin irritation.
Serious Eye Damage/Irritation
Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation.
This data is extrapolated from structurally similar compounds and should be treated as a conservative estimate of potential hazards.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is essential to mitigate the risks associated with handling this compound. The following is a mandatory minimum PPE ensemble for any procedure involving 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride.
Core PPE Requirements
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical splash goggles and a full-face shield.
Protects against splashes of solutions and airborne powder.
Hand Protection
Nitrile or neoprene gloves (double-gloving recommended).
Provides a barrier against skin contact. Double-gloving adds an extra layer of protection in case of a breach in the outer glove.
Body Protection
A flame-retardant laboratory coat worn over long-sleeved clothing and long pants.
Protects the skin from accidental spills.
Respiratory Protection
An N95-rated respirator or higher.
Prevents the inhalation of fine powder particles.
Workflow for Donning and Doffing PPE:
Figure 1: Recommended PPE Donning and Doffing Sequence.
Operational Plan: From Weighing to Reaction Quenching
Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of your experiment.
Weighing and Dispensing
All weighing and initial handling of the solid compound must be conducted within a certified chemical fume hood or a powder containment hood.
Step-by-Step Weighing Procedure:
Prepare the Work Area: Decontaminate the balance and surrounding surfaces. Place a weigh boat on the balance.
Don Full PPE: Ensure all required PPE is correctly worn before opening the primary container.
Dispense the Compound: Carefully transfer the desired amount of the solid to the weigh boat using a clean spatula. Avoid creating dust clouds.
Seal the Container: Immediately and securely close the primary container.
Clean Up: Carefully wipe down the spatula and any contaminated surfaces with a damp cloth, ensuring the cloth is disposed of as hazardous waste.
Dissolution and Reaction Setup
When preparing solutions, add the solid to the solvent slowly to avoid splashing. All reactions should be conducted in a well-ventilated fume hood.
Experimental Workflow Diagram:
Figure 2: A typical experimental workflow for using the compound.
Disposal Plan: Responsible Waste Management
Proper disposal is a critical component of laboratory safety and environmental stewardship.
Solid Waste
All solid waste contaminated with 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride, including weigh boats, gloves, and paper towels, must be placed in a clearly labeled hazardous waste container.
Liquid Waste
Aqueous waste streams containing this compound should be collected in a designated "Halogenated Organic Waste" container. Due to the hydrochloride salt, the waste will be acidic. Do not mix with basic waste streams to avoid neutralization reactions that could generate heat and fumes.
Waste Segregation Logic:
Figure 3: Waste segregation for the compound.
Emergency Procedures: Preparedness is Key
In the event of an exposure or spill, immediate and correct action is crucial.
Emergency Scenario
Immediate Action
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact
Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation
Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Small Spill (Powder)
Cover the spill with a damp paper towel to avoid raising dust. Gently scoop the material into a hazardous waste container. Clean the area with soap and water.
Large Spill
Evacuate the immediate area. Alert your institution's environmental health and safety (EHS) department.
By adhering to these protocols, researchers can confidently and safely utilize 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one hydrochloride in their vital work, ensuring a culture of safety and scientific excellence.
References
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Cayman Chemical. (2023, March 23). Biperiden (hydrochloride) Safety Data Sheet. Retrieved from Cayman Chemical.[3]
PubChem. (n.d.). 2-Chloro-1-(4-methylpiperazin-1-yl)ethan-1-one hydrochloride. Retrieved from National Center for Biotechnology Information.[2]
Fisher Scientific. (2009, November 12). 1-Methyl-2-pyrrolidinone Safety Data Sheet. Retrieved from Fisher Scientific.[4]
Chemicea. (n.d.). Abemaciclib Impurity 1 Material Safety Data Sheet. Retrieved from Chemicea Pharmaceuticals Pvt Ltd.[5]
Sigma-Aldrich. (2025, July 28). 1-Methyl-2-pyrrolidinone Safety Data Sheet. Retrieved from Sigma-Aldrich.[6]
Sigma-Aldrich. (2025, September 13). 2-hydroxy-1-(4-(2- hydroxyethoxy)phenyl)- 2-methyl-1-propanone Safety Data Sheet. Retrieved from Sigma-Aldrich.
Synblock. (n.d.). 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one. Retrieved from Synblock Inc.[7]
Greenbook. (2009, November 20). Clopyr AG Material Safety Data Sheet. Retrieved from Greenbook.[8]
Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from Cole-Parmer.[9]
RS Components. (n.d.). Chemical compatibility table. Retrieved from RS Components.[10]
Thermo Fisher Scientific. (2013). Chemical Compatibility Chart. Retrieved from Thermo Fisher Scientific.[11]
Tom Parker Ltd. (2010, January 14). Chemical Compatibility Table. Retrieved from Tom Parker Ltd.[12]
PubChem. (n.d.). 2-Fluoro-2-methylpropan-1-amine hydrochloride. Retrieved from National Center for Biotechnology Information.[13]
Echemi. (n.d.). 1-Bicyclo[2.2.1]hept-5-en-2-yl-3-(1-piperidinyl)-1-propanone Safety Data Sheets. Retrieved from Echemi.[14]
